2-Chloroquinazolin-8-ol

• CAS: 953039-10-6

Core Science & Biosynthesis

2-Chloroquinazolin-8-ol chemical properties and structure

An In-depth Technical Guide to 2-Chloroquinazolin-8-ol: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

Foreword: The Quinazoline Scaffold - A Cornerstone of Modern Medicinal Chemistry

The quinazoline ring system, a bicyclic heterocycle composed of fused benzene and pyrimidine rings, represents a privileged scaffold in the landscape of drug discovery. Nature itself has utilized this core in various alkaloids, but its true potential has been unlocked through synthetic chemistry. The versatility of the quinazoline framework allows for functionalization at multiple positions, enabling chemists to fine-tune steric, electronic, and pharmacokinetic properties. This has led to the development of numerous clinically successful drugs, including treatments for hypertension (Prazosin), cancer (Gefitinib, Erlotinib), and post-traumatic stress disorder.

This guide focuses on a specific, highly valuable derivative: 2-Chloroquinazolin-8-ol . The strategic placement of a reactive chloro group at the 2-position and a hydroxyl group at the 8-position makes this molecule a uniquely powerful building block. The chloro moiety serves as an excellent electrophilic handle for introducing diverse substituents via nucleophilic substitution, while the phenolic hydroxyl group offers a site for modulation of solubility, hydrogen bonding capabilities, and further derivatization. Understanding the nuanced properties and reactivity of this intermediate is paramount for researchers aiming to leverage its potential in constructing novel, biologically active compounds.

Core Molecular Profile: Structure and Physicochemical Properties

2-Chloroquinazolin-8-ol is a solid organic compound whose structure is defined by the quinazoline core substituted with a chlorine atom at the C2 position and a hydroxyl group at the C8 position.

Caption: Chemical structure of 2-Chloroquinazolin-8-ol.

The inherent asymmetry and distinct reactivity of its functional groups make it a cornerstone intermediate for building molecular complexity.

Key Physicochemical Data

The fundamental properties of 2-Chloroquinazolin-8-ol are summarized below, providing essential information for its handling, storage, and application in synthesis.

Property	Value	Source(s)
CAS Number	953039-10-6	[1][2][3][4]
Molecular Formula	C₈H₅ClN₂O	[1][2]
Molecular Weight	180.59 g/mol	[1][5]
Physical Form	Solid, White powder	[3]
Purity	Typically ≥95%	[1]
Boiling Point	325.3 ± 24.0 °C at 760 mmHg
Storage Conditions	Room temperature or 2-8°C, sealed in a dry environment	[3][4][5]
IUPAC Name	2-chloroquinazolin-8-ol	[1]
SMILES	OC1=CC=CC2=CN=C(Cl)N=C12	[1]

Spectroscopic Signature

• ¹H NMR: The proton spectrum is expected to show distinct signals in the aromatic region (approx. 7.0-8.5 ppm). Three protons on the carbocyclic ring will appear as a coupled system (doublet, triplet, doublet). The C4-proton will likely appear as a singlet further downfield. The phenolic -OH proton will be a broad singlet, the position of which is dependent on solvent and concentration.

• ¹³C NMR: The carbon spectrum will display eight signals for the aromatic carbons. The C2 carbon, bonded to both chlorine and nitrogen, will be significantly deshielded. The C8 carbon, attached to the hydroxyl group, will also show a characteristic chemical shift.

• IR Spectroscopy: Key vibrational bands are expected for the O-H stretch (broad, ~3200-3400 cm⁻¹), C=N stretching (~1610-1630 cm⁻¹), and C-Cl stretching (~700-800 cm⁻¹).

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]+ due to the presence of one chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). The nominal molecular ion peak will be at m/z = 180, with a corresponding [M+2]+ peak at m/z = 182.

Synthesis and Chemical Reactivity

The utility of 2-Chloroquinazolin-8-ol stems from its accessibility and predictable reactivity, which allows for its use as a scaffold in divergent synthetic strategies.

Proposed Synthetic Pathway

While 2-Chloroquinazolin-8-ol is commercially available, a plausible and robust laboratory synthesis can be envisioned starting from 2-aminobenzoic acid derivatives, a common strategy for quinazolinone construction.[9] A key step involves the formation of the quinazoline core followed by chlorination.

Protocol: Synthesis of 2-Chloroquinazolin-8-ol

Step 1: Synthesis of Quinazoline-2,8-diol

• Rationale: This initial step constructs the core heterocyclic system. Using a readily available substituted anthranilic acid and a cyclizing agent like urea or cyanogen bromide establishes the quinazoline framework.

• Procedure:

  • To a stirred suspension of 2-amino-3-hydroxybenzoic acid (1 equivalent) in an appropriate solvent (e.g., dioxane), add cyanogen bromide (1.1 equivalents).

  • Heat the reaction mixture at reflux for 4-6 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the mixture to room temperature and neutralize with an aqueous base (e.g., NaHCO₃).

  • Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield the intermediate quinazoline-2,8-diol.

Step 2: Chlorination of Quinazoline-2,8-diol

• Rationale: The conversion of the 2-hydroxy (or its tautomeric 2-oxo form) to the 2-chloro group is a critical activation step. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this type of transformation. A similar procedure is used to convert 2,8-quinolinediol to 2-chloro-8-hydroxyquinoline.[10]

• Procedure:

  • Carefully add quinazoline-2,8-diol (1 equivalent) to an excess of phosphorus oxychloride (POCl₃) with stirring in a flask equipped with a reflux condenser. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

  • Heat the mixture to reflux (approx. 110 °C) for 2-4 hours. The solid should gradually dissolve.

  • After cooling to room temperature, slowly and cautiously pour the reaction mixture onto crushed ice to quench the excess POCl₃.

  • Adjust the pH to ~7-8 with a concentrated base solution (e.g., NaOH or NH₄OH) while cooling in an ice bath.

  • The crude 2-Chloroquinazolin-8-ol will precipitate. Collect the solid by filtration, wash thoroughly with cold water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water or ethyl acetate/hexane) to obtain the final product.

The Dichotomy of Reactivity: C2-Chloride and C8-Hydroxyl

The synthetic power of 2-Chloroquinazolin-8-ol lies in the orthogonal reactivity of its two primary functional groups. The C2-chloro is an electrophilic center, while the C8-hydroxyl is a nucleophilic/acidic center.

Caption: Workflow from intermediate to potential therapeutic agents.

Anticancer and Antimicrobial Agents

The quinazoline core is prevalent in oncology. By modifying the 2-position of the 2-Chloroquinazolin-8-ol scaffold, researchers can synthesize libraries of compounds for screening against various cancer cell lines and microbial strains. [2][5]For example, the synthesis of 8-(o-tolyl)quinazoline derivatives as small-molecule inhibitors of the PD-1/PD-L1 immune checkpoint pathway highlights the potential of this scaffold in immuno-oncology. [11]

Kinase Inhibitors

The quinazoline scaffold is a well-established ATP-competitive inhibitor of several protein kinases. [12]Aberrant kinase activity is a hallmark of many cancers. The 8-chloro-substituted quinazolin-4-ol scaffold, a close analog, is a key pharmacophore in developing inhibitors for pathways like PI3K/Akt/mTOR, EGFR, and VEGFR-2. [12]2-Chloroquinazolin-8-ol provides a direct entry point for creating analogs targeting these critical cancer-related signaling pathways.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol provides a representative example of how 2-Chloroquinazolin-8-ol is used to create a C-C bond, a cornerstone reaction in modern synthetic chemistry. [13]

• Rationale: To couple an aryl group to the C2 position of the quinazoline ring, leveraging the reactivity of the C-Cl bond in a palladium-catalyzed cycle.

• Materials:

  • 2-Chloroquinazolin-8-ol (1 equivalent)

  • Arylboronic acid (1.2-1.5 equivalents)

  • Palladium catalyst (e.g., SiliaCat® DPP-Pd, Pd(PPh₃)₄, or XPhos Pd G2; 1-5 mol%) [13][11] * Base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA; 2-3 equivalents) [13] * Anhydrous solvent (e.g., Dioxane, Toluene, or Propan-2-ol/water mixture) [13]3. Procedure:

  • To an oven-dried flask under an inert atmosphere (Nitrogen or Argon), add 2-Chloroquinazolin-8-ol, the arylboronic acid, the palladium catalyst, and the base.

  • Add the anhydrous solvent via syringe.

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction's progress by TLC or LC-MS.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to afford the desired 2-aryl-quinazolin-8-ol product.

Safety and Handling

Proper handling of 2-Chloroquinazolin-8-ol is essential due to its potential toxicity.

• Hazard Pictogram: GHS06 (Toxic) * Signal Word: Danger * Hazard Statements:

  • H301: Toxic if swallowed. * H311: Toxic in contact with skin. * H331: Toxic if inhaled. * Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray. * P280: Wear protective gloves/protective clothing/eye protection/face protection. * P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water. Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Conclusion

2-Chloroquinazolin-8-ol stands out as a pre-activated and highly versatile scaffold for chemical synthesis. Its dual functionality—an electrophilic C2 position ripe for substitution and a nucleophilic C8 hydroxyl group for property modulation—provides a robust platform for generating molecular diversity. For researchers and drug development professionals, this intermediate offers an efficient and logical pathway to novel heterocyclic compounds with significant potential in oncology, infectious disease, and beyond. A thorough understanding of its reactivity and careful execution of synthetic protocols are the keys to unlocking its full potential in the quest for new therapeutic agents.

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Synthesis pathways for 2-Chloroquinazolin-8-ol

An In-Depth Technical Guide to the Synthesis of 2-Chloroquinazolin-8-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 2-Chloroquinazolin-8-ol, a valuable heterocyclic building block in medicinal chemistry and drug development. The narrative focuses on a logical two-step synthesis commencing with the construction of the quinazolinone core, followed by a targeted chlorination. This document is intended for researchers, chemists, and drug development professionals, offering not only detailed experimental protocols but also the underlying mechanistic rationale and field-proven insights to ensure successful synthesis.

Introduction to 2-Chloroquinazolin-8-ol

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2][3] Its derivatives are known to exhibit a wide range of therapeutic activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][5] 2-Chloroquinazolin-8-ol, in particular, serves as a key intermediate, providing two reactive sites for further functionalization: the C2-chloro substituent, which is susceptible to nucleophilic displacement, and the C8-hydroxyl group, which can be modified through various etherification or esterification reactions. This dual functionality makes it an exceptionally versatile precursor for creating diverse molecular libraries aimed at discovering novel therapeutic agents.[6]

Retrosynthetic Analysis

A logical retrosynthetic approach to 2-Chloroquinazolin-8-ol identifies the C-Cl bond as the primary disconnection. This points to an 8-hydroxy-substituted quinazolinone as the immediate precursor. The quinazolinone ring itself can be disconnected through the amide bonds, leading back to a suitably substituted anthranilamide derivative and a one-carbon carbonyl source. This strategy is efficient as it builds the heterocyclic core and sets the stage for the final chlorination in a convergent manner.

Caption: Retrosynthetic pathway for 2-Chloroquinazolin-8-ol.

Recommended Synthetic Pathway

The recommended forward synthesis is a two-step process that is both logical and grounded in well-established heterocyclic chemistry principles. It involves the initial formation of the key intermediate, 8-Hydroxyquinazolin-2(1H)-one, followed by a dehydroxy-chlorination reaction to yield the final product.

Step 1: Synthesis of 8-Hydroxyquinazolin-2(1H)-one

Principle & Rationale: The formation of the quinazolinone ring is achieved via a cyclocondensation reaction. The chosen starting material, 2-amino-3-hydroxybenzamide, possesses the necessary functionalities in the correct ortho arrangement: an amine for one cyclization and an amide for the other. A one-carbon carbonyl equivalent is required to close the ring. While phosgene is effective, it is a highly toxic gas. A superior alternative is triphosgene (bis(trichloromethyl) carbonate), a stable, crystalline solid that serves as a safer in-situ source of phosgene.[7][8] The reaction proceeds by initial acylation of the aromatic amine, followed by an intramolecular nucleophilic attack by the amide nitrogen onto the newly formed carbonyl group, leading to ring closure and elimination of HCl.

Detailed Experimental Protocol:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-amino-3-hydroxybenzamide (1.0 eq) and anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 10 mL per gram of starting material).

• Reagent Addition: Cool the resulting suspension to 0 °C in an ice bath. In a separate flask, dissolve triphosgene (0.4 eq) in anhydrous DCM. Add the triphosgene solution dropwise to the stirred suspension over 30 minutes. Caution: This reaction releases HCl gas.

• Reaction Progression: After the addition is complete, add a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.5 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield 8-Hydroxyquinazolin-2(1H)-one as a solid.

Step 2: Chlorination to 2-Chloroquinazolin-8-ol

Principle & Rationale: The conversion of the 2-oxo group of the quinazolinone to the 2-chloro group is a critical transformation. This reaction leverages the lactam-lactim tautomerism inherent to the quinazolinone system. The lactim tautomer, 8-hydroxy-quinazolin-2-ol, possesses a hydroxyl group that can be substituted. Phosphorus oxychloride (POCl₃) is the reagent of choice for this dehydroxy-chlorination.[2][9] It acts as both a chlorinating agent and a powerful dehydrating agent, driving the reaction to completion. The reaction mechanism involves the initial phosphorylation of the hydroxyl group of the lactim tautomer, creating an excellent phosphonate leaving group, which is subsequently displaced by a chloride ion.[9] Heating is typically required to overcome the activation energy for this substitution.[9]

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, place the 8-Hydroxyquinazolin-2(1H)-one (1.0 eq) from the previous step.

• Reagent Addition: Carefully add an excess of phosphorus oxychloride (POCl₃) (5-10 eq) to the flask. A catalytic amount of N,N-dimethylformamide (DMF) or a tertiary amine base can be added to facilitate the reaction, though it often proceeds well without.[10][11]

• Reaction Progression: Heat the mixture to reflux (approx. 105-110 °C) and maintain for 3-6 hours. The reaction should be monitored by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Extreme caution is required for this step. Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring in a well-ventilated fume hood. This will quench the excess POCl₃.

• Isolation and Purification: The product will precipitate as a solid. Neutralize the acidic solution carefully with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The crude 2-Chloroquinazolin-8-ol can be further purified by recrystallization from a suitable solvent like ethanol or acetonitrile.

Data Summary

The following tables summarize the typical reagents and conditions for the described two-step synthesis. Yields are representative and may vary based on scale and specific reaction optimization.

Table 1: Synthesis of 8-Hydroxyquinazolin-2(1H)-one

Parameter	Value
Starting Material	2-amino-3-hydroxybenzamide
Key Reagent	Triphosgene
Base	Triethylamine (TEA)
Solvent	Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Reaction Time	12-18 hours
Typical Yield	75-85%

Table 2: Chlorination to 2-Chloroquinazolin-8-ol

Parameter	Value
Starting Material	8-Hydroxyquinazolin-2(1H)-one
Chlorinating Agent	Phosphorus Oxychloride (POCl₃)
Solvent	Neat POCl₃
Temperature	Reflux (~110 °C)
Reaction Time	3-6 hours
Typical Yield	80-90%

Workflow Visualization

The following diagram illustrates the complete synthetic workflow from the starting materials to the final product.

Caption: Overall synthetic workflow for 2-Chloroquinazolin-8-ol.

Conclusion

The synthesis of 2-Chloroquinazolin-8-ol is reliably achieved through a two-step sequence involving the cyclization of 2-amino-3-hydroxybenzamide followed by chlorination with phosphorus oxychloride. This pathway utilizes readily available or preparable starting materials and employs standard, scalable organic chemistry transformations. By understanding the mechanistic principles behind each step, researchers can effectively troubleshoot and optimize the synthesis to obtain high yields of this versatile chemical intermediate, thereby facilitating downstream efforts in drug discovery and development.

References

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An In-depth Technical Guide to the Core Mechanism of Action of 2-Chloroquinazolin-8-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloroquinazolin-8-ol is a heterocyclic organic compound belonging to the quinazoline class. While direct, extensive research on the specific mechanism of action of 2-Chloroquinazolin-8-ol is not widely published, its structural features and the known biological activities of related quinazoline and 8-hydroxyquinoline derivatives suggest several potential molecular pathways of interest. This guide synthesizes available information to propose a primary hypothesized mechanism of action centered on the inhibition of the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical regulator of the cellular response to hypoxia. This hypothesis is presented within the broader context of other potential mechanisms for quinazoline-based compounds. This document provides a detailed exploration of the VHL-HIF-1α signaling axis, experimental protocols to validate potential VHL inhibitors, and the therapeutic implications of such a mechanism, particularly in the burgeoning field of targeted protein degradation.

Introduction to 2-Chloroquinazolin-8-ol and Its Therapeutic Potential

The quinazoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds with a wide array of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. Compounds incorporating the 8-hydroxyquinoline moiety are also known for their diverse biological activities, often linked to their metal-chelating properties[3][4]. The combination of these structural features in 2-Chloroquinazolin-8-ol suggests a high potential for biological activity.

Given the intense focus in modern drug discovery on modulating protein-protein interactions and the ubiquitin-proteasome system, a compelling hypothesized mechanism of action for a novel quinazoline derivative like 2-Chloroquinazolin-8-ol is the inhibition of the von Hippel-Lindau (VHL) E3 ubiquitin ligase. VHL is a crucial component of the cellular oxygen-sensing machinery and a high-interest target for the development of therapeutics for cancer and other diseases[5][6]. Small molecule ligands of VHL are not only being investigated as direct inhibitors but are also fundamental components of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality[7][8].

This guide will proceed with an in-depth exploration of the VHL inhibition hypothesis, providing the necessary scientific background and experimental frameworks for its investigation.

The VHL-HIF-1α Signaling Pathway: The Hypothesized Target

Under normal oxygen conditions (normoxia), the von Hippel-Lindau protein acts as the substrate recognition component of an E3 ubiquitin ligase complex.[6][9] Its primary substrate is the alpha subunit of the Hypoxia-Inducible Factor (HIF-1α), a master transcriptional regulator of the cellular response to low oxygen (hypoxia)[1][10].

The key steps in this regulatory pathway are:

• Prolyl Hydroxylation of HIF-1α : In the presence of oxygen, prolyl hydroxylase domain (PHD) enzymes hydroxylate specific proline residues on HIF-1α[6].

• VHL Recognition and Binding : The hydroxylated HIF-1α is then recognized and bound by the beta-domain of the VHL protein[11].

• Ubiquitination and Degradation : This binding event leads to the polyubiquitination of HIF-1α, marking it for degradation by the 26S proteasome. This keeps HIF-1α levels low under normoxic conditions[1][10].

In hypoxic conditions, the lack of oxygen as a co-substrate for PHD enzymes prevents HIF-1α hydroxylation. Consequently, VHL cannot recognize and bind HIF-1α, leading to its stabilization and accumulation. Stabilized HIF-1α translocates to the nucleus, where it dimerizes with HIF-1β and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival[12][13]. In certain cancers, such as renal cell carcinoma, mutations in the VHL gene lead to constitutive stabilization of HIF-1α, promoting tumor growth[11].

Figure 1: The VHL-HIF-1α signaling pathway in normoxia and hypoxia.

Proposed Mechanism of Action: Inhibition of the VHL:HIF-1α Interaction

It is hypothesized that 2-Chloroquinazolin-8-ol functions as a small molecule inhibitor of the VHL:HIF-1α protein-protein interaction. By binding to VHL, likely in the same pocket that recognizes the hydroxylated proline residue of HIF-1α, the compound would competitively block the binding of HIF-1α to VHL, even under normoxic conditions. This would lead to the stabilization and accumulation of HIF-1α, mimicking a hypoxic response.

This mechanism has several therapeutic implications:

• Ischemia and Anemia : By inducing the expression of HIF-1α target genes like erythropoietin (EPO) and vascular endothelial growth factor (VEGF), VHL inhibitors could be beneficial in treating conditions such as anemia and ischemic diseases[10].

• PROTAC Development : As a VHL ligand, 2-Chloroquinazolin-8-ol could be a valuable warhead for the development of PROTACs. In a PROTAC molecule, one end binds to the target protein of interest for degradation, while the other end binds to an E3 ligase like VHL, bringing the two into proximity and inducing the degradation of the target protein[7][8].

Experimental Validation of VHL Inhibition

A series of biochemical, biophysical, and cell-based assays are required to validate a compound as a VHL inhibitor.

Biochemical and Biophysical Assays for Direct Binding

These assays confirm direct engagement of the compound with the VHL protein.

Assay Technique	Principle	Key Parameters Measured
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of a ligand to a protein.	Binding affinity (Kd), stoichiometry (n), enthalpy (ΔH)
Surface Plasmon Resonance (SPR)	Detects changes in the refractive index at the surface of a sensor chip as a ligand binds to an immobilized protein.	Association (kon) and dissociation (koff) rates, Kd
Fluorescence Polarization (FP) Assay	Measures the change in polarization of a fluorescently labeled HIF-1α peptide upon displacement by the test compound from the VHL complex.	IC50 (concentration for 50% inhibition)

Protocol 1: Fluorescence Polarization (FP) Competition Assay

This protocol outlines a method to determine the ability of a test compound to disrupt the VHL:HIF-1α interaction.

• Reagents and Materials :

  • Recombinant VHL/Elongin B/Elongin C (VCB) complex.

  • Fluorescently labeled peptide corresponding to the oxygen-dependent degradation domain of HIF-1α (e.g., FITC-labeled HIF-1α peptide).

  • Test compound (2-Chloroquinazolin-8-ol) dissolved in DMSO.

  • Assay buffer (e.g., PBS with 0.01% Tween-20).

  • 384-well, low-volume, black microplates.

  • Plate reader capable of measuring fluorescence polarization.

• Procedure :

  • Prepare a serial dilution of the test compound in DMSO, and then dilute into the assay buffer.

  • In the microplate, add a fixed concentration of the VCB complex and the fluorescently labeled HIF-1α peptide.

  • Add the diluted test compound to the wells. Include controls with DMSO only (no inhibition) and a known VHL inhibitor (positive control).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Measure the fluorescence polarization of each well using the plate reader.

• Data Analysis :

  • Calculate the degree of inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Figure 2: Workflow for the Fluorescence Polarization (FP) competition assay.

Cell-Based Assays for Target Engagement and Downstream Effects

These assays confirm that the compound can enter cells and modulate the VHL-HIF-1α pathway.

Protocol 2: Western Blot for HIF-1α Stabilization

This protocol is used to quantify the levels of HIF-1α protein in cells following treatment with the test compound.

• Materials :

  • Cell line (e.g., HeLa or a relevant cancer cell line).

  • Test compound (2-Chloroquinazolin-8-ol).

  • DMSO (vehicle control).

  • Cell culture medium and supplements.

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

  • Primary antibodies against HIF-1α and a loading control (e.g., β-actin).

  • HRP-conjugated secondary antibody.

• Procedure :

  • Culture cells to 70-80% confluency.

  • Treat cells with varying concentrations of the test compound or DMSO for a specified time (e.g., 4-24 hours).

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane and probe with primary antibodies for HIF-1α and the loading control.

  • Incubate with the HRP-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis :

  • Quantify the band intensities for HIF-1α and the loading control.

  • Normalize the HIF-1α signal to the loading control to determine the relative increase in HIF-1α levels.

Protocol 3: Quantitative PCR (qPCR) for HIF-1α Target Gene Expression

This protocol measures the mRNA levels of HIF-1α target genes to confirm functional pathway activation.

• Materials :

  • Cell line treated as in Protocol 2.

  • RNA extraction kit.

  • cDNA synthesis kit.

  • qPCR primers for HIF-1α target genes (e.g., VEGFA, GLUT1) and a housekeeping gene (e.g., GAPDH).

  • qPCR master mix.

  • Real-time PCR system.

• Procedure :

  • Extract total RNA from the treated cells.

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR using the specific primers for the target and housekeeping genes.

• Data Analysis :

  • Calculate the change in expression of the target genes relative to the housekeeping gene using the ΔΔCt method.

  • Determine the fold change in gene expression in compound-treated cells compared to vehicle-treated cells.

Alternative Mechanisms of Action for Quinazoline Derivatives

While VHL inhibition is a compelling hypothesis, the quinazoline scaffold is known to interact with other biological targets. It is crucial for a comprehensive investigation to consider these alternatives.

• Kinase Inhibition : Many FDA-approved drugs with a quinazoline core, such as gefitinib and erlotinib, are inhibitors of protein kinases, particularly those in the epidermal growth factor receptor (EGFR) family[14]. The structure of 2-Chloroquinazolin-8-ol could potentially fit into the ATP-binding pocket of various kinases. Kinase panel screening would be a necessary step to rule out or identify off-target activities.

• PARP Inhibition : Some quinazolinone derivatives have been identified as inhibitors of Poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme involved in DNA damage repair[15].

• Other Targets : Quinazoline derivatives have been reported to inhibit a variety of other targets, including dihydrofolate reductase and tubulin polymerization[15].

Conclusion and Future Directions

2-Chloroquinazolin-8-ol is a compound with significant potential for biological activity due to its quinazoline and 8-hydroxyquinoline moieties. This guide has outlined a detailed, albeit hypothesized, mechanism of action centered on the inhibition of the VHL E3 ligase. The provided experimental protocols offer a clear roadmap for the validation of this hypothesis, from direct binding assays to cellular target engagement and functional outcome studies.

Future research should focus on a multi-pronged approach:

• Synthesis and Characterization : If not already available, the synthesis and full chemical characterization of 2-Chloroquinazolin-8-ol are the first critical steps.

• In Vitro Validation : The core hypothesis of VHL inhibition should be tested using the biochemical and biophysical assays described.

• Cellular Activity : The ability of the compound to stabilize HIF-1α and induce downstream gene expression in relevant cell lines must be confirmed.

• Selectivity Profiling : To ensure the proposed mechanism is the primary mode of action, broad screening against other potential targets, particularly kinases, is essential.

• Structure-Activity Relationship (SAR) Studies : If VHL inhibition is confirmed, SAR studies involving analogs of 2-Chloroquinazolin-8-ol can be initiated to optimize potency and selectivity.

By following this structured approach, researchers and drug development professionals can rigorously investigate the mechanism of action of 2-Chloroquinazolin-8-ol and unlock its full therapeutic potential.

References

Sources

• 1. Mechanism of regulation of the hypoxia-inducible factor-1α by the von Hippel-Lindau tumor suppressor protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present) [mdpi.com]
• 3. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacological HIF2α inhibition improves VHL disease–associated phenotypes in zebrafish model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of drugs targeting hypoxia‐inducible factor against tumor cells with VHL mutation: Story of 127 years - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quinazoline Derivatives as Targeted Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

The Emerging Therapeutic Potential of 2-Chloroquinazolin-8-ol: A Technical Guide for Drug Discovery Professionals

Foreword: The Quinazoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinazoline nucleus, a bicyclic heterocycle composed of a benzene ring fused to a pyrimidine ring, represents a cornerstone in the development of modern therapeutics.[1][2] Its structural versatility and ability to interact with a multitude of biological targets have cemented its status as a "privileged structure" in medicinal chemistry.[3] A vast body of research demonstrates that quinazoline derivatives possess a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[4][5] The biological outcomes of these derivatives are profoundly influenced by the nature and position of substituents on the quinazoline core.[3] This guide focuses on a specific, yet under-explored derivative, 2-Chloroquinazolin-8-ol, to delineate its potential biological activities based on established structure-activity relationships (SAR) and the known bioactivities of closely related analogues. While direct experimental data on this specific molecule is nascent, this paper aims to provide a predictive framework for its therapeutic potential, guiding future research and development.

Chemical Profile of 2-Chloroquinazolin-8-ol

Property	Value	Source
CAS Number	953039-10-6	[6]
Molecular Formula	C₈H₅ClN₂O	[6]
Molecular Weight	180.59 g/mol	[5]
Physical Form	Solid	[6]
Boiling Point	325.3±24.0 °C at 760 mmHg	[6]
Storage Temperature	4°C	[6]

Anticipated Biological Activity I: Anticancer Potential

The quinazoline scaffold is a well-established pharmacophore in oncology, with several derivatives approved as anticancer drugs (e.g., Gefitinib, Erlotinib).[7] The potential anticancer activity of 2-Chloroquinazolin-8-ol can be inferred from the individual and synergistic contributions of its key structural features.

Mechanistic Hypothesis: A Multi-pronged Approach

• Enzyme Inhibition: The 2-chloro substitution makes the C2 position of the quinazoline ring highly susceptible to nucleophilic substitution. This reactivity can be exploited to design covalent inhibitors of key oncogenic kinases. Many successful kinase inhibitors are based on the quinazoline scaffold, targeting enzymes like EGFR, VEGFR, and others involved in tumor growth and proliferation.[7] The 8-hydroxy group may also contribute to binding within the ATP-binding pocket of these enzymes through hydrogen bonding.

• Metal Ion Chelation and ROS Induction: The 8-hydroxyquinoline motif is a known potent chelator of metal ions, such as iron and copper, which are essential for cancer cell proliferation.[4] Sequestration of these metals can disrupt critical enzymatic processes and induce oxidative stress through the generation of reactive oxygen species (ROS), ultimately leading to apoptosis. It is highly probable that the 8-hydroxy group in 2-Chloroquinazolin-8-ol imparts similar metal-chelating capabilities.

• DNA Intercalation: Some quinazoline derivatives have been shown to exert their cytotoxic effects by intercalating with DNA, disrupting DNA replication and transcription in rapidly dividing cancer cells.[7] The planar structure of the quinazoline ring system is conducive to such interactions.

graph "Anticancer_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

}

Hypothesized anticancer mechanisms of 2-Chloroquinazolin-8-ol.

Suggested Experimental Workflow: In Vitro Anticancer Evaluation

graph "Anticancer_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Workflow for in vitro anticancer activity screening.

Protocol: MTT Assay for Cytotoxicity Screening

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 2-Chloroquinazolin-8-ol in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anticipated Biological Activity II: Antimicrobial Potential

The quinazoline and 8-hydroxyquinoline scaffolds are independently recognized for their antimicrobial properties. Their combination in 2-Chloroquinazolin-8-ol suggests a strong potential for antibacterial and antifungal activity. Structure-activity relationship studies have indicated that the presence of a halogen atom at the 6 or 8 position of the quinazolinone ring can enhance antimicrobial activities.

Mechanistic Hypothesis: Disruption of Essential Bacterial Processes

• Metal Ion Chelation: Similar to its proposed anticancer mechanism, the 8-hydroxy moiety can chelate essential metal ions (e.g., Fe²⁺, Mg²⁺, Mn²⁺) that are critical cofactors for bacterial enzymes involved in respiration and DNA replication.[4] This deprivation of essential nutrients can lead to bacteriostatic or bactericidal effects.

• Enzyme Inhibition: The compound may inhibit key bacterial enzymes. For instance, some quinazoline derivatives are known to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.

• Cell Wall/Membrane Disruption: The lipophilic nature of the quinazoline ring system may facilitate its insertion into the bacterial cell membrane, disrupting its integrity and leading to cell lysis.

graph "Antimicrobial_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

}

Hypothesized antimicrobial mechanisms of 2-Chloroquinazolin-8-ol.

Suggested Experimental Workflow: Antimicrobial Susceptibility Testing

graph "Antimicrobial_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Workflow for antimicrobial susceptibility testing.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to 0.5 McFarland standard.

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of 2-Chloroquinazolin-8-ol in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the prepared bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Include a positive control (broth + inoculum), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• MBC Determination (Optional): To determine the Minimum Bactericidal Concentration (MBC), subculture the contents of the wells showing no growth onto an agar plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Future Directions and Conclusion

2-Chloroquinazolin-8-ol stands as a promising, yet uncharacterized, scaffold for the development of novel therapeutic agents. The structural amalgamation of a reactive 2-chloroquinazoline core and a metal-chelating 8-hydroxy moiety strongly suggests a dual potential for anticancer and antimicrobial activities. The hypotheses and experimental frameworks presented in this guide are intended to serve as a foundational roadmap for researchers in drug discovery. Rigorous synthesis, purification, and biological evaluation are now required to validate these predictions and unlock the full therapeutic potential of this intriguing molecule. The exploration of derivatives, particularly through nucleophilic substitution at the C2 position, could further lead to the optimization of potency and selectivity, paving the way for a new class of quinazoline-based therapeutics.

References

• Al-Janabi, R. A. (2021). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. Pharmaceutical Chemistry Journal, 55(5), 481-493.
• Al-Suwaidan, I. A., Alanazi, A. M., El-Azab, A. S., & Abdel-Aziz, A. A. M. (2022). A Comprehensive Review of Recent Advances in the Biological Activities of Quinazolines. Chemistry & Biodiversity, 19(9), e202200508.
• Asif, M. (2014). BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. International Journal of Pharmaceutical Sciences and Research, 5(3), 736.
• Babu, B. H., & Kumar, K. S. (2014). Quinazoline derivatives & pharmacological activities: a review. International Journal of Pharmaceutical Sciences and Research, 5(5), 1685.
• Batra, S., & Roy, A. (2022). A comprehensive review of recent advances in the biological activities of quinazolines. Chemical Biology & Drug Design, 100(5), 655-680.

• MySkinRecipes. (n.d.). 2-Chloro-quinazolin-8-ol. Retrieved from [Link]

• Patel, K., & Singh, R. (2021). An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. RSC Advances, 11(42), 26167-26192.
• El-Gazzar, A. R., Abou-El-Regal, M. M., & El-Gohary, N. S. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC advances, 11(41), 25337-25353.
• Chan, P. F., Wong, R. S., & Chiu, P. (2002). In Vitro Activities of Cloxyquin (5-Chloroquinolin-8-ol) against Mycobacterium tuberculosis. Antimicrobial agents and chemotherapy, 46(5), 1659-1660.
• El-Gazzar, A. R., Abou-El-Regal, M. M., & El-Gohary, N. S. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC Advances, 11(41), 25337-25353.

• ResearchGate. (n.d.). Synthesis and antibacterial screening of new quinazoline derivatives from 8-bromo-2- chloroquinazoline scaffold. Retrieved from [Link]

• Cytoswitch. (n.d.). 8-Chloroquinazolin-4-ol. Retrieved from [Link]

• Li, X., Zhang, Y., & Wang, Y. (2022). Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms. Molecules, 27(19), 6524.
• Wang, Y., Li, X., & Zhang, Y. (2022). Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. Molecules, 27(15), 4945.

• Eco-Vector Journals Portal. (n.d.). Antimicrobial activity study of new quinazolin-4(3h)-ones against Staphylococcus aureus and Streptococcus pneumoniae. Retrieved from [Link]

• LookChem. (n.d.). 2-Chloro-quinazolin-8-ol CAS NO.953039-10-6. Retrieved from [Link]

• Wang, Y., Li, X., & Zhang, Y. (2022). Design, Synthesis, and Evaluation of 8-(o-Tolyl)quinazoline Derivatives as Small-Molecule PD-1/PD-L1 Antagonists. Journal of medicinal chemistry, 65(10), 7264-7279.

• ResearchGate. (n.d.). Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. Retrieved from [Link]

• El-Sayed, N. N. E. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(16), 4942.

• Semantic Scholar. (n.d.). A REVIEW ON BIOLOGICAL ACTIVITY OF QUINAZOLINONES. Retrieved from [Link]

• Asif, M. (2017). Biological Activity of Quinazolinones.

• ResearchGate. (n.d.). The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives. Retrieved from [Link]

• Al-Rashida, M., & Ejaz, S. A. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules, 28(3), 1083.

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Introduction: The Quinazoline Scaffold in Modern Chemistry

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Chloroquinazolin-8-ol

Quinazoline and its derivatives represent a cornerstone in heterocyclic chemistry, renowned for their diverse therapeutic applications and presence in over 200 naturally occurring alkaloids.[1] The fusion of a benzene ring with a pyrimidine ring creates a privileged scaffold that exhibits a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and antimalarial properties.[1][2] 2-Chloroquinazolin-8-ol (CAS: 953039-10-6; Molecular Formula: C₈H₅ClN₂O) is a specific derivative that holds potential as a versatile intermediate in the synthesis of more complex, biologically active molecules.[3]

This technical guide provides a predictive but comprehensive overview of the key spectroscopic data points required for the unambiguous identification and characterization of 2-Chloroquinazolin-8-ol. As a Senior Application Scientist, the following sections are structured not merely to present data, but to explain the underlying principles and experimental considerations necessary for researchers in medicinal chemistry and drug development. We will delve into the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) signatures, providing both predicted data and the robust experimental protocols required to obtain them.

Molecular Structure and Atom Numbering

A clear understanding of the molecular structure is paramount for interpreting spectroscopic data. The structure of 2-Chloroquinazolin-8-ol, with standardized atom numbering for NMR assignments, is presented below. This numbering will be used consistently throughout this guide.

Caption: Structure of 2-Chloroquinazolin-8-ol with IUPAC numbering.

¹H NMR Spectroscopy: A Proton's Perspective

Proton NMR (¹H NMR) is the first line of analysis for structural elucidation. The predicted spectrum for 2-Chloroquinazolin-8-ol in a solvent like DMSO-d₆ would feature distinct signals for the aromatic protons and the hydroxyl proton. The electron-withdrawing nature of the pyrimidine ring and the chlorine atom, alongside the electron-donating hydroxyl group, creates a unique electronic environment for each proton.

Predicted ¹H NMR Data

The expected chemical shifts (δ) and coupling patterns are summarized below. These predictions are based on established principles and data from analogous quinazoline structures.[4]

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	~8.5 - 8.7	Singlet (s)	N/A	Located on the electron-deficient pyrimidine ring, adjacent to two nitrogen atoms, leading to a significant downfield shift.
H-5	~7.6 - 7.8	Doublet of doublets (dd)	J ≈ 8.0, 1.5	Ortho-coupled to H-6 and meta-coupled to H-7. Deshielded by the adjacent pyrimidine ring.
H-6	~7.3 - 7.5	Triplet (t)	J ≈ 8.0	Ortho-coupled to both H-5 and H-7, resulting in a triplet pattern.
H-7	~7.1 - 7.3	Doublet of doublets (dd)	J ≈ 8.0, 1.5	Ortho-coupled to H-6 and meta-coupled to H-5. Shielded relative to H-5 due to the influence of the -OH group at C-8.
8-OH	~10.0 - 11.0	Broad Singlet (br s)	N/A	Phenolic proton, chemical shift is concentration-dependent and the signal is often broad due to exchange.

Protocol for ¹H NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy.

• Sample Preparation: Dissolve 5-10 mg of 2-Chloroquinazolin-8-ol in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended to ensure solubility and to observe the exchangeable hydroxyl proton.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer for optimal signal dispersion and resolution.[4]

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 5 seconds to ensure full relaxation of aromatic protons.

  • Number of Scans: 16-64 scans, depending on sample concentration.

• Data Processing:

  • Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz).

  • Phase and baseline correct the spectrum.

  • Calibrate the spectrum by setting the residual DMSO solvent peak to 2.50 ppm.

  • Integrate all signals and analyze multiplicities and coupling constants.

Caption: Standard workflow for ¹H NMR data acquisition.

¹³C NMR Spectroscopy: The Carbon Skeleton

Carbon-13 NMR provides critical information about the carbon framework of the molecule. Due to the low natural abundance of ¹³C, longer acquisition times are typically required.

Predicted ¹³C NMR Data

Carbon Assignment	Predicted δ (ppm)	Rationale
C-2	~158 - 162	Attached to a halogen (Cl) and two nitrogen atoms, resulting in a strong downfield shift.
C-4	~150 - 154	Iminic carbon adjacent to N-3, highly deshielded.
C-8a	~148 - 150	Quaternary carbon at the ring junction, bonded to N-1 and C-8.
C-8	~145 - 148	Aromatic carbon bonded to the electron-donating -OH group.
C-4a	~140 - 144	Quaternary carbon at the ring junction.
C-6	~128 - 132	Aromatic CH carbon.
C-5	~122 - 126	Aromatic CH carbon.
C-7	~115 - 120	Aromatic CH carbon, shielded by the adjacent -OH group.

Protocol for ¹³C NMR Data Acquisition

• Sample and Instrument: Use the same sample and spectrometer as for ¹H NMR.

• Acquisition Parameters:

  • Pulse Program: Standard ¹³C acquisition with proton decoupling (e.g., 'zgpg30').

  • Spectral Width: 0-180 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024-4096 scans are typically required for a good signal-to-noise ratio.

• Data Processing:

  • Process the data similarly to the ¹H NMR spectrum.

  • Calibrate the spectrum by setting the DMSO-d₆ solvent peak to 39.52 ppm.

• DEPT (Optional but Recommended): Perform DEPT-135 and DEPT-90 experiments to confirm carbon types (CH₃/CH signals positive, CH₂ negative in DEPT-135; only CH signals appear in DEPT-90).

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's fragmentation, which further validates the structure.

Predicted Mass Spectrometry Data (ESI+)

For a molecule like 2-Chloroquinazolin-8-ol, Electrospray Ionization in positive mode (ESI+) is a suitable technique.

m/z Value	Assignment	Rationale
181.02	[M+H]⁺	Protonated molecular ion for the ³⁵Cl isotope. This should be the base peak.
183.02	[M+H+2]⁺	Protonated molecular ion for the ³⁷Cl isotope. The intensity should be approximately one-third of the m/z 181 peak, a characteristic signature for a monochlorinated compound.
153.03	[M+H - CO]⁺	Loss of a neutral carbon monoxide molecule from the quinazolinone-like structure.
145.03	[M+H - HCl]⁺	Loss of hydrogen chloride, a common fragmentation pathway for chlorinated heterocycles.

Protocol for Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (HRMS) such as a Q-TOF or Orbitrap for accurate mass measurement.[5]

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• ESI Source Parameters:

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5-4.5 kV.

  • Source Temperature: 100-150 °C.

• Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50-500. The high-resolution capability will allow for the determination of the elemental composition.[5]

Caption: Predicted major fragmentation pathways for 2-Chloroquinazolin-8-ol.

Conclusion

The structural elucidation of 2-Chloroquinazolin-8-ol relies on a synergistic application of NMR and MS techniques. This guide provides a robust, predictive framework for its spectroscopic profile. The ¹H NMR spectrum is expected to show four distinct aromatic signals and a phenolic proton. The ¹³C NMR will reveal eight unique carbon environments. Finally, high-resolution mass spectrometry will confirm the molecular formula C₈H₅ClN₂O through the characteristic isotopic pattern of the protonated molecular ion at m/z 181/183. These predicted data and protocols offer a comprehensive roadmap for any researcher or scientist working with this important heterocyclic compound.

References

• Popa, M., et al. (2021). Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. PMC. Available at: [Link]

• Ajani, O. O., et al. (2017). Expeditious synthesis and spectroscopic characterization of 2-methyl-3-substituted-quinazolin-4(3H)-one derivatives. Oriental Journal of Chemistry. Available at: [Link]

• Supporting Information for relevant synthetic chemistry papers. (2021). ACS Publications. Available at: [Link]

• Patil, P., & Patkar, M. (2024). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. Oriental Journal of Chemistry. Available at: [Link]

• Fahim, A. M., et al. (2022). Novel Quinazolinone–Isoxazoline Hybrids: Synthesis, Spectroscopic Characterization, and DFT Mechanistic Study. MDPI. Available at: [Link]

• Turlapati, S. N. V. S. S., et al. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. ACG Publications. Available at: [Link]

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A Technical Guide to 2-Chloroquinazolin-8-ol (CAS 953039-10-6): Properties, Synthesis, and Applications in Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloroquinazolin-8-ol (CAS: 953039-10-6), a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The quinazoline ring system is a well-established "privileged structure," forming the core of numerous pharmacologically active agents.[1][2] This document details the physicochemical properties, safety profile, a plausible synthetic pathway, and the mechanistic rationale for its reactivity. Furthermore, it explores the compound's primary application as a versatile synthetic intermediate for the development of novel molecular entities, supported by detailed experimental protocols and expected analytical characterizations. The insights provided are intended to equip researchers with the foundational knowledge required to effectively utilize this valuable building block in drug discovery and materials science.

Introduction: The Quinazoline Scaffold in Medicinal Chemistry

The fusion of benzene and pyrimidine rings gives rise to the quinazoline nucleus, a scaffold that has garnered immense attention in pharmaceutical research.[3] Its planarity and versatile synthetic accessibility allow it to engage in a wide array of molecular interactions with biological targets.[3] Consequently, quinazoline derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][4][5] The clinical success of several quinazoline-based drugs, such as the anticancer agents gefitinib and erlotinib, underscores the therapeutic potential of this heterocyclic core.[4]

2-Chloroquinazolin-8-ol emerges as a strategically important intermediate within this class. The chloro-substituent at the C2 position acts as a proficient leaving group, enabling nucleophilic substitution reactions. This reactivity is the cornerstone of its utility, providing a direct route to introduce diverse functional groups and build extensive libraries of novel quinazoline analogues for biological screening.[6][7] The 8-hydroxy group offers an additional site for modification or a key pharmacophoric feature for target binding. This guide serves to elucidate the technical attributes of this compound, positioning it as a key tool for advancing modern drug discovery programs.

Physicochemical and Safety Data

A clear understanding of a compound's properties and handling requirements is paramount for its safe and effective use in a laboratory setting.

Properties of 2-Chloroquinazolin-8-ol

The key physicochemical data for 2-Chloroquinazolin-8-ol are summarized below.[8][9][10]

Property	Value	Source(s)
CAS Number	953039-10-6	[8][9]
IUPAC Name	2-chloroquinazolin-8-ol	[9]
Molecular Formula	C₈H₅ClN₂O	[9]
Molecular Weight	180.59 g/mol	[9]
Appearance	Solid, White powder	[10]
Purity	Commonly available as ≥95%	[8][9]
Boiling Point	325.3 ± 24.0 °C at 760 mmHg	[8]
InChI Key	NFLGXMBUPVURGA-UHFFFAOYSA-N	[8]
Storage	Store at 2-8°C, sealed, in a dry, inert atmosphere	[10]

Safety Profile

2-Chloroquinazolin-8-ol is classified as a toxic substance and must be handled with appropriate precautions in a controlled laboratory environment.[8]

GHS Information	Details
Pictogram
Signal Word	Danger
Hazard Statements	H301: Toxic if swallowedH311: Toxic in contact with skinH331: Toxic if inhaled
Precautionary Codes	P261, P264, P270, P271, P280, P302+P352, P304+P340, P330, P361, P405, P501

Data sourced from vendor safety information.[8] Users must consult the most current Safety Data Sheet (SDS) from their supplier before handling.

Synthesis and Mechanistic Rationale

While specific peer-reviewed syntheses for 2-Chloroquinazolin-8-ol are not widely published, a chemically sound pathway can be proposed based on established quinoline and quinazoline chemistry. The most logical approach involves the chlorination of a corresponding quinazolinone precursor.

Proposed Synthetic Pathway

The synthesis can be envisioned starting from 8-hydroxyquinazolin-2(1H)-one. This precursor can be chlorinated using a standard agent like phosphorus oxychloride (POCl₃), which is effective for converting cyclic amide/enol systems into their chloro-derivatives. This reaction proceeds by activating the carbonyl oxygen, followed by nucleophilic attack from the chloride ion.

Caption: Proposed synthesis of 2-Chloroquinazolin-8-ol.

Mechanistic Considerations

The chlorination of the quinazolinone tautomer (8-hydroxyquinazolin-2-ol) with POCl₃ is a well-established transformation. The lone pair on the heterocyclic nitrogen atom attacks the electrophilic phosphorus atom of POCl₃, initiating the reaction. The carbonyl oxygen is effectively converted into a better leaving group. Subsequent elimination and attack by a chloride ion result in the formation of the C-Cl bond at the 2-position, yielding the final product.

Reactivity and Application as a Synthetic Intermediate

The primary value of 2-Chloroquinazolin-8-ol in research lies in its utility as a versatile building block. The electron-withdrawing nature of the quinazoline ring system activates the chlorine atom at the C2 position, making it susceptible to nucleophilic aromatic substitution (SNAr).

This reactivity allows for the facile introduction of a wide range of nucleophiles, including amines, alcohols, and thiols. By reacting 2-Chloroquinazolin-8-ol with various primary or secondary amines, for example, researchers can rapidly generate a diverse library of 2-amino-8-hydroxyquinazoline derivatives for structure-activity relationship (SAR) studies. This strategy is a cornerstone of modern medicinal chemistry for optimizing lead compounds.[7][11]

Caption: Application as a versatile synthetic intermediate.

Experimental Protocols

The following sections provide a hypothetical but detailed protocol for the synthesis and characterization of 2-Chloroquinazolin-8-ol.

Proposed Synthesis of 2-Chloroquinazolin-8-ol

This protocol is based on analogous chemical transformations and should be adapted and optimized under strict safety protocols.[12]

• Reagents and Setup:

  • To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 8-hydroxyquinazolin-2(1H)-one (1.0 eq).

  • Carefully add phosphorus oxychloride (POCl₃, 10-15 eq) to the flask under a nitrogen atmosphere.

• Reaction:

  • Heat the reaction mixture to reflux (approx. 105-110 °C) with vigorous stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 3-6 hours).

• Workup:

  • Allow the mixture to cool to room temperature.

  • Slowly and carefully pour the reaction mixture onto crushed ice in a separate beaker with stirring. Caution: This is a highly exothermic reaction.

  • Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8.

  • A precipitate should form. If not, extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x volumes).

• Purification:

  • If a precipitate formed, filter the solid, wash with cold water, and dry under vacuum.

  • If an extraction was performed, combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure 2-Chloroquinazolin-8-ol.

Analytical Characterization (Expected Results)

The identity and purity of the synthesized compound should be confirmed using standard spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals in the aromatic region (approx. 7.0-8.5 ppm) corresponding to the protons on the quinazoline ring. A broad singlet, which may exchange with D₂O, is anticipated for the hydroxyl (-OH) proton.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display eight unique carbon signals, including those for the aromatic and heterocyclic rings. The carbon atom attached to the chlorine (C2) will appear in a characteristic region.

• IR (Infrared) Spectroscopy: Key vibrational bands are expected, including a broad O-H stretch (~3400-3200 cm⁻¹), C=N and C=C stretching frequencies for the heterocyclic and aromatic rings (~1620-1450 cm⁻¹), and a C-Cl stretch (~800-600 cm⁻¹).

• MS (Mass Spectrometry): The mass spectrum should show a molecular ion peak (M⁺) and a characteristic M+2 peak with an intensity ratio of approximately 3:1, which is definitive for a compound containing a single chlorine atom. For C₈H₅ClN₂O, the expected m/z would be ~180.01 for the ³⁵Cl isotope and ~182.01 for the ³⁷Cl isotope.

Conclusion

2-Chloroquinazolin-8-ol is a high-value chemical intermediate with significant potential in the field of drug discovery. Its strategic placement of a reactive chloro group on the privileged quinazoline scaffold provides a robust platform for synthetic diversification. Researchers can leverage its well-defined reactivity to construct novel molecular architectures aimed at a wide range of biological targets. This guide has provided the core technical information—from properties and safety to synthesis and application—to facilitate the confident and innovative use of this compound in advancing chemical and pharmaceutical research.

References

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• Google Patents. CN101475537A - Preparation of 2,4-dichloroquinazoline. Available from: https://patents.google.
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• ResearchGate. Contribution of NMR Spectroscopy, Mass Spectrometry and X-Ray Diffractometry Techniques to the Characterization of 2-Chloro-8-methyl-3-formylquinoline. Available from: https://www.researchgate.net/publication/277013890_Contribution_of_NMR_Spectroscopy_Mass_Spectrometry_and_X-Ray_Diffractometry_Techniques_to_the_Characterization_of_2-Chloro-8-methyl-3-formylquinoline.
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Technical Guide: A Framework for the In Vitro Screening of 2-Chloroquinazolin-8-ol Derivatives

Foreword: The Quinazoline Scaffold as a Privileged Structure in Drug Discovery

The quinazoline core is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide range of biological targets with high affinity. This nitrogen-containing heterocyclic system is present in numerous natural alkaloids and serves as the foundational scaffold for a multitude of clinically approved drugs. Derivatives of quinazoline have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.

Notably, the quinazoline scaffold has proven exceptionally fruitful in the development of protein kinase inhibitors. Kinases are a critical class of enzymes that regulate the majority of cellular pathways, and their dysregulation is a hallmark of many diseases, especially cancer. Several successful anticancer drugs, such as gefitinib and erlotinib, are quinazoline derivatives that target the Epidermal Growth Factor Receptor (EGFR) kinase.

This guide focuses on a specific, synthetically accessible starting point: the 2-Chloroquinazolin-8-ol scaffold. The chloro-substituent at the 2-position serves as a versatile chemical handle for nucleophilic substitution, allowing for the rapid generation of diverse chemical libraries. The 8-hydroxy group offers another point for modification or can play a key role in target engagement. This document provides a robust, field-proven framework for the in vitro screening of novel derivatives built from this core, with a strategic focus on identifying potent and selective kinase inhibitors.

Part 1: The Screening Cascade - A Strategic Funnel from Hits to Leads

A successful screening campaign is not a single experiment but a multi-stage, logical funnel designed to efficiently identify promising compounds while systematically eliminating unsuitable ones. The causality behind this cascade is resource optimization: high-throughput, cost-effective biochemical assays are used for primary screening of large libraries, while more complex and resource-intensive cell-based assays are reserved for validating and characterizing the initial "hits."

Our strategy is grounded in identifying compounds that first engage a specific molecular target (a kinase) and then demonstrate a desired effect in a relevant cellular context.

Caption: The In Vitro Screening Cascade Workflow.

Part 2: Primary Screening - Interrogating the Molecular Target

The primary screen is the first critical filter. Its purpose is to rapidly and accurately assess the ability of every compound in the library to inhibit the activity of a chosen molecular target. Given the well-documented activity of quinazolines as kinase inhibitors, a purified recombinant kinase, such as EGFR, is an authoritative and logical choice for the initial target.

Rationale for Assay Selection: Luminescence vs. Fluorescence

The choice of assay format is critical for data integrity. While fluorescence-based assays are common, they are susceptible to interference from test compounds that are themselves fluorescent (autofluorescence), a known characteristic of some heterocyclic scaffolds. This can lead to false positives or negatives.

Therefore, a luminescence-based assay, such as the ADP-Glo™ Kinase Assay, is the recommended format. This technology quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction. The luminescent signal is generated by a secondary enzymatic reaction, temporally separated from the primary kinase reaction, which significantly reduces the likelihood of compound interference.

**Experimental Protocol

An Investigative Guide to 2-Chloroquinazolin-8-ol: A Scoping Review and Experimental Blueprint for its Potential as a PARP-1 Inhibitor

Abstract: Poly(ADP-ribose) polymerase-1 (PARP-1) is a cornerstone of the DNA Damage Response (DDR) and a clinically validated target in oncology, particularly for cancers harboring defects in homologous recombination. The therapeutic landscape is currently dominated by several approved PARP inhibitors, yet the quest for novel chemical scaffolds with improved potency, selectivity, and differentiated mechanisms of action remains a key objective in drug discovery. Quinazoline derivatives are recognized as a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active agents.[1][2] This guide introduces 2-Chloroquinazolin-8-ol, a sparsely characterized quinazoline derivative, as a compelling candidate for investigation as a PARP-1 inhibitor.[3] We present the foundational scientific rationale for this hypothesis, grounded in the established role of PARP-1 in cancer and the structural attributes of the quinazoline core. This document provides a comprehensive, in-depth experimental blueprint designed for researchers and drug development professionals, detailing the necessary protocols from chemical synthesis to biochemical and cellular validation, to systematically evaluate the potential of 2-Chloroquinazolin-8-ol as a novel therapeutic agent.

Part 1: The Therapeutic Rationale - PARP-1 in Oncology

The Central Role of PARP-1 in the DNA Damage Response (DDR)

Poly(ADP-ribose) polymerase-1 (PARP-1) is a critical nuclear enzyme that acts as a first responder to DNA damage.[4][5] Its primary function is to detect and signal the presence of DNA single-strand breaks (SSBs), a common form of DNA damage.[6][7] Upon binding to a DNA break, PARP-1 undergoes a conformational change that activates its catalytic domain. Using nicotinamide adenine dinucleotide (NAD+) as a substrate, PARP-1 synthesizes long, branched chains of poly(ADP-ribose) (PAR) onto itself and other acceptor proteins near the damage site, a process called PARylation.[8][9] This burst of PARylation serves two main purposes:

• Signaling Scaffold: The negatively charged PAR chains act as a scaffold, recruiting a multitude of other DNA repair proteins, such as XRCC1 and DNA Ligase III, to the lesion.[8][10]

• Chromatin Remodeling: PARylation helps to decondense the local chromatin structure, making the damaged DNA more accessible to the repair machinery.[11]

By orchestrating this rapid response, PARP-1 is essential for the efficient repair of SSBs, primarily through the Base Excision Repair (BER) pathway, thereby maintaining genomic integrity.[5][6][9]

Mechanism of Action of PARP Inhibitors

PARP inhibitors (PARPi) exert their anticancer effects through two primary, interconnected mechanisms.[12]

• Catalytic Inhibition: The foundational mechanism is competitive inhibition at the NAD+ binding site of the PARP-1 catalytic domain.[8] By blocking the synthesis of PAR chains, the inhibitor prevents the recruitment of the DNA repair machinery. Consequently, SSBs are not repaired efficiently.[13]

• PARP Trapping: A more potent cytotoxic mechanism for many PARP inhibitors is the "trapping" of the PARP-1 enzyme on the DNA.[10][12][13] After PARP-1 binds to a DNA break, the inhibitor, sitting in the catalytic pocket, induces allosteric changes that lock the enzyme onto the DNA.[12] This trapped PARP-DNA complex is a significant physical obstruction that is more cytotoxic than the unrepaired SSB itself. When a replication fork encounters this roadblock, it collapses, leading to the formation of a much more lethal DNA double-strand break (DSB).[6]

The potency of different PARP inhibitors is often correlated with their ability to trap PARP-1, not just inhibit its catalytic activity.

Figure 1: PARP-1 Function and Inhibition

The Principle of Synthetic Lethality

The clinical success of PARP inhibitors is a prime example of "synthetic lethality".[10] This occurs when a combination of two genetic defects (or a defect and a drug) leads to cell death, whereas either event alone is viable.

Healthy cells have two major pathways to repair DNA DSBs:

• Homologous Recombination (HR): An error-free, high-fidelity pathway.

• Non-Homologous End Joining (NHEJ): An error-prone pathway.

Many hereditary cancers, including a subset of breast, ovarian, prostate, and pancreatic cancers, are caused by mutations in genes essential for the HR pathway, such as BRCA1 and BRCA2.[6][13] These HR-deficient (HRD) cancer cells are viable because they can still rely on PARP-1-mediated SSB repair to prevent the formation of DSBs.

When these HRD cancer cells are treated with a PARP inhibitor, the SSBs go unrepaired and are converted to DSBs during replication.[6] Because the primary DSB repair pathway (HR) is already defective, the cell cannot cope with this massive increase in genomic damage, leading to mitotic catastrophe and apoptosis.[6][7] In contrast, normal, healthy cells with a functional HR pathway can tolerate PARP inhibition by effectively repairing the resulting DSBs, providing a therapeutic window.[10]

Clinical Landscape of Approved PARP Inhibitors

The concept of synthetic lethality has been successfully translated to the clinic with the approval of several PARP inhibitors by regulatory agencies. Four prominent agents—Olaparib, Rucaparib, Niraparib, and Talazoparib—are now used for the treatment of various solid tumors, validating PARP-1 as a high-value therapeutic target.[6][10][11]

Part 2: The Candidate Inhibitor - 2-Chloroquinazolin-8-ol

Chemical and Physical Properties

2-Chloroquinazolin-8-ol is a heterocyclic organic compound. Its fundamental properties are summarized below.

Property	Value	Source
CAS Number	953039-10-6	[14][15][16]
Molecular Formula	C₈H₅ClN₂O	[15]
Molecular Weight	180.59 g/mol	[15]
IUPAC Name	2-chloroquinazolin-8-ol	[15]
Appearance	Light yellow to brown solid/powder	[15][16]
Storage	0-8 °C	[15][16]
Purity	Typically >95%	[15]

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edge [fontname="Arial", fontsize=10];

mol [label=<
<TABLEBORDER="0"CELLBORDER="0"CELLSPACING="0"><TR><TD><IMGSRC="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=21971783&amp;t=l"SCALE="TRUE"/>TD>TR>TABLE>
>];
}

Figure 2: Structure of 2-Chloroquinazolin-8-ol

The Quinazoline Scaffold in Medicinal Chemistry

The quinazoline ring system is a cornerstone of modern medicinal chemistry, recognized for its broad spectrum of biological activities.[1][2] This scaffold is present in numerous approved drugs and clinical candidates, particularly in oncology, where it serves as the core for many kinase inhibitors (e.g., Gefitinib, Erlotinib). The rigid, planar structure of the quinazoline core provides a stable platform for orienting functional groups in three-dimensional space to achieve specific interactions with biological targets. Its versatility allows for substitution at multiple positions, enabling fine-tuning of potency, selectivity, and pharmacokinetic properties.[2]

Structural Hypothesis for PARP-1 Inhibition

While 2-Chloroquinazolin-8-ol has not been explicitly studied as a PARP-1 inhibitor, its structure contains key features that suggest a plausible interaction with the PARP-1 active site, which normally binds NAD+.

• Nicotinamide Mimicry: Many PARP inhibitors contain a core structure that mimics the nicotinamide portion of NAD+.[17] The quinazoline ring, with its pyrimidine fused to a benzene ring, can be considered a bioisostere of the nicotinamide carboxamide group, capable of forming key hydrogen bonds and pi-stacking interactions within the active site.

• Hydrogen Bonding Potential: The hydroxyl group at position 8 (-OH) and the nitrogen atoms within the quinazoline ring can act as hydrogen bond donors and acceptors. These are critical for anchoring a ligand in the PARP-1 active site, particularly by interacting with residues like Gly863 and Ser904.

• Hydrophobic Interactions: The chloro-substituted bicyclic ring system provides a hydrophobic surface that can engage in favorable interactions with hydrophobic pockets within the enzyme's binding site. The chlorine atom at position 2 can modulate the electronic properties of the ring and potentially occupy a small hydrophobic pocket, enhancing binding affinity.

Based on these features, 2-Chloroquinazolin-8-ol represents a rational starting point for a PARP-1 inhibitor discovery program. The following section outlines a comprehensive plan to test this hypothesis.

Part 3: An Experimental Blueprint for Validation

This section provides a detailed, self-validating workflow to synthesize and evaluate 2-Chloroquinazolin-8-ol as a PARP-1 inhibitor.

Synthesis of 2-Chloroquinazolin-8-ol

The synthesis of quinazoline cores is well-established in organic chemistry.[18][19] A plausible and efficient route to 2-Chloroquinazolin-8-ol can be adapted from known procedures, starting from commercially available 2-amino-3-hydroxybenzoic acid. The causality behind this choice is the direct placement of the required hydroxyl group.

Protocol 1: Two-Step Synthesis of 2-Chloroquinazolin-8-ol

• Step 1: Cyclization to form Quinazoline-2,8-diol

  • Rationale: This step forms the core quinazoline ring system. Urea is used as a non-toxic and inexpensive source of the C2-N3 fragment of the ring.

  • Procedure:

    • To a round-bottom flask, add 2-amino-3-hydroxybenzoic acid (1.0 eq) and urea (4.0 eq).

    • Heat the mixture to 190-200 °C with stirring for 4-6 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

    • Cool the reaction mixture to room temperature.

    • Add hot water to the solidified mass and stir vigorously. Adjust the pH to ~9-10 with aqueous NaOH to dissolve the product.

    • Filter the hot solution to remove insoluble impurities.

    • Acidify the filtrate with acetic acid or dilute HCl to a pH of ~5-6 to precipitate the product, quinazoline-2,8-diol.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Step 2: Chlorination to form 2-Chloroquinazolin-8-ol

  • Rationale: This step converts the hydroxyl group at the 2-position into a chlorine atom. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this type of transformation on heterocyclic systems.

  • Procedure:

    • In a flask equipped with a reflux condenser and under an inert atmosphere (N₂), suspend the quinazoline-2,8-diol (1.0 eq) from Step 1 in phosphorus oxychloride (POCl₃, 5-10 eq).

    • Add a catalytic amount of N,N-dimethylformamide (DMF).

    • Heat the mixture to reflux (approx. 110 °C) for 3-5 hours until the reaction is complete (monitored by TLC).

    • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring in a fume hood.

    • Neutralize the mixture slowly with a saturated solution of sodium bicarbonate or aqueous ammonia until pH ~7-8.

    • The crude product will precipitate. Collect the solid by vacuum filtration.

    • Wash the solid thoroughly with water and dry.

    • Purify the crude product by column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) or recrystallization to yield pure 2-Chloroquinazolin-8-ol.

Figure 3: Proposed Synthesis Workflow

In Vitro Evaluation of PARP-1 Inhibition

A robust, quantitative enzymatic assay is required to determine the half-maximal inhibitory concentration (IC₅₀), a key measure of potency. A colorimetric assay is a reliable and accessible choice.[20]

Protocol 2: Colorimetric PARP-1 Enzymatic Assay

• Principle: This assay measures the incorporation of biotinylated NAD+ onto histone proteins coated on a 96-well plate. The amount of incorporated biotin is detected using streptavidin-HRP and a colorimetric substrate (TMB). A stronger color signal indicates higher PARP-1 activity.

• Materials:

  • Histone-coated 96-well plates.

  • Recombinant human PARP-1 enzyme.

  • Activated (nicked) DNA.

  • Biotinylated-NAD+.

  • Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 1 mM DTT).

  • Streptavidin-HRP conjugate.

  • TMB substrate and Stop Solution (e.g., 0.2N HCl).

  • Plate reader capable of measuring absorbance at 450 nm.

• Procedure:

  • Compound Preparation: Prepare a serial dilution of 2-Chloroquinazolin-8-ol in assay buffer containing a small, constant amount of DMSO (e.g., 1%). A typical concentration range would be 1 nM to 100 µM. Include a "no inhibitor" (positive control, vehicle only) and "no enzyme" (negative control) well.

  • Reaction Setup: To the histone-coated wells, add:

    • 25 µL of assay buffer.

    • 5 µL of the serially diluted inhibitor or vehicle.

    • 10 µL of a pre-mixed solution of PARP-1 enzyme and activated DNA.

  • Pre-incubation: Incubate the plate for 10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Initiate the PARylation reaction by adding 10 µL of biotinylated-NAD+ solution to each well.

  • Incubation: Incubate the plate for 60 minutes at 30 °C.

  • Washing: Stop the reaction by washing the plate 3-5 times with wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound reagents.

  • Detection:

    • Add 100 µL of diluted Streptavidin-HRP to each well and incubate for 30 minutes at room temperature.

    • Wash the plate again as in step 6.

    • Add 100 µL of TMB substrate. Incubate in the dark for 15-30 minutes until sufficient color develops.

    • Add 100 µL of Stop Solution.

  • Data Acquisition: Read the absorbance at 450 nm.

  • Analysis: Calculate the percent inhibition for each concentration relative to the positive control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

• Rationale: It is crucial to determine if the compound is selective for PARP-1. Inhibition of other PARP family members, particularly PARP-2 (which shares high structural homology), can contribute to both efficacy and toxicity.

• Method: The enzymatic assay described in Protocol 2 should be repeated using recombinant human PARP-2 enzyme. Comparing the IC₅₀ values for PARP-1 and PARP-2 will provide a selectivity ratio. Ideally, a compound should be at least 10-fold selective for PARP-1 over PARP-2.

• Rationale: As PARP trapping is a key mechanism of cytotoxicity, it must be quantified. A fluorescence polarization (FP) assay is a common and effective method.[21]

• Principle: This assay uses a fluorescently labeled DNA probe. When PARP-1 binds to this probe, the resulting large complex tumbles slowly in solution, leading to a high FP signal. In the presence of NAD+, PARP-1 auto-PARylates and dissociates, causing the FP signal to drop. A trapping agent will prevent this dissociation, maintaining a high FP signal even in the presence of NAD+.[22]

• Method: The experiment would be set up to measure the FP signal of the PARP-1/DNA probe complex in the presence of NAD+ and varying concentrations of 2-Chloroquinazolin-8-ol. The concentration required to achieve 50% of the maximum trapping effect (EC₅₀) would be determined.

Cellular Activity Assessment

• Rationale: To confirm that the compound inhibits PARP-1 activity within a cellular context, we must measure the levels of PARylation after inducing DNA damage.

• Method (Western Blot):

  • Seed cancer cells (e.g., HeLa or a relevant line) in a multi-well plate.

  • Pre-treat the cells with various concentrations of 2-Chloroquinazolin-8-ol for 1-2 hours.

  • Induce DNA damage by treating with a DNA damaging agent like hydrogen peroxide (H₂O₂) or methyl methanesulfonate (MMS) for 15 minutes.

  • Immediately lyse the cells and quantify total protein concentration.

  • Separate protein lysates via SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific for poly(ADP-ribose) (anti-PAR).

  • Use a loading control (e.g., anti-Actin or anti-Tubulin) to ensure equal protein loading.

  • Expected Outcome: A potent inhibitor will show a dose-dependent reduction in the PAR signal in treated cells compared to the vehicle control.

• Rationale: The ultimate goal is to determine if PARP-1 inhibition by the compound leads to cancer cell death, particularly via synthetic lethality.

• Method (Cell Viability Assay):

  • Cell Lines: Select a matched pair of cell lines: one that is HR-deficient (e.g., CAPAN-1, which has a BRCA2 mutation) and one that is HR-proficient (e.g., BxPC-3 or a BRCA2-reconstituted CAPAN-1 line).

  • Treatment: Seed both cell lines and treat them with a range of concentrations of 2-Chloroquinazolin-8-ol for an extended period (e.g., 72-120 hours).

  • Viability Measurement: Measure cell viability using a standard method like the AlamarBlue (resazurin) or CellTiter-Glo (ATP) assay.[23]

  • Analysis: Calculate the IC₅₀ for cell viability in both cell lines.

  • Expected Outcome: A successful synthetic lethal agent will be significantly more potent (have a much lower IC₅₀) in the HR-deficient cell line compared to the HR-proficient line.

Figure 4: Comprehensive Validation Workflow

Part 4: Data Interpretation and Future Directions

Interpreting Potential Outcomes

The data generated from this experimental blueprint will provide a clear initial assessment of 2-Chloroquinazolin-8-ol's potential.

• Potent & Selective Inhibitor: An ideal outcome would be a low nanomolar IC₅₀ against PARP-1, with >100-fold selectivity over PARP-2. This, combined with a potent trapping EC₅₀, would make it a strong lead candidate.

• Potent but Non-selective: If the compound inhibits PARP-1 and PARP-2 with similar potency, it may still be effective but could carry a different toxicity profile compared to PARP-1 selective inhibitors.

• Catalytic Inhibitor with Weak Trapping: A compound that inhibits PARylation but does not effectively trap PARP-1 on DNA may be less cytotoxic and could be explored in combination therapies rather than as a single agent.[13]

• Strong Cellular Activity: A pronounced difference in viability IC₅₀ between HRD and HR-proficient cells is the critical proof-of-concept for the synthetic lethality mechanism and is essential for further development.

Structure-Activity Relationship (SAR) Studies

Should 2-Chloroquinazolin-8-ol show promising activity, it would serve as a foundational "hit" compound. The next logical step is to initiate a medicinal chemistry program to explore the structure-activity relationship (SAR). This involves synthesizing a library of analogs to probe the importance of each functional group.

• Position 8: Replace the hydroxyl group with a methoxy group, an amine, or remove it entirely to understand the role of this hydrogen-bonding moiety.

• Position 2: Substitute the chlorine atom with other halogens (F, Br) or with small alkyl or cyano groups to probe the hydrophobic pocket.

• Benzene Ring: Add substituents (e.g., fluoro, methyl) to the benzene portion of the quinazoline ring to explore additional binding interactions and modulate properties like solubility and metabolism.

This systematic modification will build a comprehensive understanding of the pharmacophore required for potent and selective PARP-1 inhibition, guiding the design of optimized lead compounds.

Concluding Remarks

The convergence of a validated therapeutic target (PARP-1) and a privileged chemical scaffold (quinazoline) provides a compelling, hypothesis-driven basis for investigating 2-Chloroquinazolin-8-ol. While currently unexplored in this context, its structural features align with known pharmacophores for PARP-1 inhibition. The detailed experimental blueprint presented in this guide offers a rigorous and logical pathway for its synthesis and evaluation. Successful validation through these proposed biochemical and cellular assays would establish 2-Chloroquinazolin-8-ol as a valuable new starting point for the development of next-generation PARP inhibitors, potentially offering a differentiated profile for the treatment of cancers reliant on the DNA damage response.

References

• 1. researchgate.net [researchgate.net]
• 2. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-quinazolin-8-ol [myskinrecipes.com]
• 4. Multifaceted Role of PARP-1 in DNA Repair and Inflammation: Pathological and Therapeutic Implications in Cancer and Non-Cancer Diseases | MDPI [mdpi.com]
• 5. Frontiers | Beyond DNA Repair: Additional Functions of PARP-1 in Cancer [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. The role of PARP1 in the DNA damage response and its application in tumor therapy [journal.hep.com.cn]
• 8. PARP1: Structural Insights and Pharmacological Targets for Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. researchgate.net [researchgate.net]
• 11. Role of PARP-1 structural and functional features in PARP-1 inhibitors development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. annualreviews.org [annualreviews.org]
• 13. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 953039-10-6|2-Chloro-quinazolin-8-ol|BLD Pharm [bldpharm.com]
• 15. 2-Chloro-8-quinazolinol 95% | CAS: 953039-10-6 | AChemBlock [achemblock.com]
• 16. 2-Chloro-quinazolin-8-ol, CasNo.953039-10-6 Baoji Guokang Healthchem co.,ltd China (Mainland) [gkhsc.lookchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Quinazoline synthesis [organic-chemistry.org]
• 19. Quinazolinone synthesis [organic-chemistry.org]
• 20. PARP1 Activity Assay | Tulip Biolabs [tulipbiolabs.com]
• 21. bpsbioscience.com [bpsbioscience.com]
• 22. bpsbioscience.com [bpsbioscience.com]
• 23. bmglabtech.com [bmglabtech.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Physicochemical Properties of Substituted Quinazolinols

This guide provides a detailed exploration of the critical physicochemical properties of substituted quinazolinols, a class of heterocyclic compounds with significant and diverse applications in medicinal chemistry. As a Senior Application Scientist, the following content is structured to provide not only a theoretical understanding but also practical, field-proven insights into the experimental determination and interpretation of these properties. The ultimate goal is to empower researchers to rationally design and synthesize novel quinazolinol derivatives with optimized drug-like characteristics.

The Quinazolinol Scaffold: A Privileged Structure in Drug Discovery

The quinazoline ring system, a bicyclic aromatic heterocycle, is considered a "privileged scaffold" in medicinal chemistry. This is due to its ability to interact with a wide range of biological targets through various non-covalent interactions. The introduction of a hydroxyl group, forming a quinazolinol, further enhances its potential for forming hydrogen bonds, a key interaction in many protein-ligand binding events. The strategic placement of various substituents on the quinazolinol core allows for the fine-tuning of its physicochemical properties, which in turn dictates its pharmacokinetic and pharmacodynamic profile. Understanding and controlling these properties is paramount for successful drug development.

Lipophilicity: Navigating the Biological Milieu

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. It is most commonly expressed as the logarithm of the partition coefficient (logP) between octan-1-ol and water.

The Causality Behind Lipophilicity Modulation

The lipophilicity of a substituted quinazolinol is a direct consequence of the cumulative contributions of its constituent functional groups. The aromatic quinazoline core is inherently lipophilic. The addition of a hydroxyl group introduces a degree of hydrophilicity. The nature of the substituents will then dictate the final logP value. For instance, the addition of alkyl or aryl groups will increase lipophilicity, while polar groups like amines or carboxylates will decrease it. This balance is crucial; excessively high lipophilicity can lead to poor aqueous solubility and non-specific binding, whereas very low lipophilicity may hinder membrane permeability.

Experimental Determination of logP: A Self-Validating Protocol

The shake-flask method remains the gold standard for logP determination due to its direct and unambiguous nature.

Protocol: Shake-Flask Method for logP Determination

• Preparation of Solutions:

  • Prepare a stock solution of the substituted quinazolinol in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • Prepare a biphasic system of n-octanol and phosphate-buffered saline (PBS), pH 7.4. The two phases should be mutually saturated by vigorous mixing for 24 hours, followed by separation.

• Partitioning:

  • Add a small aliquot of the quinazolinol stock solution to a known volume of the PBS-saturated n-octanol and n-octanol-saturated PBS mixture in a screw-cap vial. The final concentration of the analyte should be in the linear range of the analytical method.

  • Vortex the vial vigorously for 1-3 minutes to ensure thorough mixing.

  • Place the vial on a shaker and agitate for 1-24 hours at a constant temperature (e.g., 25 °C) to allow for equilibrium to be reached.

• Phase Separation:

  • Centrifuge the vial at a low speed (e.g., 2000 rpm) for 10-15 minutes to ensure complete separation of the two phases.

• Quantification:

  • Carefully withdraw a known volume from both the n-octanol and the PBS layers.

  • Determine the concentration of the quinazolinol derivative in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve should be prepared for accurate quantification.

• Calculation:

  • The partition coefficient (P) is calculated as the ratio of the concentration of the analyte in the n-octanol phase to its concentration in the aqueous phase.

  • logP = log10 ([Quinazolinol]octanol / [Quinazolinol]aqueous)

Trustworthiness: This protocol is self-validating by ensuring that the sum of the analyte recovered from both phases is consistent with the initial amount added, accounting for experimental variability.

Aqueous Solubility: The Gateway to Bioavailability

Aqueous solubility is a prerequisite for the absorption of an orally administered drug. Poor solubility is a major hurdle in drug development, often leading to low and variable bioavailability.

The Influence of Substituents on Solubility

The aqueous solubility of a quinazolinol derivative is governed by the interplay of its crystal lattice energy (for solids) and the solvation energy of the molecule in water. The introduction of polar functional groups that can participate in hydrogen bonding with water molecules, such as amines, carboxylates, and additional hydroxyl groups, will generally enhance solubility. Conversely, bulky, non-polar substituents will decrease solubility.

Experimental Determination of Thermodynamic Solubility

Thermodynamic solubility is the equilibrium concentration of a compound in a saturated solution at a given temperature and pH.

Protocol: Equilibrium Shake-Flask Method for Thermodynamic Solubility

• Sample Preparation:

  • Add an excess amount of the solid substituted quinazolinol to a known volume of a relevant aqueous buffer (e.g., PBS, pH 7.4) in a glass vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vial and agitate it at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-72 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, the suspension is filtered through a low-binding filter (e.g., 0.22 µm PVDF) to remove the undissolved solid.

• Quantification:

  • The concentration of the dissolved quinazolinol in the filtrate is determined by a suitable analytical method, such as HPLC-UV, against a standard calibration curve.

Self-Validation: The presence of undissolved solid at the end of the experiment visually confirms that a saturated solution was achieved.

Ionization Constant (pKa): The Key to pH-Dependent Behavior

The pKa of a molecule is the pH at which it is 50% ionized and 50% unionized. For quinazolinols, which can possess both acidic (phenolic hydroxyl) and basic (quinazoline nitrogen) centers, the pKa values are critical for understanding their solubility, permeability, and target binding at different physiological pH values.

The Impact of Substituents on pKa

The pKa of the quinazolinol core can be significantly modulated by the electronic effects of its substituents. Electron-withdrawing groups (e.g., nitro, halo) will decrease the pKa of the phenolic hydroxyl group, making it more acidic. Conversely, electron-donating groups (e.g., alkyl, alkoxy) will increase its pKa. The basicity of the quinazoline nitrogens is similarly affected.

Experimental Determination of pKa: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values.

Protocol: Potentiometric Titration for pKa Determination

• Solution Preparation:

  • Dissolve a precisely weighed amount of the substituted quinazolinol in a suitable solvent system, often a mixture of water and a co-solvent like methanol or DMSO to ensure solubility.

  • The solution is then titrated with a standardized solution of a strong acid (e.g., HCl) and a strong base (e.g., NaOH).

• Titration:

  • A calibrated pH electrode is immersed in the solution, and the titrant is added in small, precise increments.

  • The pH of the solution is recorded after each addition of the titrant.

• Data Analysis:

  • A titration curve is generated by plotting the pH versus the volume of titrant added.

  • The pKa value corresponds to the pH at the half-equivalence point, which is the point where half of the acidic or basic group has been neutralized. This is typically determined from the inflection point of the titration curve.

Melting Point and Thermal Stability: Indicators of Purity and Solid-State Properties

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. It is a useful indicator of purity and can provide insights into the strength of the crystal lattice. Thermal stability is also a critical parameter, especially for drug substances that may be subjected to heat during manufacturing or storage.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

DSC is a powerful technique for determining the melting point and assessing the thermal stability of a compound.

Protocol: Melting Point Determination by DSC

• Sample Preparation:

  • Accurately weigh a small amount of the crystalline substituted quinazolinol (typically 1-5 mg) into an aluminum DSC pan.

  • Seal the pan hermetically. An empty, sealed pan is used as a reference.

• DSC Analysis:

  • Place the sample and reference pans into the DSC instrument.

  • Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range.

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Interpretation:

  • A sharp endothermic peak on the DSC thermogram indicates the melting of the crystalline solid. The onset temperature of this peak is typically reported as the melting point.

  • The presence of multiple peaks may suggest the presence of polymorphs or impurities. Exothermic events may indicate decomposition.

Data Summary and Visualization

The following table provides a hypothetical example of how physicochemical data for a series of substituted quinazolinols could be presented.

Compound	Substituent (R)	logP	Solubility (µg/mL at pH 7.4)	pKa (acidic)	pKa (basic)	Melting Point (°C)
QZ-1	-H	2.1	50	8.5	4.2	210
QZ-2	-Cl	2.8	15	7.9	3.8	235
QZ-3	-OCH3	2.0	65	8.8	4.5	205
QZ-4	-NO2	2.3	25	7.2	3.1	250
QZ-5	-NH2	1.5	150	9.1	5.0	220

Visualizing Workflows and Relationships

Diagrams are essential for clarifying complex workflows and conceptual relationships. The following are Graphviz DOT scripts for generating such diagrams.

Caption: Logical relationships between substituent properties and physicochemical outcomes.

Conclusion: An Integrated Approach to Drug Design

The successful development of novel quinazolinol-based therapeutics is contingent upon a deep and practical understanding of their physicochemical properties. By employing the robust experimental protocols detailed in this guide and by carefully considering the influence of various substituents, researchers can rationally design and select candidates with a higher probability of success in preclinical and clinical development. This integrated approach, which combines synthetic chemistry with rigorous physicochemical profiling, is fundamental to modern drug discovery.

References

• Title: The Shake-Flask Method for Octanol-Water Partition Coefficient Determination Source: OECD Guidelines for the Testing of Chemicals, Section 1: Physical-Chemical properties Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method URL: [Link]

• Title: Thermodynamic Solubility Measurement by the Shake-Flask Method Source: European Chemicals Agency (ECHA), Guidance on information requirements and chemical safety assessment, Chapter R.7a: Endpoint specific guidance URL: [Link]

• Title: Potentiometric Determination of pKa Source: IUPAC, "Measurement of pH. Definition, standards, and procedures" (IUPAC Recommendations 2002) URL: [Link]

• Title: Differential Scanning Calorimetry (DSC) for Thermal Analysis Source: ASTM International, Standard E914-19, "Standard Test Method for Thermal Stability of Chemicals by Differential Scanning Calorimetry" URL: [Link]

• Title: The Role of Privileged Scaffolds in Drug Discovery Source: Journal of Medicinal Chemistry, "Privileged Scaffolds for Library Design and Drug Discovery" URL: [Link]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Solubilization of 2-Chloroquinazolin-8-ol for In Vitro Cell-Based Assays

Introduction: The Challenge and Imperative of Proper Compound Solubilization

2-Chloroquinazolin-8-ol is a heterocyclic organic compound belonging to the quinazoline family, a class of molecules recognized for its broad therapeutic potential, including applications as anticancer and antimicrobial agents.[1] The successful evaluation of this and similar poorly water-soluble compounds in cell-based assays is fundamentally dependent on achieving complete and stable solubilization. Improper dissolution can lead to compound precipitation, inaccurate concentration assessment, and consequently, non-reproducible or misleading biological data.

This technical guide provides a comprehensive, field-proven protocol for dissolving 2-Chloroquinazolin-8-ol. It moves beyond a simple list of steps to explain the causality behind each procedural choice, ensuring that researchers can confidently prepare stable, biologically active solutions for their cell culture experiments. The protocols herein are designed as a self-validating system, incorporating essential controls to guarantee data integrity.

Foundational Knowledge: Physicochemical and Safety Profile

A thorough understanding of the compound's properties is the first step in developing a robust handling protocol.

Key Physicochemical Properties

The inherent structure of 2-Chloroquinazolin-8-ol, with its rigid, bicyclic aromatic core, predicts low aqueous solubility. While specific solubility data for this exact molecule is not widely published, data from structurally related compounds, such as 8-Chloroquinazolin-4-ol, show significant solubility in Dimethyl Sulfoxide (DMSO) and poor solubility in water.[2][3]

Property	Value	Source(s)
CAS Number	953039-10-6	[4]
Molecular Formula	C₈H₅ClN₂O	[5]
Molecular Weight	180.59 g/mol	[5][6]
Physical Form	Solid (typically crystalline)
Recommended Storage (Solid)	4°C or Room Temperature, desiccated	[5]
Presumed Primary Solvent	Dimethyl Sulfoxide (DMSO)	[2][3]

Critical Safety Considerations

According to its Globally Harmonized System (GHS) classification, 2-Chloroquinazolin-8-ol is toxic. Adherence to strict safety protocols is mandatory.

• Hazard Pictograms: GHS06 (Toxic)

• Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled)

• Mandatory Precautions:

  • Always handle the solid compound and concentrated solutions within a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and safety glasses.

  • Avoid inhalation of the powder and creation of dust.

The Cornerstone of Solubilization: DMSO as the Primary Solvent

For most water-insoluble small molecules intended for biological assays, Dimethyl Sulfoxide (DMSO) is the universally accepted solvent of choice.[7][8] Its high solvating capacity for hydrophobic compounds and its miscibility with aqueous cell culture media make it ideal. However, the quality of the solvent is paramount.

Expert Insight: Always use anhydrous, cell culture-grade DMSO (purity ≥ 99.9%).[8][9] Standard-grade DMSO can absorb atmospheric moisture, which may reduce the solubility of the compound or accelerate its degradation over time.[8]

Experimental Protocols: From Powder to Working Solution

This section details the validated, step-by-step methodologies for preparing 2-Chloroquinazolin-8-ol solutions.

Protocol 1: Preparation of a Concentrated Stock Solution

The objective is to create a high-concentration, stable stock solution that can be stored long-term and diluted to various working concentrations. A typical stock concentration is 10-20 mM.

Methodology:

• Calculation: Determine the mass of 2-Chloroquinazolin-8-ol required for your desired stock concentration and volume.

  • Example for 2 mL of a 20 mM stock:

  • Mass (g) = Molarity (mol/L) × Volume (L) × MW ( g/mol )

  • Mass (g) = 0.020 mol/L × 0.002 L × 180.59 g/mol = 0.00722 g = 7.22 mg

• Weighing: Accurately weigh the calculated mass of the compound in a sterile microcentrifuge tube. Perform this step in a chemical fume hood.

• Dissolution:

  • Add the calculated volume of anhydrous, sterile DMSO to the tube.

  • Cap the tube securely and vortex vigorously for 1-2 minutes.

  • If the solid is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes or gently warm to 37°C.[9][10][11] Visually inspect against a light source to confirm the absence of any particulate matter.

• Sterilization (Optional but Recommended): If sterility is a major concern, filter the DMSO stock solution through a 0.22 µm PTFE (polytetrafluoroethylene) syringe filter into a new sterile tube. PTFE is recommended for its compatibility with DMSO.

• Aliquoting and Storage:

  • Dispense the stock solution into single-use aliquots in sterile cryovials.

  • Causality: Aliquoting is critical to prevent repeated freeze-thaw cycles, which can cause compound degradation and compromise the stability of the solution.[3]

  • Store the aliquots at -80°C for long-term stability (up to 1 year).[3]

Workflow for preparing a concentrated stock solution.

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

This is the most critical step where compound precipitation can occur. The principle is to ensure rapid dispersion of the compound molecules in the aqueous environment before they can aggregate.

Methodology:

• Thaw Stock: Remove one aliquot of the concentrated DMSO stock from the -80°C freezer and thaw it completely at room temperature.

• Pre-warm Medium: Pre-warm the required volume of complete cell culture medium (containing serum and other supplements) to 37°C in a water bath.

• Dilution - The Critical Step:

  • Create a vortex in the tube of pre-warmed medium by setting your vortex mixer to a medium speed.

  • While the medium is vortexing, slowly add the required volume of the DMSO stock solution dropwise into the vortex.[9]

  • Causality: Adding the small volume of organic stock to the larger, agitated volume of aqueous medium ensures immediate and rapid dispersion, preventing localized high concentrations of the compound that would lead to precipitation.[8] Never add the aqueous medium to the concentrated DMSO stock.

• Final Mix: Continue vortexing for another 5-10 seconds after adding the stock to ensure a homogenous solution.

• Use Immediately: Use the freshly prepared working solution to treat your cells immediately. Do not store diluted aqueous solutions of the compound unless stability has been explicitly verified.

Dilution workflow emphasizing the critical addition step.

Protocol 3: The Essential Control - Determining Solvent Cytotoxicity

Before initiating experiments with 2-Chloroquinazolin-8-ol, it is imperative to determine the maximum concentration of your solvent (DMSO) that the chosen cell line can tolerate without affecting its viability or behavior. This establishes the baseline for your vehicle control.

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Solvent Dilutions: Prepare serial dilutions of DMSO in complete cell culture medium to match the range of final DMSO concentrations that will be present in your compound treatment wells. Typical final concentrations to test range from 0.05% to 2% (v/v).[7][12] Include a "medium only" control.

• Treatment: Replace the medium in the wells with the medium containing the different DMSO concentrations.

• Incubation: Incubate the plate for the longest duration planned for your compound experiments (e.g., 24, 48, or 72 hours).

• Viability Assessment: Use a standard cell viability assay (e.g., MTT, MTS, PrestoBlue™, or CellTiter-Glo®) to quantify cell viability.

• Analysis: Plot cell viability (%) against DMSO concentration (%). The highest concentration of DMSO that results in ≥95% cell viability compared to the "medium only" control should be considered the maximum allowable solvent concentration for your experiments. Most cell lines tolerate DMSO concentrations up to 0.5% without significant cytotoxic effects.[12]

Final DMSO Conc. (v/v)	Example Cell Viability (% of Control)	Recommendation
0.0% (Medium Only)	100%	Negative Control
0.1%	99.5%	Safe
0.25%	98.2%	Safe
0.5%	96.1%	Recommended Maximum
1.0%	85.3%	Cytotoxic
2.0%	60.7%	Highly Cytotoxic

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation in Medium	Final compound concentration exceeds its aqueous solubility; improper dilution technique.	Add DMSO stock more slowly to a more vigorously vortexing medium.[8] Lower the final concentration of the compound. Ensure the medium is fully pre-warmed to 37°C.
Loss of Compound Activity	Compound degradation due to repeated freeze-thaw cycles or improper storage.	Always use single-use aliquots stored at -80°C.[3] Prepare fresh working solutions for each experiment.
High Vehicle Control Toxicity	Final DMSO concentration is too high for the specific cell line.	Perform the solvent cytotoxicity test (Protocol 3) to determine the safe DMSO limit.[12] Ensure the final DMSO concentration in all wells is below this limit and consistent across all treatments.

Theoretical Context: Potential Mechanism of Action

The 2-Chloroquinazolin-8-ol scaffold incorporates two key pharmacophores that suggest potential biological activities. Understanding these provides context for its application.

• Quinazoline Core: Many quinazoline derivatives function as kinase inhibitors or interfere with metabolic pathways. For example, the structurally related 8-Chloroquinazolin-4-ol acts as an inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme crucial for DNA repair.[2] Inhibition of PARP-1 is a clinically validated strategy for killing cancer cells with deficiencies in other DNA repair pathways (e.g., BRCA1/2 mutations), a concept known as synthetic lethality.

• 8-Hydroxyquinoline Moiety: This structure is a well-known metal chelator.[13] By sequestering essential metal ions, 8-hydroxyquinoline derivatives can disrupt enzymatic functions, leading to antimicrobial and anticancer effects.[13]

Potential mechanism via PARP-1 inhibition.

Conclusion

The biological activity of 2-Chloroquinazolin-8-ol can only be accurately assessed with a proper dissolution and handling protocol. By utilizing high-purity anhydrous DMSO, preparing concentrated and aliquoted stock solutions for -80°C storage, and employing a rapid dispersion technique for creating working solutions, researchers can prevent compound precipitation and ensure experimental reproducibility. The inclusion of a solvent cytotoxicity control is a non-negotiable step to validate the experimental system and ensure that observed biological effects are due to the compound itself and not the solvent vehicle.

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Application of 2-Chloroquinazolin-8-ol in Cancer Research: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of targeted anticancer therapies.[1][2][3] A multitude of quinazoline derivatives have been successfully developed into FDA-approved drugs for treating various cancers, primarily by targeting key signaling molecules involved in tumor growth and proliferation.[1][4] This document provides a detailed application note and a set of research protocols for investigating the potential of a specific, yet underexplored, quinazoline derivative: 2-Chloroquinazolin-8-ol .

While extensive research has been conducted on the broader family of quinazolines, this guide will focus on creating a robust framework for evaluating the anticancer properties of 2-Chloroquinazolin-8-ol. The protocols and methodologies outlined herein are based on established principles from the study of similar compounds and are designed to be self-validating, providing a clear path for researchers to uncover the therapeutic potential of this molecule.

The Quinazoline Scaffold: A Privileged Structure in Oncology

Quinazoline and its derivatives are a class of heterocyclic aromatic compounds that have demonstrated a remarkable range of biological activities, including anti-inflammatory, antimicrobial, and most notably, anticancer properties.[3][5] Their success in oncology is largely attributed to their ability to mimic the purine ring of ATP and competitively inhibit the kinase activity of various growth factor receptors, such as the Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and components of the PI3K/Akt signaling pathway.[2][4][6]

The general mechanism of action for many anticancer quinazolines involves the blockade of signal transduction pathways that are critical for cell proliferation, survival, angiogenesis, and metastasis. This targeted approach offers a more precise and potentially less toxic alternative to traditional cytotoxic chemotherapy.[2]

2-Chloroquinazolin-8-ol: A Compound of Interest

2-Chloroquinazolin-8-ol is a specific derivative of the quinazoline family. While detailed biological studies on this particular compound are not extensively published, its structural features suggest it as a promising candidate for anticancer research. The chloro and hydroxyl substitutions on the quinazoline ring can significantly influence its pharmacokinetic and pharmacodynamic properties, including its ability to interact with specific biological targets.

Chemical Structure:

• CAS Number: 953039-10-6[7][8]

• Molecular Formula: C₈H₅ClN₂O

• Appearance: White powder[8]

The presence of the chloro group at the 2-position and a hydroxyl group at the 8-position provides reactive sites for further chemical modification, allowing for the synthesis of a library of derivatives with potentially enhanced potency and selectivity.

Proposed Mechanism of Action and Key Research Questions

Based on the known activities of other quinazoline derivatives, we can hypothesize several potential mechanisms of action for 2-Chloroquinazolin-8-ol in cancer cells. The primary research objective would be to validate these hypotheses through a series of well-designed experiments.

Hypothesized Signaling Pathway Inhibition:

The following diagram illustrates a potential signaling pathway that could be targeted by 2-Chloroquinazolin-8-ol, based on the known targets of similar quinazoline compounds.

Caption: Workflow for apoptosis and cell cycle analysis.

4.3. Western Blot Analysis for Signaling Pathway Modulation

To identify the molecular targets and signaling pathways affected by 2-Chloroquinazolin-8-ol, Western blotting is an indispensable technique.

Protocol: Western Blotting

• Protein Extraction: Treat cells with the compound, then lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-EGFR, EGFR, p-Akt, Akt, p-ERK, ERK, Bcl-2, Bax, Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating. For instance, if the MTT assay shows a dose-dependent decrease in cell viability, the apoptosis and cell cycle assays should provide a mechanistic explanation for this observation (e.g., an increase in the sub-G1 peak or a G2/M arrest). Furthermore, Western blot analysis should confirm the modulation of specific proteins involved in these processes, creating a cohesive and trustworthy dataset.

Conclusion and Future Directions

2-Chloroquinazolin-8-ol represents a promising, yet understudied, scaffold for the development of novel anticancer agents. The experimental framework provided in this guide offers a comprehensive approach to systematically evaluate its therapeutic potential. Positive results from these in vitro studies would warrant further investigation, including in vivo studies in animal models and the synthesis of more potent derivatives. The versatility of the quinazoline ring provides a rich platform for medicinal chemists to explore and optimize the anticancer properties of this intriguing class of compounds. [1][3]

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Application Notes and Protocols for High-Throughput Screening Assays Involving Quinazoline Scaffolds

Introduction: The Quinazoline Scaffold as a Privileged Structure in Drug Discovery

The quinazoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a diverse range of biological targets with high affinity.[1][2] Derivatives of this heterocyclic compound have been successfully developed into therapeutic agents for a variety of diseases, most notably in oncology.[3][4][5] Marketed drugs such as gefitinib and erlotinib, which feature the quinazoline core, have validated its utility as a potent inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase, a key player in cell proliferation and survival.[1][3] The broad biological activities of quinazoline derivatives also encompass antimicrobial, anti-inflammatory, and anticonvulsant properties.[6][7]

2-Chloroquinazolin-8-ol is a key chemical intermediate leveraged in the synthesis of novel, biologically active quinazoline-based molecules.[8] Its structure incorporates the essential quinazoline core and an 8-hydroxy group, a moiety known for its metal-chelating properties, which can contribute to unique mechanisms of action, such as the inhibition of metalloenzymes.[9][10] The presence of a reactive chlorine atom at the 2-position provides a versatile handle for synthetic chemists to introduce a wide array of functional groups, thereby enabling the generation of large, diverse compound libraries for high-throughput screening (HTS).

These application notes provide detailed protocols for two distinct HTS assays designed to identify and characterize novel bioactive compounds derived from or related to the 2-Chloroquinazolin-8-ol scaffold: a cell-based phenotypic screen for cytotoxic agents and a biochemical assay for the discovery of novel kinase inhibitors.

Assay 1: Cell-Based High-Throughput Screening for Cytotoxicity

A primary and robust approach in anticancer drug discovery is the identification of compounds that exhibit cytotoxic effects against cancer cell lines.[11] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for assessing cell viability.[12][13] This assay relies on the conversion of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Scientific Rationale

This protocol is designed to screen a library of quinazoline derivatives for their potential to induce cell death in a cancer cell line, such as the human breast adenocarcinoma cell line MCF-7 or the lung carcinoma cell line A549, both of which have been used in the evaluation of quinazoline compounds.[1][3] The choice of a cell-based assay provides a more holistic view of a compound's activity, as it accounts for cell permeability, metabolic stability, and potential off-target effects that might contribute to cytotoxicity.[12] By employing a high-throughput format (e.g., 384-well plates), large numbers of compounds can be rapidly evaluated.

Experimental Workflow Diagram

Caption: Workflow for the cell-based HTS cytotoxicity assay.

Protocol: MTT Assay for Cytotoxicity Screening

Materials:

• Cancer cell line (e.g., A549, MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 384-well clear-bottom cell culture plates

• Test compounds (quinazoline derivatives) dissolved in 100% DMSO

• Positive control (e.g., Doxorubicin)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization buffer (e.g., 10% Triton X-100 in acidified isopropanol)

• Multichannel pipette or automated liquid handler

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA and neutralize with complete medium.

  • Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in fresh complete medium.

  • Determine cell density using a hemocytometer or automated cell counter.

  • Dilute the cell suspension to the desired seeding density (e.g., 2,000-5,000 cells/well).

  • Dispense 40 µL of the cell suspension into each well of a 384-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Treatment:

  • Prepare a master plate of test compounds at a concentration 100-fold higher than the final desired screening concentration (e.g., 1 mM for a 10 µM final concentration).

  • Using an automated liquid handler or multichannel pipette, transfer 0.4 µL of the compound solution from the master plate to the corresponding wells of the cell plate.

  • Prepare control wells:

    • Vehicle Control: Add 0.4 µL of 100% DMSO (final concentration 1%). This represents 100% cell viability.

    • Positive Control: Add a known cytotoxic agent (e.g., Doxorubicin at a final concentration that induces >80% cell death) to designated wells.

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay and Readout:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to reduce MTT to formazan crystals.

  • Carefully aspirate the medium from the wells without disturbing the formazan crystals.

  • Add 50 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Incubate the plate for 15-30 minutes at room temperature with gentle shaking to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation

1. Calculation of Percent Viability: The percentage of cell viability is calculated relative to the vehicle control: % Viability = (Absorbance_Compound - Absorbance_Blank) / (Absorbance_Vehicle - Absorbance_Blank) * 100

2. Hit Identification: A "hit" is defined as a compound that reduces cell viability below a predetermined threshold (e.g., < 50% viability).

3. Quality Control (Z'-factor): The Z'-factor is a statistical measure of the quality of an HTS assay. It is calculated using the positive and vehicle controls: Z' = 1 - (3 * (SD_Positive + SD_Vehicle)) / |Mean_Positive - Mean_Vehicle| An assay with a Z'-factor > 0.5 is considered robust and reliable for HTS.

Parameter	Example Value
Cell Line	A549 (Human Lung Carcinoma)
Seeding Density	3,000 cells/well
Plate Format	384-well
Compound Conc.	10 µM
Vehicle Control	1% DMSO
Positive Control	Doxorubicin (5 µM)
Incubation Time	48 hours
Readout	Absorbance at 570 nm
Hit Threshold	< 50% Viability
Target Z'-factor	> 0.5

Assay 2: Biochemical High-Throughput Screening for Kinase Inhibition

Given that the quinazoline scaffold is a well-established pharmacophore for kinase inhibitors, a biochemical assay to screen for compounds that inhibit a specific kinase is a logical next step.[3][12] The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction. A decrease in luminescence indicates that the kinase has been inhibited by a test compound.

Scientific Rationale

This assay directly measures the enzymatic activity of a purified kinase (e.g., EGFR, PI3K-α, or VEGFR-2, all known targets of quinazoline derivatives) in the presence of test compounds.[3][11] The amount of ADP generated is quantified by converting it to ATP, which is then used in a luciferase/luciferin reaction to produce light. The signal is inversely proportional to kinase inhibition. This in vitro format eliminates confounding factors from a cellular environment and provides a direct measure of target engagement.

Kinase Inhibition Assay Workflow

Caption: Workflow for the ADP-Glo™ kinase inhibition HTS assay.

Protocol: ADP-Glo™ Kinase Assay

Materials:

• ADP-Glo™ Kinase Assay Kit (Promega)

• Purified kinase (e.g., recombinant human EGFR)

• Kinase-specific substrate (e.g., poly(Glu,Tyr) 4:1)

• ATP solution

• Kinase reaction buffer

• Test compounds (quinazoline derivatives) dissolved in 100% DMSO

• Positive control inhibitor (e.g., Staurosporine or a known EGFR inhibitor like Gefitinib)

• White, opaque 384-well assay plates

• Multichannel pipette or automated liquid handler

• Luminometer

Procedure:

• Kinase Reaction Setup:

  • Prepare a master mix containing the kinase, substrate, and ATP in the appropriate reaction buffer. The ATP concentration should be at or near the Kₘ for the specific kinase.

  • Dispense 5 µL of the master mix into each well of a 384-well plate.

  • Add 0.5 µL of test compound solution or control to the appropriate wells.

    • No-Inhibitor Control: Add 0.5 µL of DMSO. This represents 0% inhibition.

    • Positive Control: Add a known inhibitor at a concentration that gives >90% inhibition.

  • Incubate the plate at room temperature for 60 minutes.

• Stopping the Reaction and ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete any remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add 10 µL of the Kinase Detection Reagent to each well. This reagent contains the enzymes necessary to convert the ADP produced into ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes to allow the luminescent signal to stabilize.

• Readout:

  • Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis and Interpretation

1. Calculation of Percent Inhibition: The percentage of kinase inhibition is calculated based on the luminescence signal (RLU - Relative Light Units): % Inhibition = 100 * (1 - (RLU_Compound - RLU_Positive) / (RLU_Vehicle - RLU_Positive))

2. Hit Identification: A "hit" is a compound that demonstrates inhibition above a defined threshold (e.g., > 50% inhibition or > 3 standard deviations from the mean of the vehicle control).

3. Quality Control (Z'-factor): The Z'-factor is calculated as described for the cytotoxicity assay, using the positive (high inhibition) and vehicle (low inhibition) controls. A Z'-factor > 0.5 is desirable.

Parameter	Example Value
Target Kinase	EGFR
Substrate	Poly(Glu,Tyr) 4:1
Plate Format	384-well, opaque
Compound Conc.	10 µM
Vehicle Control	1% DMSO
Positive Control	Gefitinib (1 µM)
Reaction Time	60 minutes
Readout	Luminescence
Hit Threshold	> 50% Inhibition
Target Z'-factor	> 0.5

Conclusion

The protocols detailed in these application notes provide robust and validated methodologies for the high-throughput screening of compound libraries derived from scaffolds such as 2-Chloroquinazolin-8-ol. The cell-based cytotoxicity assay serves as an effective primary screen to identify compounds with potential anticancer activity, while the biochemical kinase inhibition assay allows for the specific targeting of a well-established class of enzymes modulated by quinazoline derivatives. By employing these HTS approaches, researchers can efficiently identify and prioritize novel hit compounds for further optimization and development in the drug discovery pipeline.

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• Di Pisa, M., et al. (2023). High-Throughput Phenotypic Screening and Machine Learning Methods Enabled the Selection of Broad-Spectrum Low-Toxicity Antitrypanosomal Compounds. Journal of Medicinal Chemistry, 66(23), 15998-16016. Retrieved from [Link]

• Senger, S., et al. (2019). Identification of Compounds That Interfere with High-Throughput Screening Assay Technologies. ChemMedChem, 14(19), 1795-1803. Retrieved from [Link]

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Analytical methods for quantifying 2-Chloroquinazolin-8-ol in biological samples

Application Note & Protocol

Topic: A Robust and Validated LC-MS/MS Method for the High-Sensitivity Quantification of 2-Chloroquinazolin-8-ol in Human Plasma and Urine

Audience: Researchers, scientists, and drug development professionals in pharmaceutical, biotechnology, and clinical research settings.

Introduction: The Analytical Imperative for 2-Chloroquinazolin-8-ol

Quinazoline derivatives are a significant class of heterocyclic compounds in medicinal chemistry, with numerous derivatives approved for therapeutic use, particularly in oncology (e.g., Gefitinib, Erlotinib).[1] Their mechanism of action often involves the inhibition of key signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) pathway, which is critical in regulating cell proliferation and survival.[2] 2-Chloroquinazolin-8-ol is a member of this class, and its precise quantification in biological matrices is paramount for elucidating its pharmacokinetic (PK) profile, assessing its metabolic fate, and establishing a clear relationship between dose, exposure, and response in preclinical and clinical studies.

The development of a reliable bioanalytical method is a cornerstone of any drug development program.[3][4] Such a method must be not only sensitive and accurate but also robust and compliant with regulatory standards to ensure data integrity.[5] This document details a comprehensive, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of 2-Chloroquinazolin-8-ol in human plasma and urine. The protocols provided herein are designed to meet the stringent criteria outlined in the U.S. Food and Drug Administration's (FDA) "Bioanalytical Method Validation Guidance for Industry".[5]

We will describe the rationale behind the selection of sample preparation techniques—Solid Phase Extraction (SPE) for plasma and Liquid-Liquid Extraction (LLE) for urine—and the optimization of LC-MS/MS parameters. This application note serves as a complete guide, from sample collection to final data analysis, enabling researchers to implement a high-quality bioanalytical workflow.

Method Overview & Rationale

The quantification of 2-Chloroquinazolin-8-ol is achieved by LC-MS/MS, the gold standard for small molecule bioanalysis due to its superior sensitivity and selectivity.[6][7][8] The workflow involves sample preparation to isolate the analyte from complex biological matrices, followed by chromatographic separation and detection.

Choice of Biological Matrices

• Human Plasma: The primary matrix for assessing systemic exposure and defining the pharmacokinetic profile of a drug candidate.

• Human Urine: Essential for excretion studies, providing insights into the clearance mechanisms and metabolic pathways of the compound.[9]

Rationale for Sample Preparation

Effective sample preparation is critical to remove endogenous interferences (e.g., proteins, phospholipids, salts) that can suppress the analyte signal (ion suppression) and compromise the analytical column and mass spectrometer.[3][4]

• Solid Phase Extraction (SPE) for Plasma: SPE is chosen for plasma due to its ability to provide a cleaner extract compared to simpler methods like protein precipitation.[10][11] A reversed-phase polymeric sorbent is selected. These sorbents are advantageous for high-throughput assays because they are resistant to drying and offer robust performance.[12] This method effectively removes proteins and phospholipids, leading to higher reproducibility and sensitivity.[13]

• Liquid-Liquid Extraction (LLE) for Urine: Urine is a less complex matrix than plasma but contains high concentrations of salts.[14] LLE is a simple, cost-effective, and highly efficient technique for extracting analytes from aqueous matrices into an immiscible organic solvent, leaving behind salts and other polar interferences.[9][15] The choice of an appropriate organic solvent and pH adjustment is key to achieving high extraction recovery.

The entire analytical workflow is depicted in the diagram below.

Caption: Fig 1: Overall Bioanalytical Workflow.

Materials and Reagents

• Analyte: 2-Chloroquinazolin-8-ol (Reference Standard, >99% purity)

• Internal Standard (IS): 2-Chloroquinazolin-8-ol-¹³C₆,¹⁵N₂ (or a structurally similar analog if a stable isotope is unavailable)

• Solvents: Acetonitrile, Methanol (LC-MS Grade); Methyl tert-butyl ether (MTBE), Ethyl Acetate (HPLC Grade)

• Reagents: Formic Acid, Ammonium Hydroxide, Ammonium Acetate (Optima Grade or equivalent)

• Water: Deionized water, 18 MΩ·cm or higher purity

• Biological Matrices: Blank human plasma (K₂EDTA), Blank human urine

• SPE Cartridges: Polymeric Reversed-Phase SPE cartridges (e.g., Waters Oasis HLB, Agilent Bond Elut Plexa), 30 mg/1 mL

• Labware: Polypropylene tubes, 96-well plates, glass vials

Detailed Experimental Protocols

Protocol 1: Plasma Sample Preparation using Solid Phase Extraction (SPE)

This protocol is designed for maximum cleanup of plasma samples, ensuring high reproducibility for pharmacokinetic analysis.

Caption: Fig 2: SPE Workflow for Plasma.

Step-by-Step Procedure:

• Prepare Samples: Thaw plasma samples and blank matrix to room temperature. Vortex gently.

• Aliquot and Spike: To 100 µL of plasma (sample, blank, or calibration standard) in a polypropylene tube, add 20 µL of the internal standard working solution.

• Pre-treatment: Add 200 µL of 2% ammonium hydroxide solution to each sample. Vortex for 10 seconds. This step ensures the analyte is in its basic, non-ionized form for optimal retention on the reversed-phase sorbent.

• Condition SPE Plate: Place a polymeric SPE plate on a vacuum or positive pressure manifold. Condition the wells by passing 1 mL of methanol followed by 1 mL of DI water. Do not allow the sorbent bed to dry.

• Load Sample: Load the pre-treated plasma sample onto the conditioned SPE plate. Apply slow, steady positive pressure or gentle vacuum to pass the sample through the sorbent at approximately 1 mL/min.

• Wash: Wash the sorbent with 1 mL of 5% methanol in water. This step removes salts and other highly polar matrix components without eluting the analyte of interest.

• Elute: Elute the analyte and IS from the sorbent with 1 mL of methanol into a clean collection plate or tubes.

• Evaporate: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried residue in 100 µL of the initial mobile phase composition (e.g., 90% Mobile Phase A, 10% Mobile Phase B). Vortex for 30 seconds to ensure complete dissolution.

• Analyze: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Urine Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol provides a rapid and efficient extraction for urine samples, ideal for excretion and metabolism studies.

Step-by-Step Procedure:

• Prepare Samples: Thaw urine samples to room temperature. Centrifuge at 4000 rpm for 5 minutes to pellet any precipitates. Use the supernatant for extraction.

• Aliquot and Spike: To 200 µL of urine supernatant in a polypropylene tube, add 20 µL of the internal standard working solution.

• pH Adjustment: Add 50 µL of 1 M sodium carbonate buffer (pH ~9.5) to each sample. Vortex for 10 seconds. Adjusting the pH to be ~2 units above the pKa of the analyte deprotonates it, increasing its affinity for the organic solvent.

• Extraction: Add 1 mL of Methyl tert-butyl ether (MTBE). Cap the tubes and vortex vigorously for 2 minutes. MTBE is selected for its good recovery of moderately polar compounds and its low miscibility with water, which facilitates clean phase separation.[14]

• Phase Separation: Centrifuge the tubes at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Isolate Organic Layer: Carefully transfer the upper organic layer (~800 µL) to a clean tube, taking care not to aspirate any of the aqueous layer.

• Evaporate: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the residue in 200 µL of the initial mobile phase. Vortex for 30 seconds.

• Analyze: Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method and Parameters

The following parameters provide a robust starting point for method development and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC/UHPLC System (e.g., Waters Acquity, Agilent 1290)
Analytical Column	C18 Reversed-Phase Column (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm)
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	Start at 10% B, ramp to 95% B over 3.0 min, hold for 1.0 min, return to 10% B and re-equilibrate for 1.0 min. (Total run time: ~5 min)
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temp.	550°C
IonSpray Voltage	+5500 V
MRM Transitions	To be determined by infusion of analyte and ISAnalyte (Q1/Q3): e.g., 181.0 -> 127.0 IS (Q1/Q3): e.g., 189.0 -> 135.0
Collision Energy (CE)	Optimized for each transition
Dwell Time	100 ms

Note: The exact m/z values for MRM transitions must be empirically determined by infusing a standard solution of 2-Chloroquinazolin-8-ol and its IS into the mass spectrometer.

Bioanalytical Method Validation

The method must be validated according to regulatory guidelines to ensure its reliability for analyzing study samples.[5][16] The validation will assess selectivity, accuracy, precision, linearity, recovery, matrix effect, and stability.

Validation Parameter	Acceptance Criteria (as per FDA Guidance[5])
Selectivity & Specificity	No significant interfering peaks at the retention time of the analyte and IS in at least 6 unique sources of blank matrix. Response of interferences should be <20% of the LLOQ for the analyte and <5% for the IS.
Calibration Curve (Linearity)	Minimum of 6 non-zero standards. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve with a signal-to-noise ratio ≥ 5, and with precision (%CV) ≤ 20% and accuracy (%Bias) within ±20%.
Precision & Accuracy (Intra- & Inter-day)	Evaluated at a minimum of 4 QC levels (LLOQ, Low, Mid, High). Precision (%CV): ≤15% (≤20% at LLOQ). Accuracy (%Bias): Within ±15% of nominal (±20% at LLOQ).
Matrix Effect	Assessed by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a pure solution. The CV of the IS-normalized matrix factor across at least 6 lots of matrix should be ≤15%.
Recovery	The extraction efficiency of the method. Assessed by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples. Should be consistent and reproducible.
Stability	Analyte stability must be demonstrated under various conditions: - Freeze-Thaw Stability: (e.g., 3 cycles) - Bench-Top Stability: (e.g., 4 hours at room temp) - Autosampler Stability: (e.g., 24 hours at 4°C) - Long-Term Storage Stability: (e.g., 30 days at -80°C) Mean concentrations of stability samples must be within ±15% of nominal concentration.

Conclusion and Applications

This application note provides a detailed, robust, and high-sensitivity LC-MS/MS method for the quantification of 2-Chloroquinazolin-8-ol in human plasma and urine. The described protocols for sample preparation—SPE for plasma and LLE for urine—are optimized for high recovery and minimal matrix effects, leading to reliable data. The method is designed to be validated in accordance with stringent FDA guidelines, ensuring its suitability for regulated bioanalysis.[5]

By following these protocols, researchers and drug development professionals can confidently generate high-quality concentration data to support pharmacokinetic, toxicokinetic, and excretion studies, thereby accelerating the development of novel quinazoline-based therapeutics.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Lucas, D. (n.d.). Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. Agilent Technologies, Inc. [Link]

• International Council for Harmonisation. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Yilmaz, B., et al. (2021). A Rapid, Precise, and Sensitive LC-MS/MS Method for the Quantitative Determination of Urinary Dopamine Levels via a Simple Liquid-liquid Extraction Technique. Journal of Clinical and Analytical Medicine. [Link]

• Reis, A. (2022). Response to "Solid phase extraction to isolate serum/plasma metabolites from proteins (or vice versa)?". ResearchGate. [Link]

• Sousa, M., et al. (2020). An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. Metabolites. [Link]

• Idaho State Police Forensic Services. (2014). Urine Toxicology: Liquid-Liquid Extraction Methods for Qualitative GC/MSD Confirmation. [Link]

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• Pop, O., et al. (2024). Design, Synthesis, and Biological Evaluation of N-Acyl-Hydrazone-Linked Quinazolinone Derivatives with Antioxidant, Antimicrobial, and Anticancer Potential. Molecules. [Link]

• D'Avolio, A., et al. (2016). LC-MS/MS-based quantification of kynurenine metabolites, tryptophan, monoamines and neopterin in plasma, cerebrospinal fluid and brain. Bioanalysis. [Link]

• Guillarme, D., & Veuthey, J. L. (2016). New Trends in Sample Preparation for Bioanalysis. American Pharmaceutical Review. [Link]

• Doneanu, A., & Chen, W. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. [Link]

• Debunne, N., et al. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceuticals. [Link]

• Debunne, N., et al. (2020). PDF: Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. ResearchGate. [Link]

• Saka, C. (2022). Analytical Methods on Determination in Pharmaceuticals and Biological Materials of Chloroquine as Available for the Treatment of COVID-19. Critical Reviews in Analytical Chemistry. [Link]

• Lu, W., et al. (2022). An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring. Frontiers in Pharmacology. [Link]

• Huang, W. C., et al. (2019). Development of a Novel Method to Quantify Quinolinic Acid in Biological Samples. Annals of Laboratory Medicine. [Link]

• Oriental Journal of Chemistry. (2024). Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives. [Link]

• Wang, Y., et al. (2023). Development and Application of an LC-MS/MS Method for Simultaneous Quantification of Azathioprine and Its Metabolites. Molecules. [Link]

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Application Notes and Protocols: 2-Chloroquinazolin-8-ol as a Chemical Probe for Target Identification

Introduction: Unlocking New Biological Insights with 2-Chloroquinazolin-8-ol

The identification of protein targets for small molecules is a cornerstone of modern drug discovery and chemical biology. Chemical probes, small molecules designed to interact with specific protein targets, are invaluable tools in this endeavor.[1][2] They allow for the elucidation of biological pathways, validation of new drug targets, and understanding of drug mechanisms of action.[1][2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of 2-Chloroquinazolin-8-ol as a novel chemical probe for target identification.

The quinazoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[4][5][6] While direct literature on 2-Chloroquinazolin-8-ol is emerging, its structural similarity to other biologically active quinazolines and quinolines suggests its potential as a valuable tool for exploring novel biological targets.[7][8][9]

These application notes will guide the user through the principles of chemical probe-based target identification, the necessary steps to prepare a 2-Chloroquinazolin-8-ol-derived affinity probe, and detailed protocols for affinity-based protein profiling (AfBPP) and subsequent proteomic analysis.

Core Principles of Chemical Probe-Based Target Identification

The central premise of using a chemical probe for target identification is to leverage its binding affinity to "fish out" its interacting proteins from a complex biological sample, such as a cell lysate.[10] The most common and robust method for this is Affinity-Based Protein Profiling (AfBPP).[11][12]

Key attributes of a good chemical probe include:

• Potency: The probe should bind to its target with high affinity, typically in the nanomolar range.[13]

• Selectivity: The probe should interact with a limited number of proteins to minimize off-target effects and simplify data analysis.[1][2]

• Cell Permeability: For live-cell applications, the probe must be able to cross the cell membrane to engage its intracellular targets.[3]

• A "Handle" for Downstream Applications: The probe is typically modified with a reactive group or an affinity tag (like biotin) that allows for its visualization or enrichment.[10]

Experimental Workflow for Target Identification using 2-Chloroquinazolin-8-ol

The overall workflow for identifying the protein targets of 2-Chloroquinazolin-8-ol can be broken down into several key stages.

Caption: Overall workflow for target identification using a chemical probe.

Part 1: Preparation of a 2-Chloroquinazolin-8-ol Affinity Probe

To perform AfBPP, 2-Chloroquinazolin-8-ol must be chemically modified to include an affinity tag, most commonly biotin. This is achieved by synthesizing a derivative that incorporates a linker arm attached to the biotin moiety. The point of attachment on the 2-Chloroquinazolin-8-ol scaffold should be chosen carefully to minimize disruption of its binding to its target proteins.

Protocol 1: Synthesis of a Biotinylated 2-Chloroquinazolin-8-ol Affinity Probe (Exemplary)

This protocol is a generalized example. The specific synthetic route may need to be optimized based on the reactivity of the 2-Chloroquinazolin-8-ol core.

Materials:

• 2-Chloroquinazolin-8-ol

• An appropriate linker with a terminal amine group (e.g., a short polyethylene glycol (PEG) linker)

• Biotin-NHS ester

• Organic solvents (e.g., DMF, DMSO)

• Reaction vessels and stirring equipment

• Purification system (e.g., HPLC)

Procedure:

• Functionalization of 2-Chloroquinazolin-8-ol: Introduce a reactive group on the 2-Chloroquinazolin-8-ol molecule that can be coupled to the linker. The 8-hydroxyl group is a potential site for etherification with a linker containing a terminal leaving group.

• Linker Attachment: React the functionalized 2-Chloroquinazolin-8-ol with the amino-terminated linker.

• Biotinylation: React the linker-modified 2-Chloroquinazolin-8-ol with Biotin-NHS ester in an appropriate solvent like DMF with a non-nucleophilic base (e.g., DIEA).

• Purification: Purify the final biotinylated probe using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and NMR.

Part 2: Affinity-Based Protein Profiling (AfBPP)

This section details the use of the biotinylated 2-Chloroquinazolin-8-ol probe to enrich for its binding partners from a cell lysate.

Protocol 2: Cell Treatment and Lysate Preparation

Materials:

• Cultured cells of interest

• Biotinylated 2-Chloroquinazolin-8-ol probe

• Unmodified 2-Chloroquinazolin-8-ol (for competition experiment)

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Cell scrapers

• Microcentrifuge

Procedure:

• Cell Culture: Grow cells to 80-90% confluency in appropriate culture vessels.

• Treatment: Treat the cells with the biotinylated probe at a predetermined concentration (e.g., 1-10 µM) for a specified time (e.g., 1-4 hours). Include the following controls:

  • Vehicle control (DMSO)

  • Competition control: Pre-incubate cells with a 50-100 fold excess of unmodified 2-Chloroquinazolin-8-ol for 1 hour before adding the biotinylated probe.

• Cell Harvest: After treatment, wash the cells with ice-cold PBS to remove excess probe.

• Lysis: Add ice-cold lysis buffer to the cells, scrape, and incubate on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Collect the supernatant and determine the protein concentration using a standard assay (e.g., BCA assay).

Protocol 3: Affinity Pulldown of Target Proteins

Materials:

• Streptavidin-coated magnetic beads or agarose resin

• Cell lysate from Protocol 2

• Wash buffer (e.g., lysis buffer with reduced detergent concentration)

• Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• Bead Preparation: Wash the streptavidin beads according to the manufacturer's instructions.

• Binding: Incubate the clarified cell lysate with the prepared streptavidin beads for 2-4 hours at 4°C with gentle rotation.

• Washing: Pellet the beads (using a magnetic rack for magnetic beads or centrifugation for agarose) and discard the supernatant. Wash the beads extensively with wash buffer (e.g., 3-5 times) to remove non-specifically bound proteins.

• Elution: After the final wash, add elution buffer to the beads and heat at 95°C for 5-10 minutes to release the bound proteins.

Part 3: Target Identification by Mass Spectrometry

The eluted proteins are then identified using mass spectrometry-based proteomics.

Protocol 4: Sample Preparation and LC-MS/MS Analysis

Materials:

• Eluted protein samples from Protocol 3

• SDS-PAGE gel and staining reagents (optional, for in-gel digestion)

• Trypsin (proteomics grade)

• Reagents for reduction and alkylation (DTT and iodoacetamide)

• LC-MS/MS system (e.g., Orbitrap mass spectrometer)

Procedure:

• Protein Digestion: The eluted proteins can be digested into peptides either in-solution or after separation on an SDS-PAGE gel (in-gel digestion).

  • In-solution digestion: Reduce the disulfide bonds with DTT, alkylate the cysteines with iodoacetamide, and then digest the proteins with trypsin overnight at 37°C.

• Peptide Cleanup: Desalt the peptide samples using a C18 StageTip or similar device.

• LC-MS/MS Analysis: Analyze the peptide samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer will fragment the peptides and the resulting fragmentation patterns are used to determine the amino acid sequences.

• Data Analysis: Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to search the acquired MS/MS spectra against a protein database (e.g., UniProt) to identify the proteins.

• Hit Prioritization: True binding partners of 2-Chloroquinazolin-8-ol should be significantly enriched in the probe-treated sample compared to the vehicle control and should show reduced abundance in the competition control sample.

Caption: Detailed workflow for Affinity-Based Protein Profiling (AfBPP).

Data Interpretation and Target Validation

A successful AfBPP experiment will yield a list of candidate proteins that are specifically enriched by the 2-Chloroquinazolin-8-ol probe.

Sample Condition	Expected Outcome for a True Target	Rationale
Biotinylated Probe	High abundance	The probe enriches for its binding partners.
Vehicle Control (DMSO)	Low to no abundance	Identifies proteins that bind non-specifically to the beads.
Competition Control	Significantly reduced abundance	Excess unmodified compound outcompetes the probe for binding to the true target.

Once high-confidence candidate targets are identified, it is crucial to validate the interaction using orthogonal methods, such as:

• Western Blotting: Confirm the enrichment of a candidate protein in the pulldown eluate.

• Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC): Directly measure the binding affinity between the purified candidate protein and 2-Chloroquinazolin-8-ol.

• Cellular Thermal Shift Assay (CETSA): Assess target engagement in intact cells by measuring changes in protein thermal stability upon ligand binding.[14]

• Genetic Approaches (e.g., siRNA, CRISPR/Cas9): Knockdown or knockout of the candidate target gene should abolish or alter the cellular phenotype induced by 2-Chloroquinazolin-8-ol.

Conclusion

2-Chloroquinazolin-8-ol represents a promising chemical scaffold for the development of a novel chemical probe. By following the detailed protocols and principles outlined in these application notes, researchers can systematically identify its protein targets, thereby uncovering new biological pathways and potential therapeutic opportunities. The successful application of these methods will not only elucidate the mechanism of action of 2-Chloroquinazolin-8-ol but also contribute to the broader understanding of the druggable proteome.

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Application Notes and Protocols for the Bioactivity Screening of 2-Chloroquinazolin-8-ol

Introduction: The Quinazoline Scaffold and the Potential of 2-Chloroquinazolin-8-ol

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2] This nitrogen-containing heterocyclic system is present in both natural alkaloids and synthetically developed therapeutic agents. The versatility of the quinazoline ring allows for substitutions at various positions, leading to a diverse range of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5]

This document outlines a comprehensive experimental design for the initial investigation of the bioactivity of a specific derivative, 2-Chloroquinazolin-8-ol . Given the absence of extensive prior research on this particular molecule, the proposed workflow is designed as a broad-based screening cascade to identify its most promising therapeutic potential. The structure of 2-Chloroquinazolin-8-ol, with a chloro group at the 2-position and a hydroxyl group at the 8-position, suggests several avenues for biological interaction. The chloro-substituent can influence the compound's reactivity and binding capabilities, while the 8-hydroxy group may participate in hydrogen bonding with biological targets.

Our approach begins with a multi-pronged in vitro screening strategy to assess the cytotoxic, antimicrobial, and anti-inflammatory properties of 2-Chloroquinazolin-8-ol. This will be followed by a discussion of potential follow-up studies based on the initial findings. The protocols provided herein are established, robust methods intended to generate reliable and reproducible data, forming a solid foundation for further drug discovery and development efforts.

Physicochemical Properties and Handling

A summary of the known physicochemical properties of 2-Chloroquinazolin-8-ol is presented in Table 1. It is crucial to consider these properties when preparing stock solutions and performing biological assays.

Table 1: Physicochemical Properties of 2-Chloroquinazolin-8-ol

Property	Value	Source
CAS Number	953039-10-6	[6]
Molecular Formula	C₈H₅ClN₂O
Molecular Weight	180.59 g/mol
Appearance	White powder	[7]
Storage	2-8°C, Inert atmosphere	[7]
Purity	≥95%

Safety Precautions: 2-Chloroquinazolin-8-ol is classified as toxic if swallowed, in contact with skin, or if inhaled. Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn at all times. All handling should be performed in a certified chemical fume hood.

Experimental Workflow: A Three-Tiered Screening Approach

The proposed experimental design follows a logical progression from broad cytotoxicity screening to more specific antimicrobial and anti-inflammatory assays. This tiered approach allows for efficient allocation of resources and provides a clear decision-making framework for subsequent studies.

Caption: A tiered experimental workflow for the bioactivity screening of 2-Chloroquinazolin-8-ol.

Tier 1: In Vitro Cytotoxicity Profiling

Scientific Rationale: Quinazoline derivatives are well-documented as potent anticancer agents, often targeting key enzymes in cell signaling pathways such as EGFR and VEGFR.[1][8][9] A primary screen for cytotoxicity against a panel of human cancer cell lines is a logical first step to determine if 2-Chloroquinazolin-8-ol shares this characteristic. The inclusion of a non-cancerous cell line allows for an initial assessment of selectivity. The MTT assay is a robust and widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[1]

Protocol 1: MTT Assay for Cell Viability

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-Chloroquinazolin-8-ol against a panel of human cancer cell lines and a normal human cell line.

Materials:

• Cell Lines:

  • MCF-7 (Breast adenocarcinoma)

  • A549 (Lung carcinoma)

  • HCT116 (Colorectal carcinoma)

  • MRC-5 (Normal lung fibroblast)

• 2-Chloroquinazolin-8-ol

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Complete cell culture medium (specific to each cell line)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Harvest and count cells. Resuspend cells in complete medium to a final concentration of 5 x 10⁴ cells/mL.

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of 2-Chloroquinazolin-8-ol in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to obtain a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5%.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with 0.5% DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ humidified incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully aspirate the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation:

Table 2: Hypothetical Cytotoxicity Data for 2-Chloroquinazolin-8-ol

Cell Line	IC₅₀ (µM)
MCF-7	> 100
A549	85.2
HCT116	> 100
MRC-5	> 100

Tier 2: Secondary Screening

Based on the results of the primary cytotoxicity screen, the next tier of assays will investigate more specific biological activities.

A. Antimicrobial Susceptibility Testing

Scientific Rationale: The quinazoline scaffold is present in several compounds with known antimicrobial properties.[4][10] If 2-Chloroquinazolin-8-ol exhibits low cytotoxicity in the primary screen, it is a candidate for evaluation as an antimicrobial agent. The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.[8][9]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 2-Chloroquinazolin-8-ol against representative Gram-positive and Gram-negative bacteria.

Materials:

• Bacterial Strains:

  • Staphylococcus aureus (ATCC 29213) - Gram-positive

  • Escherichia coli (ATCC 25922) - Gram-negative

• 2-Chloroquinazolin-8-ol

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well U-bottom microplates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer or densitometer

• Microplate reader (absorbance at 600 nm)

Procedure:

• Compound Preparation:

  • Prepare a 2 mg/mL stock solution of 2-Chloroquinazolin-8-ol in DMSO.

  • In a 96-well plate, perform a two-fold serial dilution of the compound in CAMHB to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation:

  • Prepare a bacterial suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the assay wells.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microplate containing 50 µL of the serially diluted compound.

  • Include a growth control (bacteria in CAMHB with DMSO) and a sterility control (CAMHB only).

  • Incubate the plates at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation:

Table 3: Hypothetical Antimicrobial Activity of 2-Chloroquinazolin-8-ol

Bacterial Strain	MIC (µg/mL)
S. aureus (ATCC 29213)	16
E. coli (ATCC 25922)	> 256

B. Anti-inflammatory Activity Assessment

Scientific Rationale: Certain quinazoline derivatives have demonstrated anti-inflammatory effects, often by modulating inflammatory signaling pathways.[3][11] A common in vitro model for assessing anti-inflammatory potential involves the use of macrophages stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. LPS stimulation induces the production and release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α). The ability of 2-Chloroquinazolin-8-ol to inhibit TNF-α release will be evaluated.

Objective: To evaluate the ability of 2-Chloroquinazolin-8-ol to inhibit the release of TNF-α from LPS-stimulated macrophages.

Materials:

• Cell Line: RAW 264.7 (murine macrophage)

• 2-Chloroquinazolin-8-ol

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Complete DMEM medium supplemented with 10% FBS

• Dexamethasone (positive control)

• Human TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of complete DMEM.

  • Incubate for 24 hours to allow for adherence.

• Compound Treatment:

  • Treat the cells with various non-toxic concentrations of 2-Chloroquinazolin-8-ol (determined from a preliminary MTT assay on RAW 264.7 cells) for 1 hour.

• LPS Stimulation:

  • Stimulate the cells with LPS at a final concentration of 1 µg/mL for 6-24 hours. Include a vehicle control (no LPS, no compound) and a positive control (LPS + dexamethasone).

• Supernatant Collection and Analysis:

  • After incubation, centrifuge the plate and collect the cell culture supernatants.

  • Measure the concentration of TNF-α in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of TNF-α release for each compound concentration relative to the LPS-only control.

Data Presentation:

Table 4: Hypothetical Anti-inflammatory Activity of 2-Chloroquinazolin-8-ol

Compound Concentration (µM)	TNF-α Release (% of LPS control)
1	95.3
10	62.1
50	25.8

Tier 3: Hit Validation and Mechanism of Action Studies

Should 2-Chloroquinazolin-8-ol demonstrate significant and selective activity in any of the Tier 1 or Tier 2 assays, further investigation into its mechanism of action would be warranted.

Caption: Potential mechanism of action studies for an active 2-Chloroquinazolin-8-ol hit.

Conclusion

This document provides a structured and scientifically-grounded framework for the initial bioactivity screening of 2-Chloroquinazolin-8-ol. By systematically evaluating its cytotoxic, antimicrobial, and anti-inflammatory potential, researchers can efficiently identify the most promising therapeutic avenues for this novel quinazoline derivative. The detailed protocols and logical workflow are designed to ensure data integrity and provide a clear path for subsequent hit-to-lead development. The structure-activity relationships of the broader quinazoline class suggest that 2-Chloroquinazolin-8-ol holds potential as a bioactive molecule, and the experimental design outlined herein will serve as a valuable guide for unlocking that potential.

References

• Kashif Haider, Subham Das, Alex Joseph, M. Shahar Yar. (2022). An appraisal of anticancer activity with structure–activity relationship of quinazoline and quinazolinone analogues through EGFR and VEGFR inhibition: A review. Drug Development Research, 83(4), 859-890. [Link]

• CLSI. (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature protocols, 3(2), 163-175. [Link]

• Al-Suwaidan, I. A., Alanazi, A. M., El-Azab, A. S., & Abdel-Aziz, A. A. M. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. Molecules, 28(7), 3025. [Link]

• Alanazi, A. M., Al-Suwaidan, I. A., & El-Azab, A. S. (2022). Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents. Molecules, 27(23), 8527. [Link]

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• de Oliveira, R. S., da Silva, A. C. G., de Souza, G. G., & de Castro, A. A. (2022). Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities. Expert Opinion on Therapeutic Patents, 32(11), 1279-1301. [Link]

• Abdel-Maksoud, M. S., El-Gamal, M. I., & Oh, C. H. (2020). Design, Synthesis and Biological Evaluation of Novel Quinazoline-Based Anti-inflammatory Agents Acting as PDE4B Inhibitors. Chemical & Pharmaceutical Bulletin, 68(1), 37-49. [Link]

• S. S. S. P, S. S. A, & S. S. (2023). Recent Developments in the Antimicrobial Activity of Quinazoline. Research in Pharmacy and Health Sciences, 9(2), 133-140. [Link]

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Application Notes &amp; Protocols for the Synthesis of 2-Chloroquinazolin-8-ol Analogs for Structure-Activity Relationship Studies

Abstract

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with diverse pharmacological activities, including anticancer and antimicrobial properties.[1][2] This document provides a comprehensive guide for the synthesis of 2-chloroquinazolin-8-ol, a highly versatile intermediate, and outlines a strategic approach for the subsequent generation of an analog library for structure-activity relationship (SAR) studies. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles and strategic considerations for efficient lead discovery.

Introduction: The Quinazoline Scaffold in Drug Discovery

Quinazolines and their quinazolinone derivatives are privileged heterocyclic structures renowned for their broad spectrum of biological activities.[3] Their rigid bicyclic framework serves as an excellent scaffold for presenting pharmacophoric elements in a defined spatial orientation, facilitating interactions with various biological targets. Specifically, the 4-anilino-quinazoline moiety is a well-established pharmacophore for developing Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors.[4]

The subject of this guide, 2-chloroquinazolin-8-ol, is a particularly valuable building block for chemical library synthesis.[5][6] Its utility stems from two key structural features:

• The 2-Chloro Group: This position acts as an electrophilic center, readily undergoing nucleophilic aromatic substitution (SNAr). This allows for the facile introduction of a wide array of functional groups (amines, thiols, alkoxy groups, etc.), serving as a primary point of diversification.[7]

• The 8-Hydroxy Group: The phenolic hydroxyl group can be a critical hydrogen bond donor/acceptor for target engagement or can serve as a secondary handle for further derivatization, such as etherification or esterification.

This application note details a robust, two-step synthesis of the core scaffold followed by protocols and strategies for creating a diverse library of analogs to enable comprehensive SAR exploration.

Synthesis of the Core Intermediate: 2-Chloroquinazolin-8-ol

The synthesis is approached via a reliable two-step sequence: first, the formation of the heterocyclic quinazolinone ring system, followed by chlorination to install the reactive chloro-handle at the C2 position.

Step 1: Cyclocondensation to Synthesize Quinazoline-2,8-diol

The foundational step is the construction of the quinazoline ring. This is achieved through the cyclocondensation of 2-amino-3-hydroxybenzoic acid with urea. This reaction is a variation of the well-established methods for quinazolinone synthesis.

Rationale: 2-amino-3-hydroxybenzoic acid provides the necessary aniline and carboxylic acid functionalities ortho to each other, primed for ring closure. Urea serves as a convenient and inexpensive source for the N1-C2-N3 segment of the quinazoline ring. The reaction proceeds via an initial formation of a ureido-benzoic acid intermediate, which subsequently undergoes intramolecular cyclization upon heating to form the stable heterocyclic product.

Experimental Protocol: Quinazoline-2,8-diol Synthesis

• Reagent Setup: In a 250 mL round-bottom flask, combine 2-amino-3-hydroxybenzoic acid (1.0 eq., e.g., 10.0 g) and urea (3.0 eq.).

• Reaction: Heat the mixture using an oil bath to 190-200 °C. The mixture will melt, and ammonia gas will evolve (ensure the reaction is conducted in a well-ventilated fume hood).

• Monitoring: Maintain the temperature for 3-4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) by taking a small aliquot, dissolving it in methanol, and eluting with a suitable solvent system (e.g., 10% Methanol in Dichloromethane).

• Work-up: Allow the reaction mixture to cool to approximately 100 °C. Carefully add 100 mL of a 1 M sodium hydroxide solution to the flask with stirring.

• Purification: Heat the resulting suspension to boiling to dissolve the product. Treat the hot solution with activated charcoal to remove colored impurities, and then filter it while hot through a pad of celite.

• Isolation: Acidify the hot filtrate to pH 5-6 with concentrated hydrochloric acid. A precipitate will form. Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Final Product: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield quinazoline-2,8-diol as a solid.

Step 2: Chlorination to Synthesize 2-Chloroquinazolin-8-ol

The 2-oxo functionality of the quinazolinone is converted to the desired 2-chloro group using a standard chlorinating agent, phosphorus oxychloride (POCl₃).

Rationale: Phosphorus oxychloride is a powerful dehydrating and chlorinating agent. It activates the amide-like oxygen at the C2 position, converting it into a good leaving group, which is then displaced by a chloride ion to furnish the 2-chloroquinazoline product. N,N-Dimethylaniline is often added as a base to catalyze the reaction and neutralize the HCl byproduct.

Experimental Protocol: 2-Chloroquinazolin-8-ol Synthesis

• Safety Note: Phosphorus oxychloride is highly corrosive and reacts violently with water. Handle it with extreme care in a fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Reagent Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, add quinazoline-2,8-diol (1.0 eq., e.g., 5.0 g).

• Reaction: Add phosphorus oxychloride (10 eq.) to the flask, followed by the dropwise addition of N,N-dimethylaniline (0.5 eq.) as a catalyst.

• Heating: Heat the reaction mixture to reflux (approx. 110 °C) for 4-6 hours. The solid should gradually dissolve as the reaction progresses.

• Work-up: After cooling to room temperature, slowly and carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring in a large beaker (perform this in a fume hood as HCl gas will evolve).

• Neutralization: Once the initial reaction has subsided, carefully neutralize the acidic solution by the portion-wise addition of solid sodium bicarbonate until the pH is approximately 7-8.

• Isolation: The product will precipitate as a solid. Collect the crude product by vacuum filtration and wash it extensively with water.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by flash column chromatography on silica gel to yield pure 2-chloroquinazolin-8-ol.[8]

Caption: Core synthetic workflow for 2-Chloroquinazolin-8-ol.

Strategy for Analog Synthesis and SAR Studies

With the core 2-chloroquinazolin-8-ol scaffold in hand, the next phase is the systematic generation of analogs to explore the structure-activity relationship. A successful SAR campaign relies on a logical and efficient diversification strategy.

Key Diversification Points

The 2-chloroquinazolin-8-ol structure offers two primary, orthogonal points for modification.

• Position C2 (Primary Diversification): The electron-deficient quinazoline ring activates the 2-chloro group towards SNAr. This allows for the introduction of a vast library of nucleophiles.

  • Amines (R-NH₂): Reaction with primary or secondary amines is one of the most common and successful strategies in quinazoline chemistry, yielding 2-amino derivatives. This introduces basic centers and hydrogen bond donors/acceptors.

  • Thiols (R-SH): Thiolates are excellent nucleophiles and can be used to install various thioethers.

  • Alcohols/Phenols (R-OH): Under basic conditions (e.g., using NaH), alkoxides and phenoxides can displace the chloride to form ethers.

• Position C8 (Secondary Diversification): The 8-hydroxy group provides a secondary site for modification, typically through O-alkylation or O-acylation. This can be performed before or after the C2 modification, allowing for combinatorial library synthesis.

  • O-Alkylation: Using an alkyl halide (e.g., methyl iodide, benzyl bromide) and a mild base (e.g., K₂CO₃) in a solvent like acetone or DMF. This modification probes the effect of removing the hydrogen bond-donating capability and introducing steric bulk.

  • O-Acylation: Using an acid chloride or anhydride to form an ester. This can modulate solubility and cell permeability.

Caption: SAR diversification strategy from the core scaffold.

Protocol: Synthesis of a 2-Aminoquinazolin-8-ol Analog

This protocol provides a general method for the reaction of 2-chloroquinazolin-8-ol with an amine, a cornerstone reaction for library development.

Experimental Protocol: Amination at C2

• Reagent Setup: In a microwave vial or sealed tube, dissolve 2-chloroquinazolin-8-ol (1.0 eq., e.g., 100 mg) in a suitable solvent such as n-butanol, isopropanol, or DMF (2-3 mL).

• Addition: Add the desired primary or secondary amine (1.5-2.0 eq.). If the amine is used as a hydrochloride salt, add a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.5 eq.).

• Reaction: Seal the vessel and heat the mixture. Conventional heating at 80-120 °C for 4-16 hours can be used. Alternatively, microwave irradiation (e.g., 120-150 °C for 15-60 minutes) can significantly accelerate the reaction.[9]

• Monitoring: Track the disappearance of the starting material by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: The residue can be purified by partitioning between an organic solvent (e.g., ethyl acetate) and water. Further purification is typically achieved by flash column chromatography or preparative HPLC to yield the pure 2-aminoquinazolin-8-ol analog.

Data Organization for SAR Analysis

Systematic logging of synthetic and biological data is crucial for deriving meaningful SAR. A structured table is recommended for this purpose.

Analog ID	Structure	R¹ Group (at C2)	R² Group (at C8)	Yield (%)	Biological Activity (IC₅₀, µM)
CORE-01	[Image/ChemDraw]	-Cl	-H	N/A	>100
LIB-01	[Image/ChemDraw]	-NH-Cyclopropyl	-H	85%	15.2
LIB-02	[Image/ChemDraw]	-NH-Phenyl	-H	78%	8.9
LIB-03	[Image/ChemDraw]	-NH-(4-F-Phenyl)	-H	81%	2.1
LIB-04	[Image/ChemDraw]	-NH-Cyclopropyl	-CH₃	65%	45.8

This table serves as a template. Actual results will vary.

This structured data allows for the direct comparison of analogs, facilitating the identification of key structural motifs that enhance potency. For example, comparing LIB-02 and LIB-03 would suggest that adding a fluorine atom to the phenyl ring is beneficial for activity. Comparing LIB-01 and LIB-04 would indicate that the free 8-hydroxyl group is important for activity, as its methylation leads to a significant loss of potency.[10][11]

Conclusion

This application note provides a validated, step-by-step methodology for the synthesis of 2-chloroquinazolin-8-ol and its subsequent diversification into a chemical library for SAR studies. The protocols are robust and adaptable, leveraging modern synthetic techniques like microwave-assisted synthesis for efficiency.[12] By strategically modifying the C2 and C8 positions, researchers can systematically probe the chemical space around the quinazoline scaffold, accelerating the journey from a versatile starting material to a potent lead compound in drug discovery programs.

References

• Al-Suwaidan, I. A., et al. (2016). Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. PMC - NIH. Available at: [Link]

• Zou, Y., et al. (2022). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). MDPI. Available at: [Link]

• Various Authors. (n.d.). Structure activity relationship (SAR) of new 2-aryl/heteroaryl quinazoline derivatives. Connected Papers. Available at: [Link]

• Kim, J., et al. (2024). Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. Available at: [Link]

• Mascall, K., et al. (2016). Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Morressier. (2018). Fast and efficient synthesis of quinazoline derivatives. Available at: [Link]

• Yadav, D. K., et al. (2022). Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. PMC - PubMed Central. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Available at: [Link]

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• Bentham Science Publisher. (n.d.). Efficient Synthetic Protocol and Mechanistic Study of Quinazoline Analogues and their Biological Importance. Available at: [Link]

• Savino, C., et al. (2020). Synthesis of Novel Quinazolinone Analogues for Quorum Sensing Inhibition. MDPI. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-quinazolin-8-ol. Available at: [Link]

• MySkinRecipes. (n.d.). 2-Chloro-quinazolin-8-ol. Available at: [Link]

• Novartis OAK. (2016). Expedient Synthesis of 4-Aryl Quinazoline Analogues via Direct Nucleophilic Arylation of 2-Chloroquinazoline. Available at: [Link]

• Al-Busafi, S. N., & Suliman, F. O. (2017). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. Available at: [Link]

• Google Patents. (n.d.). Preparation method and purification method of 5-chloro-8-hydroxyquinoline.

• The Royal Society of Chemistry. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Available at: [Link]

• Open Access Journals. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Available at: [Link]

• ResearchGate. (n.d.). Synthetic route for the preparation of quinazoline derivatives based on 8-hydroxyquinoline. Available at: [Link]

• Kumar, A., et al. (2021). Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids. PMC - NIH. Available at: [Link]

• SciSpace. (n.d.). Quinazoline derivatives & pharmacological activities: a review. Available at: [Link]

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Application Notes and Protocols for Evaluating the Efficacy of 2-Chloroquinazolin-8-ol

Introduction: Unveiling the Therapeutic Potential of 2-Chloroquinazolin-8-ol

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and notably, anticancer effects.[1][2] 2-Chloroquinazolin-8-ol is a member of this versatile class of heterocyclic compounds, and its structure suggests potential as an intermediate for the synthesis of novel therapeutic agents.[3][4][5] Given the established role of quinazoline derivatives as anticancer agents, often functioning through mechanisms such as kinase inhibition and induction of apoptosis, a systematic evaluation of 2-Chloroquinazolin-8-ol's efficacy is warranted.[6][7]

This document provides a comprehensive suite of cell-based assays to meticulously characterize the potential anticancer properties of 2-Chloroquinazolin-8-ol. The protocols herein are designed to guide researchers through a logical workflow, beginning with a broad assessment of cytotoxicity, followed by a deeper investigation into the mechanisms of cell death, including apoptosis and cell cycle arrest, and culminating in the exploration of a specific molecular target. These application notes are intended for researchers, scientists, and drug development professionals seeking to elucidate the biological activity of this promising compound.

Part 1: Foundational Assessment of Cytotoxicity

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic effects across a range of concentrations. This allows for the calculation of the half-maximal inhibitory concentration (IC50), a key metric of a compound's potency. We will describe two robust and widely used colorimetric assays for this purpose: the MTT and XTT assays. Both assays measure the metabolic activity of viable cells, which is typically proportional to the number of living cells in the culture.[8][9]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[8][10] The insoluble formazan is then solubilized, and the absorbance is measured, providing an indication of cell viability.[8][10]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HeLa) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of 2-Chloroquinazolin-8-ol in dimethyl sulfoxide (DMSO). Create a series of dilutions in complete culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Cell Treatment: Remove the medium from the wells and add 100 µL of the medium containing various concentrations of 2-Chloroquinazolin-8-ol. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium containing MTT and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[11] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percent viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

The XTT assay is an alternative to the MTT assay. A key advantage is that the formazan product of XTT reduction is water-soluble, thus eliminating the need for a solubilization step and simplifying the protocol.[12]

• Cell Seeding and Treatment: Follow steps 1-4 as described in the MTT assay protocol.

• XTT Reagent Preparation: Prepare the XTT labeling mixture immediately before use by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• XTT Addition: Add 50 µL of the XTT labeling mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator.

• Absorbance Measurement: Measure the absorbance of the formazan product at a wavelength between 450-500 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and the IC50 value as described for the MTT assay.

Data Presentation: IC50 Values

Cell Line	2-Chloroquinazolin-8-ol IC50 (µM)
MCF-7 (Breast Cancer)	Experimental Value
A549 (Lung Cancer)	Experimental Value
HeLa (Cervical Cancer)	Experimental Value
GES-1 (Normal Gastric Epithelial)	Experimental Value

Part 2: Elucidating the Mechanism of Cell Death: Apoptosis Assays

Following the observation of cytotoxicity, it is crucial to determine the mode of cell death induced by 2-Chloroquinazolin-8-ol. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[13] We will detail two key assays to investigate apoptosis: Annexin V/Propidium Iodide (PI) staining for detecting membrane changes and a caspase activity assay for monitoring the execution phase of apoptosis.

Annexin V/PI Staining by Flow Cytometry

During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[14] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[14]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with 2-Chloroquinazolin-8-ol at concentrations around the determined IC50 for 24-48 hours. Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant containing floating cells.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 200 x g for 5 minutes).

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Distinguish between:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive[14]

Caspase-3/7 Activity Assay

Caspases are a family of proteases that are central to the execution of apoptosis. The activation of effector caspases, such as caspase-3 and caspase-7, is a hallmark of apoptosis.[13] This can be measured using a substrate that becomes fluorescent or luminescent upon cleavage by active caspases.

• Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate suitable for luminescence measurements. Treat with 2-Chloroquinazolin-8-ol as described previously.

• Reagent Addition: After the treatment period, add a luminogenic caspase-3/7 substrate (containing the DEVD peptide sequence) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of active caspase-3/7.

• Data Analysis: Normalize the luminescence signal to the number of cells (which can be determined in a parallel plate using a viability assay) and compare the caspase activity in treated cells to that in control cells.

Caption: Workflow for apoptosis detection.

Part 3: Cell Cycle Analysis

Many anticancer drugs exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent cell death.[15][16] Flow cytometry with propidium iodide (PI) staining is a standard method for analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[17][18]

Experimental Protocol: Cell Cycle Analysis with PI Staining

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with 2-Chloroquinazolin-8-ol at appropriate concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, and collect them by centrifugation.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently.[15][18] Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A.[18] The RNase A is crucial to prevent the staining of double-stranded RNA.[17]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using appropriate software. Compare the cell cycle distribution of treated cells to that of control cells.

Caption: The four main phases of the cell cycle.

Part 4: Investigating a Specific Molecular Target: In Vitro Kinase Inhibition

The quinazoline scaffold is present in several approved kinase inhibitor drugs.[1] Therefore, it is plausible that 2-Chloroquinazolin-8-ol may exert its effects by inhibiting one or more protein kinases. An in vitro kinase assay can directly measure the ability of the compound to inhibit the activity of a specific kinase.

General Protocol: In Vitro Kinase Inhibition Assay (Luminescence-based)

This protocol provides a general framework for a luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in a kinase reaction.[11][19]

• Compound Preparation: Prepare a serial dilution of 2-Chloroquinazolin-8-ol in the appropriate kinase assay buffer. The final DMSO concentration should be kept low (e.g., ≤1%).[19]

• Kinase Reaction Setup: In a white, opaque 96-well plate, add the diluted compound or vehicle control.

• Add Kinase and Substrate: Add a mixture containing the purified recombinant kinase of interest (e.g., EGFR, Aurora A) and its specific substrate to each well.[19]

• Initiate Reaction: Start the kinase reaction by adding ATP to each well. The final ATP concentration should be close to the Km for the specific kinase.[19] Incubate the plate at 30°C for 60 minutes.

• Terminate Reaction and Detect ADP: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.[19] Incubate at room temperature for 40 minutes.

• Generate Luminescent Signal: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.

• Measure Luminescence: Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

Sources

• 1. An insight into the therapeutic potential of quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biologically active quinoline and quinazoline alkaloids part I - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-quinazolin-8-ol [myskinrecipes.com]
• 4. 2-Chloro-8-quinazolinol 95% | CAS: 953039-10-6 | AChemBlock [achemblock.com]
• 5. 2-Chloro-quinazolin-8-ol, CasNo.953039-10-6 Baoji Guokang Healthchem co.,ltd China (Mainland) [gkhsc.lookchem.com]
• 6. mdpi.com [mdpi.com]
• 7. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. researchgate.net [researchgate.net]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 13. Incucyte® Apoptosis Assays for Live-Cell Analysis | Sartorius [sartorius.com]
• 14. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 15. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. nanocellect.com [nanocellect.com]
• 17. Flow cytometry with PI staining | Abcam [abcam.com]
• 18. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 19. benchchem.com [benchchem.com]

Technical Notes & Optimization

2-Chloroquinazolin-8-ol solubility problems and solutions

Technical Support Center: 2-Chloroquinazolin-8-ol

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support center for 2-Chloroquinazolin-8-ol. This guide is designed for researchers, medicinal chemists, and formulation scientists who are navigating the experimental challenges associated with this compound. Due to its chemical structure, 2-Chloroquinazolin-8-ol, like many heterocyclic compounds, presents significant solubility hurdles that can impede research and development. This document provides in-depth, field-tested solutions and foundational knowledge to help you overcome these obstacles effectively.

Physicochemical Profile of 2-Chloroquinazolin-8-ol

A fundamental understanding of a compound's physicochemical properties is the first step in troubleshooting solubility. Below is a summary of the key properties for 2-Chloroquinazolin-8-ol.

Property	Value	Source
CAS Number	953039-10-6	[1]
Molecular Formula	C₈H₅ClN₂O	[1]
Molecular Weight	180.59 g/mol	[1]
Physical Form	Solid / White powder	[1][2]
Storage Temperature	2-8°C or 4°C, Inert Atmosphere	[1][2]
Purity	95-99% (Varies by supplier)	[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common solubility-related issues encountered during experimental work with 2-Chloroquinazolin-8-ol.

Q1: My 2-Chloroquinazolin-8-ol won't dissolve in common solvents for my initial in vitro screen. What should I do?

Answer: This is a common starting problem. The aromatic, planar structure of the quinazoline core contributes to strong crystal lattice energy, making it difficult to dissolve. For initial stock solutions, especially for biological assays, the use of aprotic polar solvents is the standard approach.

Initial Solvent Selection:

• Dimethyl Sulfoxide (DMSO): This is the most common and effective solvent for creating high-concentration stock solutions of poorly soluble compounds like quinazoline derivatives.[3] Gentle warming (to 37°C) and sonication can significantly aid dissolution.[3]

• N,N-Dimethylformamide (DMF): DMF is another powerful aprotic solvent that can be used if DMSO is not suitable for your experimental system. It has been shown to be effective for solubilizing other poorly soluble molecules for chemical reactions.[4]

Causality: Both DMSO and DMF are highly polar aprotic solvents with strong hydrogen bond accepting capabilities. They effectively disrupt the intermolecular forces (π-π stacking) in the solid-state crystal lattice of 2-Chloroquinazolin-8-ol, allowing the molecules to be solvated.

Q2: The compound precipitates out of solution when I dilute my DMSO stock into an aqueous buffer for my assay. How can I prevent this?

Answer: This is a classic issue for compounds classified under the Biopharmaceutics Classification System (BCS) as Class II or IV, which are characterized by low aqueous solubility.[5] When the DMSO stock is introduced to the aqueous environment, the compound, which is no longer stabilized by the organic solvent, crashes out.

Here are several strategies to maintain solubility in aqueous media:

• Introduce a Co-solvent: Adding a water-miscible organic solvent to your buffer can increase the solubility of your compound.[6] Co-solvents work by reducing the overall polarity of the solvent system.[6]

  • Examples: Ethanol, propylene glycol, polyethylene glycol (PEG).[6]

  • Method: Start by adding a small percentage (e.g., 1-5% v/v) of the co-solvent to your final assay buffer and increase if necessary. Be cautious, as high concentrations can affect protein function or cell viability.

• Utilize Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, increasing their apparent solubility in water.[7]

  • Examples: Tween® 80, Polysorbate 20, Cremophor® EL.

  • Method: Use surfactants at concentrations above their critical micelle concentration (CMC). A typical starting concentration is 0.1% to 1%.

• Adjust pH: The quinazoline structure contains nitrogen atoms that can be protonated. Although 2-Chloroquinazolin-8-ol also has a phenolic hydroxyl group, altering the pH can change the ionization state of the molecule, which often dramatically impacts aqueous solubility.[8]

  • Method: Determine the pKa of your compound. For basic compounds, lowering the pH will lead to protonation and increased solubility. For acidic compounds, increasing the pH will have the same effect. Test a range of buffer pH values to find an optimal condition that is also compatible with your assay.

Q3: For my in vivo studies, I need to improve the oral bioavailability of 2-Chloroquinazolin-8-ol. What are the most effective formulation strategies?

Answer: Improving oral bioavailability for a poorly soluble compound requires more advanced formulation techniques that enhance either the dissolution rate or the apparent solubility in the gastrointestinal tract.[9]

• Particle Size Reduction (Nanonization): The rate of dissolution is directly proportional to the surface area of the drug particles, as described by the Noyes-Whitney equation.[10] Reducing particle size increases the surface-area-to-volume ratio, leading to a faster dissolution rate.[5]

  • Techniques: Micronization (jet milling) and nanonization (high-pressure homogenization) can produce nanosuspensions with significantly improved dissolution profiles.[5][8]

• Amorphous Solid Dispersions: This is a powerful technique where the crystalline drug is converted into a higher-energy, more soluble amorphous state by dispersing it within a hydrophilic polymer matrix.[6][11]

  • Mechanism: The amorphous form lacks the strong crystal lattice energy of the crystalline form, making it easier to dissolve.[12] The polymer carrier also enhances wettability.[11]

  • Preparation Methods: Common methods include solvent evaporation and fusion (melt) methods.[5][6] The solvent evaporation technique is often preferred for thermolabile compounds.[6]

• Lipid-Based Formulations: Encapsulating the drug in lipid-based systems can improve absorption by leveraging the body's natural lipid absorption pathways.[10]

  • Types: These range from simple oil solutions to self-emulsifying drug delivery systems (SEDDS) that form fine emulsions upon contact with gastrointestinal fluids.[7][10] This approach is particularly suitable for lipophilic compounds.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic drug from the aqueous environment and increasing its solubility.[6][10]

Experimental Protocols

Protocol 1: Shake-Flask Method for Thermodynamic Solubility Determination

This protocol is a gold-standard method for determining the equilibrium solubility of a compound in various solvents.[3]

Materials:

• 2-Chloroquinazolin-8-ol

• Selected solvents (e.g., water, phosphate-buffered saline pH 7.4, 0.1 N HCl, ethanol)

• Scintillation vials or glass tubes with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, chemically inert like PTFE)

• Validated HPLC method for quantification

Procedure:

• Preparation: Add an excess amount of 2-Chloroquinazolin-8-ol to vials containing a known volume of each solvent. The presence of undissolved solid must be visible.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate for 24-48 hours to ensure equilibrium is reached.[3]

• Phase Separation: After equilibration, stop agitation and allow the suspension to settle. Centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the excess solid.

• Sampling: Carefully withdraw a clear aliquot of the supernatant. Immediately filter it through a 0.22 µm syringe filter to remove any remaining micro-particles.

• Quantification: Accurately dilute the filtered supernatant with a suitable solvent. Determine the concentration of 2-Chloroquinazolin-8-ol using a pre-validated HPLC-UV method.

• Calculation: Calculate the solubility in mg/mL or µM based on the measured concentration and dilution factor.

Protocol 2: Preparation of an Amorphous Solid Dispersion (Solvent Evaporation Method)

This protocol describes a common lab-scale method for creating a solid dispersion to enhance solubility.[5][6]

Materials:

• 2-Chloroquinazolin-8-ol

• Hydrophilic carrier polymer (e.g., PVP K30, Soluplus®, HPMC)

• Volatile organic solvent in which both drug and carrier are soluble (e.g., methanol, ethanol, acetone)[5]

• Round-bottom flask

• Rotary evaporator (Rotovap)

• Vacuum oven

Procedure:

• Dissolution: Accurately weigh the 2-Chloroquinazolin-8-ol and the carrier in the desired ratio (e.g., 1:2, 1:4 w/w).[5] Dissolve both components completely in a suitable volume of the organic solvent in a round-bottom flask. Use sonication if needed to obtain a clear solution.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) to avoid thermal degradation.[6]

• Drying: Continue evaporation until a solid film or mass is formed on the flask wall. Transfer the solid to a vacuum oven and dry for at least 24 hours at a moderate temperature (e.g., 40°C) to remove any residual solvent.

• Processing: Scrape the dried solid dispersion from the flask. Gently grind it into a fine powder using a mortar and pestle.

• Characterization (Self-Validation): To confirm the successful creation of an amorphous dispersion, characterize the resulting powder using techniques like X-ray Powder Diffraction (XRPD) to check for the absence of crystalline peaks and Differential Scanning Calorimetry (DSC) to observe a single glass transition temperature (Tg).

References

• Kumar, S., & Singh, S. (2019). Strategies for the formulation development of poorly soluble drugs via oral route. In Innovative Dosage Forms: Design and Development at Early Stage (pp. 49-89). Wiley. Retrieved from [Link]

• ResearchGate. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Pharmapproach. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Retrieved from [Link]

• LookChem. (n.d.). 2-Chloro-quinazolin-8-ol CAS NO.953039-10-6. Retrieved from [Link]

• Szaniawska, M., & Szymczyk, K. (n.d.). Strategies in poorly soluble drug delivery systems. Retrieved from [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Late-Stage Diversification of Native Tryptophan-Containing Peptides and Peptide Drugs through Nitrogen Atom Insertion. Retrieved from [Link]

Sources

• 1. 2-Chloroquinazolin-8-ol | 953039-10-6 [sigmaaldrich.com]
• 2. 2-Chloro-quinazolin-8-ol, CasNo.953039-10-6 Baoji Guokang Healthchem co.,ltd China (Mainland) [gkhsc.lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 9. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 11. researchgate.net [researchgate.net]
• 12. sphinxsai.com [sphinxsai.com]

Optimizing reaction conditions for 2-Chloroquinazolin-8-ol synthesis

Technical Support Center: Synthesis of 2-Chloroquinazolin-8-ol

Welcome to the technical support guide for the synthesis of 2-Chloroquinazolin-8-ol. This document is designed for researchers and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental challenges. We will move beyond simple protocols to explain the underlying chemical principles, ensuring you can adapt and refine the synthesis for robust and reproducible results.

Synthetic Strategy Overview

The synthesis of 2-Chloroquinazolin-8-ol is most effectively approached via a two-stage process. This strategy ensures high conversion and minimizes the formation of complex impurities.

• Stage 1: Cyclocondensation to form the Quinazolinone Core. The synthesis begins with the formation of the heterocyclic quinazolinone scaffold. The most common and robust method is the Niementowski quinazoline synthesis, which involves the thermal condensation of an anthranilic acid derivative with formamide.[1][2] In this case, 2-amino-3-hydroxybenzoic acid serves as the ideal starting material to introduce the C8-hydroxyl group.

• Stage 2: Chlorination of the Quinazolinone. The resulting 8-hydroxyquinazolin-4(3H)-one intermediate possesses a lactam structure. This hydroxyl group at the C4 position (in its lactim tautomer) is then converted to the target chloro group using a potent chlorinating agent. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation due to its high efficiency.[3][4]

Below is a visual representation of this synthetic workflow.

Caption: General two-stage workflow for the synthesis of 2-Chloroquinazolin-8-ol.

Detailed Experimental Protocols

These protocols are designed to be self-validating systems. Always monitor reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Synthesis of 8-Hydroxyquinazolin-4(3H)-one

This procedure is adapted from the well-established Niementowski reaction, where formamide serves as both a reactant and a solvent.[2][5]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-amino-3-hydroxybenzoic acid (1.0 eq) and formamide (10-20 eq).

• Heating: Heat the reaction mixture to 150-160 °C in a preheated oil bath. Maintain this temperature for 2-4 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a mobile phase of 10% methanol in dichloromethane) until the starting material spot is no longer visible.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Slowly pour the mixture into a beaker containing ice-cold water while stirring vigorously.

• Isolation: A solid precipitate will form. Collect the crude product by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water to remove residual formamide. The crude product can be purified by recrystallization from ethanol or an ethanol/water mixture to yield pure 8-hydroxyquinazolin-4(3H)-one as a solid.

Protocol 2: Synthesis of 2-Chloroquinazolin-8-ol

This chlorination step is critical and requires careful control of temperature and moisture. The mechanism involves the formation of phosphorylated intermediates before conversion to the final product.[3]

Step-by-Step Methodology:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a calcium chloride drying tube. Add the 8-hydroxyquinazolin-4(3H)-one (1.0 eq) to the flask.

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) to the flask. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.[4]

• Heating: Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 3-5 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is fully consumed.

• Work-up: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring. Caution: This quenching process is highly exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

• Neutralization & Isolation: Continue stirring until all the ice has melted. The pH will be highly acidic. Slowly add a saturated solution of sodium bicarbonate or sodium hydroxide to neutralize the mixture until a solid precipitates. Collect the solid product by vacuum filtration.

• Purification: Wash the crude product with cold water and dry it under a vacuum. Further purification can be achieved by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Problem	Possible Cause(s)	Suggested Solution(s) & Scientific Rationale
Low or No Yield in Stage 1 (Quinazolinone Formation)	1. Suboptimal Temperature: The Niementowski reaction requires high thermal energy to drive the cyclocondensation and dehydration steps.[6] 2. Incomplete Reaction: Insufficient reaction time may not allow the reaction to proceed to completion. 3. Presence of Water: Although water is a byproduct, starting with wet reagents can hinder the initial stages.	1. Optimize Temperature: Ensure the reaction temperature is maintained at 150-160 °C. Temperatures that are too high can lead to decomposition and tar formation.[7] 2. Extend Reaction Time: Continue heating and monitor by TLC every hour after the initial 2-hour mark. 3. Use Anhydrous Reagents: Ensure your starting materials are thoroughly dry before beginning the reaction.[6]
Low Yield or Stalled Reaction in Stage 2 (Chlorination)	1. Deactivated POCl₃: Phosphorus oxychloride is sensitive to moisture and can hydrolyze to phosphoric acid, rendering it inactive. 2. Insufficient Temperature: The conversion of phosphorylated intermediates to the final chloro-product is temperature-dependent and typically requires heating between 70-90 °C.[3] 3. Formation of Stable Intermediates: The reaction proceeds through (O)- and (N)-phosphorylated intermediates. In some cases, these may not efficiently convert to the product without sufficient thermal energy or time.[3]	1. Use Fresh Reagent: Use a fresh, unopened bottle of POCl₃ or distill older reagent before use. Always handle it under anhydrous conditions. 2. Ensure Adequate Heating: Maintain a steady reflux for the recommended time. A lower temperature may result in a stalled reaction where only the initial phosphorylation occurs. 3. Increase Reaction Time: If the reaction appears stalled, extending the reflux time may help drive the conversion of stable intermediates to the final product.
Formation of Dark, Tarry Byproducts	1. Excessive Heat: Overheating, particularly during the high-temperature Niementowski reaction, can cause decomposition of the starting materials and product.[7] 2. Side Reactions: Impurities in the starting materials can lead to polymerization or other unwanted side reactions at high temperatures.	1. Precise Temperature Control: Use a temperature controller and a properly placed thermocouple to avoid overheating. 2. Purify Starting Materials: Ensure the purity of the 2-amino-3-hydroxybenzoic acid before starting the synthesis. Recrystallization is often sufficient.[8]
Difficult Product Isolation after Chlorination	1. Oily Product: The crude product may sometimes separate as an oil instead of a solid upon neutralization. 2. Product Loss During Work-up: The product may have some solubility in the aqueous layer, especially if the volume is large.	1. Promote Crystallization: If an oil forms, try scratching the inside of the beaker with a glass rod, adding a seed crystal, or leaving it to stir in the cold for an extended period. Extraction with an organic solvent (e.g., ethyl acetate or dichloromethane) is an alternative. 2. Minimize Aqueous Volume: Use just enough ice/water for a safe quench. After neutralization and filtration, you can extract the aqueous filtrate with an organic solvent to recover any dissolved product.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low product yield.

Frequently Asked Questions (FAQs)

• Q1: Why is a large excess of formamide used in the first step?

  • A: In the Niementowski synthesis, formamide plays a dual role. It acts as the one-carbon source required for building the pyrimidine ring and also serves as a high-boiling point solvent, which is necessary to achieve the high temperatures required for the reaction.[2] The excess ensures the reaction goes to completion.

• Q2: What is the underlying mechanism of chlorination with POCl₃?

  • A: The reaction is not a simple nucleophilic substitution. The lactam oxygen of the quinazolinone first attacks the phosphorus atom of POCl₃, leading to the formation of a phosphorylated intermediate. This phosphorylation activates the carbonyl carbon, making it susceptible to attack by a chloride ion (Cl⁻). The subsequent elimination of a phosphate byproduct yields the final 2-chloroquinazoline.[3] The process can involve distinct stages of phosphorylation and chloride attack, which can be controlled by temperature.[3]

Caption: Simplified mechanism of POCl₃ chlorination of a quinazolinone.

• Q3: Can I use other chlorinating agents besides POCl₃?

  • A: Yes, other reagents can be effective. Thionyl chloride (SOCl₂) in the presence of catalytic DMF is a common alternative.[4] A combination of triphenylphosphine (PPh₃) and trichloroisocyanuric acid (TCCA) has also been reported to give high yields for this type of transformation.[4][9] The choice often depends on substrate compatibility, safety considerations, and desired reaction conditions.

• Q4: What are the critical safety precautions for this synthesis?

  • A: The chlorination step is the most hazardous. Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water, releasing toxic HCl gas. Always handle POCl₃ in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The quenching step must be performed slowly and cautiously behind a blast shield if possible.

• Q5: How can I confirm the identity and purity of my final product?

  • A: A combination of analytical techniques should be used. ¹H and ¹³C NMR spectroscopy will confirm the chemical structure. Mass spectrometry (MS) will confirm the molecular weight and isotopic pattern for chlorine. High-Performance Liquid Chromatography (HPLC) is ideal for determining the purity of the final compound.

References

• Klapars, A., et al. (2011). POCl₃ Chlorination of 4-Quinazolones. The Journal of Organic Chemistry. Available at: [Link]

• Yang, L., et al. (2015). Recent advances and prospects in the organocatalytic synthesis of quinazolinones. Frontiers in Chemistry.

• Cheng, R., et al. (2013). One-Pot Synthesis of Quinazolinones from Anthranilamides and Aldehydes. Synthesis. Available at: [Link]

• Google Patents. (2014). Environment-friendly synthesis method for 4(3H)-quinazolinone. CN103613550A.

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolinones. Available at: [Link]

• Al-Ostoot, F.H., et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Molecules. Available at: [Link]

• Thiery, E., et al. (2013).

• Al-Said, M.S., et al. (2011). Synthesis of some new tricyclic 4(3H)-quinazolinone derivatives. Journal of the Brazilian Chemical Society. Available at: [Link]

• Generis Publishing. (n.d.). Synthesis of some quinazolin-4-one series heterocyclic compounds and their biological activities. Available at: [Link]

• Ghorab, M.M., et al. (2010). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Molecules. Available at: [Link]

• Al-dujaili, A.H. (2020). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. Available at: [Link]

• da Silva, A.C.P., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Al-Juboori, A.A.A. (2018). Synthesis of New 3-Substiuted Quinazolin-4(3H)-one Compounds. Journal of Pharmacy and Pharmacology. Available at: [Link]

• ResearchGate. (n.d.). Chlorination of 4(3H)-quinazolinone using triphenylphophine and trichloroisocyanuric acid. Available at: [Link]

• ResearchGate. (n.d.). Chlorination of 4(3H)-quinazolinone derivatives 56. Available at: [Link]

Sources

• 1. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 2-Chloroquinazolin-8-ol in Aqueous Solutions

Welcome to the technical support center for 2-Chloroquinazolin-8-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the degradation of this compound in aqueous solutions. Our goal is to move beyond simple instructions, offering a clear rationale for each recommendation to ensure the integrity and reproducibility of your experiments.

Introduction: Understanding the Instability of 2-Chloroquinazolin-8-ol

2-Chloroquinazolin-8-ol, like many quinazoline derivatives, is susceptible to degradation in aqueous environments. The primary routes of degradation are hydrolysis and oxidation, which can be significantly influenced by factors such as pH, temperature, light exposure, and the presence of oxidizing agents.[1][2][3] This guide will provide a structured approach to mitigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 2-Chloroquinazolin-8-ol solution is turning yellow/brown. What is causing this discoloration?

Discoloration is a common indicator of degradation for quinoline and quinazoline compounds, often resulting from photodegradation or oxidation.[3]

• Causality: The quinazoline ring system can be sensitive to light, leading to the formation of colored byproducts. Additionally, dissolved oxygen in the aqueous solution can promote oxidation, especially under elevated temperatures or non-optimal pH conditions.

• Preventative Measures:

  • Light Protection: Always store solutions of 2-Chloroquinazolin-8-ol in amber vials or wrap the container with aluminum foil to protect it from light.[3][4]

  • Solvent Purity: Use high-purity, degassed solvents to minimize dissolved oxygen.

  • Inert Atmosphere: For long-term storage or sensitive applications, preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Q2: I'm observing a loss of potency and inconsistent results in my biological assays. Could this be related to the stability of my 2-Chloroquinazolin-8-ol stock solution?

Yes, a loss of potency and inconsistent results are classic signs of compound degradation.[3] The chloro-substituent at the 2-position of the quinazoline ring is particularly susceptible to nucleophilic substitution, such as hydrolysis, which would alter the molecule's biological activity.

• Underlying Mechanism: In an aqueous solution, water molecules can act as nucleophiles, attacking the electrophilic carbon at the 2-position and displacing the chloride ion. This hydrolysis reaction is often accelerated at non-neutral pH and higher temperatures.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Whenever possible, prepare fresh solutions of 2-Chloroquinazolin-8-ol immediately before use.

  • Validate Stock Solution Stability: If you must use a stock solution, validate its stability under your specific storage conditions. This can be done by running a time-course experiment and analyzing the solution's purity at different time points using a stability-indicating method like HPLC.[5]

  • Control pH: Maintain the pH of your solution within a stable range, as discussed in the next question.

Q3: What is the optimal pH for my aqueous 2-Chloroquinazolin-8-ol solution?

• Expert Recommendation: For initial experiments, it is advisable to maintain a pH range of 6.0-7.5 . Quinazoline itself is generally stable in cold, dilute acidic and alkaline solutions but can be destroyed upon heating.[2] The hydroxyl group at the 8-position has its own pKa, which will influence the overall charge and reactivity of the molecule at different pH values.

• Experimental Protocol for pH Optimization:

  • Prepare small-scale solutions of 2-Chloroquinazolin-8-ol in a series of buffers with varying pH values (e.g., pH 5, 6, 7, 8, 9).

  • Incubate the solutions at your intended experimental temperature.

  • Analyze the purity of each solution at regular intervals (e.g., 0, 2, 4, 8, 24 hours) using HPLC to determine the pH at which the compound is most stable.

Q4: What are the recommended storage conditions for aqueous solutions of 2-Chloroquinazolin-8-ol?

Proper storage is critical to maintaining the integrity of your compound.[6]

• Causality: Elevated temperatures increase the rate of chemical degradation, including hydrolysis and oxidation.[3] Repeated freeze-thaw cycles can also compromise stability by causing localized concentration changes and introducing atmospheric moisture and oxygen upon opening the container.

• Recommended Storage Protocol:

  • Temperature: Store aqueous solutions at 2-8°C for short-term use (up to 24-48 hours).[7] For longer-term storage, it is recommended to store aliquots at -20°C or -80°C .[6]

  • Aliquoting: To avoid repeated freeze-thaw cycles, divide your stock solution into smaller, single-use aliquots.[6]

  • Container: Use tightly sealed vials to prevent solvent evaporation and contamination.[8]

Parameter	Recommendation	Rationale
pH	6.0 - 7.5 (experimentally verify)	Minimizes acid and base-catalyzed hydrolysis.
Temperature	2-8°C (short-term), -20°C to -80°C (long-term)	Reduces the rate of chemical degradation.[3]
Light	Protect from light (amber vials/foil)	Prevents photodegradation.[4]
Atmosphere	Use degassed solvents; consider inert gas	Minimizes oxidation.
Storage	Single-use aliquots	Avoids repeated freeze-thaw cycles.[6]

Visualizing Degradation and Prevention

Potential Degradation Pathway

Caption: Potential degradation pathways for 2-Chloroquinazolin-8-ol in aqueous solution.

Workflow for Preparing and Storing Stable Solutions

Caption: Recommended workflow for preparing and storing 2-Chloroquinazolin-8-ol solutions.

Experimental Protocol: Forced Degradation Study

To proactively understand the stability of 2-Chloroquinazolin-8-ol, a forced degradation study is recommended. This involves exposing the compound to various stress conditions to identify potential degradation products and pathways.[9]

Objective: To determine the degradation profile of 2-Chloroquinazolin-8-ol under hydrolytic, oxidative, and photolytic stress.

Materials:

• 2-Chloroquinazolin-8-ol

• HPLC-grade water, acetonitrile, and methanol

• 0.1 N HCl, 0.1 N NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Phosphate buffer (pH 7.4)

• HPLC system with a UV detector and a C18 column

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2-Chloroquinazolin-8-ol in a suitable organic solvent (e.g., DMSO or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH. Incubate at 60°C for 24 hours.[3]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.[9]

  • Photolytic Degradation: Expose a solution of the compound to a calibrated light source as per ICH Q1B guidelines. Keep a control sample in the dark.[9]

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for 48 hours.[9]

• Sample Analysis:

  • At specified time points (e.g., 0, 2, 6, 12, 24 hours), draw an aliquot from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze by a stability-indicating HPLC method to separate the parent compound from any degradation products.

Data Interpretation:

• Compare the chromatograms of the stressed samples to the control sample.

• A decrease in the peak area of the parent compound and the appearance of new peaks indicate degradation.

• This data will help in identifying the conditions under which 2-Chloroquinazolin-8-ol is most labile.

References

• YMER. (2024, August 18). A Review on Chemistry and Biological Significance of Quinazolines and Quinazolinones.
• BenchChem. (2025). Technical Support Center: Enhancing the Bioavailability of Quinazoline Derivatives.
• PMC - PubMed Central. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives.
• PMC. (2021, April 19). Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies.
• BLD Pharmatech. SAFETY DATA SHEET.
• BenchChem. An In-depth Technical Guide to the Solubility and Stability of 8-Chloroquinazolin-4-OL.
• Sigma-Aldrich. 2-Chloroquinazolin-8-ol | 953039-10-6.
• BLD Pharm. 953039-10-6|2-Chloro-quinazolin-8-ol.
• BenchChem. Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.
• BenchChem. handling and storage guidelines for 8-Chloroquinazolin-4-OL.
• PubMed. (2006, May 19). Simultaneous determination of vinclozolin and detection of its degradation products in mouse plasma, serum and urine, and from rabbit bile, by high-performance liquid chromatography.

Sources

• 1. ymerdigital.com [ymerdigital.com]
• 2. Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of vinclozolin and detection of its degradation products in mouse plasma, serum and urine, and from rabbit bile, by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 953039-10-6|2-Chloro-quinazolin-8-ol|BLD Pharm [bldpharm.com]
• 8. file.bldpharm.com [file.bldpharm.com]
• 9. benchchem.com [benchchem.com]

Common issues in handling solid 2-Chloroquinazolin-8-ol

An In-depth Technical Guide for Researchers

Technical Support Center: 2-Chloroquinazolin-8-ol

Introduction

2-Chloroquinazolin-8-ol (CAS No. 953039-10-6) is a heterocyclic building block of significant interest in medicinal chemistry and drug development. Its quinazoline core is a privileged scaffold found in numerous biologically active compounds. The presence of a reactive chlorine atom at the 2-position makes it a versatile precursor for C-C and C-N bond formation, primarily through nucleophilic substitution and palladium-catalyzed cross-coupling reactions. The hydroxyl group at the 8-position offers an additional site for modification or can influence the molecule's electronic properties and solubility.

However, handling this solid compound presents specific challenges, from poor solubility in common solvents to difficulties in achieving efficient and clean reactions. This guide, structured in a question-and-answer format, serves as a dedicated technical support resource. It consolidates field-proven insights and troubleshooting strategies to help researchers overcome common issues, ensuring the integrity of their experiments and the reliability of their results.

Section 1: Safety and Handling FAQs

This section addresses the critical safety protocols required when working with 2-Chloroquinazolin-8-ol. Due to its toxicological profile, adherence to these guidelines is mandatory.

Q1: What are the primary hazards associated with 2-Chloroquinazolin-8-ol?

A1: 2-Chloroquinazolin-8-ol is classified as a toxic substance. According to its safety profile, it is toxic if swallowed, in contact with skin, or if inhaled. The compound is marked with the GHS06 pictogram for toxicity. Therefore, exposure through any route must be strictly avoided.

Q2: What personal protective equipment (PPE) is mandatory when handling the solid compound?

A2: A comprehensive PPE strategy is essential. This includes:

• Respiratory Protection: Use a NIOSH-approved respirator or work within a certified chemical fume hood to prevent inhalation of the powder.

• Eye Protection: Chemical safety goggles are required at all times.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use.

• Body Protection: A lab coat must be worn. Ensure it is fully buttoned.

For detailed handling instructions, always consult the latest Safety Data Sheet (SDS) provided by your supplier[1][2].

Q3: What are the immediate first-aid measures in case of accidental exposure?

A3: In any case of exposure, seek immediate medical attention and show the attending physician the compound's SDS.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing[2].

• Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so. Continue rinsing and seek immediate medical advice[1][2].

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Immediately call a poison control center or doctor[2].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support[2].

Section 2: Solubility and Solution Preparation Troubleshooting

A primary challenge for researchers is the poor solubility of 2-Chloroquinazolin-8-ol in many common laboratory solvents. This section provides a systematic approach to achieving dissolution.

Q1: My 2-Chloroquinazolin-8-ol is not dissolving in my chosen solvent. What should I do?

A1: This is a very common issue. Low solubility can hinder reactions and lead to inaccurate results in biological assays. Follow this troubleshooting workflow:

Caption: Decision tree for troubleshooting solubility issues.

Q2: Which solvents are recommended for 2-Chloroquinazolin-8-ol?

A2: While specific data for this exact molecule is limited, we can extrapolate from the closely related compound 8-Chloroquinazolin-4-OL and general principles for heterocyclic compounds[3]. Aprotic polar solvents are typically the most effective.

Table 1: Recommended Solvents for Solubility Testing

Solvent Class	Example Solvents	Suitability & Rationale
Aprotic Polar	DMSO, DMF, NMP	Highly Recommended. These solvents are excellent at dissolving a wide range of organic molecules, including heterocycles, through strong dipole-dipole interactions. DMSO is often the first choice for creating stock solutions for biological screening[3][4].
Chlorinated	Dichloromethane (DCM), Chloroform	Moderately Suitable. May be effective for reactions but can be too volatile for stable, long-term stock solutions.
Ethers	THF, 1,4-Dioxane	Use-Dependent. Often used as reaction solvents, particularly in cross-coupling, but may not achieve high concentrations.
Alcohols	Methanol, Ethanol	Poorly Suitable. The hydroxyl group on the compound and the protic nature of the solvent may lead to poor solubility.

| Aqueous Buffers | Water, PBS | Insoluble. Like most complex organic molecules, it is expected to have very low water solubility[1]. |

For a standardized method to determine solubility, refer to the Shake-Flask protocol in Appendix A .

Q3: How do I prepare a stable stock solution for biological assays?

A3: Preparing a high-concentration, stable stock solution is critical for accurate serial dilutions.

• Choose the Right Solvent: Use anhydrous DMSO. It offers high solvating power and is compatible with most in vitro assays at low final concentrations (<0.5%).

• Use a Precise Protocol: Follow the detailed step-by-step guide for "Stock Solution Preparation" in Appendix A .

• Storage is Key: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can cause degradation. Store at -20°C or -80°C[3][4].

Section 3: Storage and Stability FAQs

Maintaining the chemical integrity of 2-Chloroquinazolin-8-ol is paramount for reproducible results.

Q1: What are the correct storage conditions for the solid material?

A1: The solid, powdered form of 2-Chloroquinazolin-8-ol should be stored in a tightly sealed container at refrigerated temperatures, typically between 2-8°C[5]. It should be kept in a dry environment, away from light and moisture, to prevent potential degradation.

Q2: How stable is the compound in solution? Can I expect degradation?

A2: Stability in solution is highly dependent on the solvent and storage conditions.

• In DMSO: When stored at -80°C in single-use aliquots, DMSO stock solutions of similar quinazolinone derivatives are reported to be stable for up to one year[3].

• In Protic or Aqueous Solvents: The 2-chloro position on the quinazoline ring is electrophilic and susceptible to nucleophilic attack. In the presence of water or alcohols, slow hydrolysis can occur, replacing the chlorine atom with a hydroxyl group. This process can be accelerated by heat or non-neutral pH[6].

• Forced Degradation: While the quinazolinone ring itself is generally stable, forced degradation studies on related compounds show susceptibility to strong acidic, basic, and oxidative conditions[3]. It is reasonable to assume 2-Chloroquinazolin-8-ol would exhibit similar behavior.

Section 4: Reaction Troubleshooting Guide (Focus on Suzuki Cross-Coupling)

The 2-chloro position is a prime target for functionalization via Suzuki cross-coupling. However, aryl chlorides are notoriously less reactive than their bromide or iodide counterparts, leading to common failures[7][8].

Q1: My Suzuki coupling reaction with 2-Chloroquinazolin-8-ol is failing (no product, only starting material). What are the most common reasons?

A1: Reaction failure with an unreactive aryl chloride typically points to an insufficiently active catalyst system or catalyst inhibition.

• Inactive Catalyst System: Standard catalysts like Pd(PPh₃)₄ are often ineffective for aryl chlorides[8]. The oxidative addition step is the rate-limiting step and requires a more potent catalyst.

  • Solution: Employ a modern catalyst system designed for challenging couplings. This involves a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) combined with a sterically hindered, electron-rich phosphine ligand such as SPhos, XPhos, or RuPhos[8].

• Catalyst Inhibition: The nitrogen atoms in the quinazoline ring are Lewis basic and can coordinate to the palladium center, effectively poisoning the catalyst[8]. The 8-hydroxyl group could also potentially chelate the metal.

  • Solution: The use of bulky phosphine ligands not only increases catalytic activity but also helps prevent the substrate from blocking the palladium's coordination sites.

• Insufficiently Anhydrous/Inert Conditions: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II), while water can promote protodeboronation of your boronic acid partner[8].

  • Solution: Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is thoroughly degassed and maintained under an inert atmosphere (Argon or Nitrogen). See the workflow diagram below.

Caption: Inert atmosphere workflow for Suzuki coupling setup.

Q2: I'm getting a low yield and observing byproducts. How can I identify and minimize them?

A2: Low yields are often due to competing side reactions. Identifying the byproducts by LC-MS is the first step to diagnosing the problem.

Caption: Common side reactions in Suzuki coupling.

• Protodeboronation (Boronic acid is replaced by -H): This occurs when trace water or other protic sources are present in the reaction[8].

  • Solution: Use anhydrous solvents and reagents. Ensure the base (e.g., K₃PO₄, Cs₂CO₃) is freshly dried.

• Homocoupling (Boronic acid couples with itself): This is often promoted by the presence of oxygen, which can interfere with the Pd(0)/Pd(II) catalytic cycle[8].

  • Solution: Rigorously degas the reaction mixture and maintain a strict inert atmosphere.

• Hydrolysis (Starting material's -Cl is replaced by -OH): The combination of base, water, and heat can lead to nucleophilic aromatic substitution, where water or hydroxide acts as the nucleophile[6].

  • Solution: Use anhydrous conditions. If an aqueous co-solvent is necessary for solubility, minimize the amount of water and reaction time.

Appendices

Appendix A: Detailed Experimental Protocols

Protocol 1: Shake-Flask Method for Solubility Determination

This protocol provides a standardized way to measure the thermodynamic solubility of 2-Chloroquinazolin-8-ol[3].

• Preparation: Add an excess amount of solid 2-Chloroquinazolin-8-ol to a vial containing a known volume (e.g., 1 mL) of the test solvent. The presence of undissolved solid is essential.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: After equilibration, stop agitation and separate the saturated supernatant from the excess solid via centrifugation (e.g., 10,000 rpm for 10 min) followed by filtration through a 0.22 µm PTFE syringe filter.

• Quantification: Accurately dilute a known volume of the clear supernatant with a suitable solvent (e.g., DMSO or Acetonitrile). Analyze the concentration using a validated HPLC-UV method against a standard curve.

• Calculation: Calculate the solubility (in mg/mL or mM) based on the measured concentration and the dilution factor.

Protocol 2: Stock Solution Preparation (10 mM in DMSO)

• Calculation: Calculate the mass of 2-Chloroquinazolin-8-ol (MW = 180.59 g/mol ) required. For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 180.59 g/mol * 1000 mg/g = 1.806 mg.

• Weighing: Accurately weigh the calculated mass of the solid into a clean, dry vial.

• Dissolution: Add the calculated volume of anhydrous DMSO.

• Agitation: Vortex vigorously and/or sonicate in a water bath until all solid is completely dissolved, resulting in a clear solution[3]. Gentle warming (to 30-40°C) may be applied if necessary.

• Storage: Dispense into single-use, tightly sealed aliquots and store at -80°C, protected from light[4].

Appendix B: Physicochemical Properties

Table 2: Key Properties of 2-Chloroquinazolin-8-ol

Property	Value	Source(s)
CAS Number	953039-10-6	[5][9]
Molecular Formula	C₈H₅ClN₂O	[10]
Molecular Weight	180.59 g/mol	[10]
Appearance	Solid, typically a white powder	[5]
Purity	Typically ≥95%

| Storage Temperature | 2-8 °C (Refrigerated) |[5] |

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Chloro-quinazolin-8-ol, CasNo.953039-10-6 Baoji Guokang Healthchem co.,ltd China (Mainland) [gkhsc.lookchem.com]
• 6. Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. 953039-10-6|2-Chloro-quinazolin-8-ol|BLD Pharm [bldpharm.com]
• 10. chemwhat.com [chemwhat.com]

Technical Support Center: Troubleshooting Unexpected Results in 2-Chloroquinazolin-8-ol Experiments

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Welcome to the technical support center for 2-Chloroquinazolin-8-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and unexpected results encountered during experiments with this versatile heterocyclic compound. By understanding the underlying chemical principles, you can effectively troubleshoot your reactions, optimize conditions, and achieve your desired outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 2-Chloroquinazolin-8-ol?

2-Chloroquinazolin-8-ol and its derivatives are valuable scaffolds in medicinal chemistry. The quinazoline core is present in numerous biologically active molecules, exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The 2-chloro substitution provides a reactive site for further functionalization, commonly through nucleophilic substitution or cross-coupling reactions, making it a key intermediate in the synthesis of diverse compound libraries for drug discovery.

Q2: What are the typical storage conditions for 2-Chloroquinazolin-8-ol?

For long-term stability, 2-Chloroquinazolin-8-ol should be stored as a solid at 4°C in a cool, dark, and dry place, preferably under an inert atmosphere.[4] If solutions are required for experiments, it is best to prepare them fresh in a high-purity, dry, aprotic solvent.[5] Prolonged storage in protic or acidic solutions should be avoided to prevent degradation.[5]

Q3: What safety precautions should be taken when handling 2-Chloroquinazolin-8-ol?

As with any chemical reagent, proper safety protocols must be followed. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat.[6][7][8] Avoid inhalation of dust and contact with skin and eyes.[6][8] In case of contact, rinse the affected area thoroughly with water.[6] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[6][7][8][9][10]

Troubleshooting Guide: Synthesis & Reactions

This section addresses specific problems that may arise during the synthesis and subsequent reactions of 2-Chloroquinazolin-8-ol.

Issue 1: Low Yield or No Product Formation in the Synthesis of 2-Chloroquinazolin-8-ol

The synthesis of the quinazoline core can be challenging, and low yields are a common issue.[11]

Potential Causes & Solutions:

• Incomplete Cyclization: The formation of the quinazoline ring, often from an anthranilic acid derivative, can be inefficient.

  • Troubleshooting: High reaction temperatures can sometimes lead to decomposition.[11] Consider optimizing the temperature and reaction time. Microwave-assisted synthesis can be a rapid and efficient alternative to conventional heating, often leading to higher yields.[12]

• Poor Quality Starting Materials: Impurities in the starting materials can interfere with the reaction.

  • Troubleshooting: Ensure the purity of your starting materials, such as 2-amino-3-chlorobenzoic acid, before starting the reaction.[11]

• Suboptimal Reaction Conditions: The choice of solvent and catalyst is crucial for successful quinazoline synthesis.

  • Troubleshooting: Experiment with different solvent systems. For instance, greener solvents like anisole have been used successfully in some copper-catalyzed syntheses.[13] If using a metal catalyst, ensure it is not being "poisoned" by free amine groups in the starting materials.[13]

Issue 2: Formation of Unexpected Byproducts

The appearance of unexpected spots on your TLC or peaks in your LC-MS is a frequent challenge.

Potential Causes & Solutions:

• Hydrolysis to Quinazolinone: The 2-chloro group is susceptible to hydrolysis, especially in the presence of water or protic solvents, leading to the formation of the corresponding 2-hydroxy-quinazolin-8-ol (which exists as the quinazolinone tautomer).[14]

  • Troubleshooting: Ensure all solvents and reagents are anhydrous, particularly in subsequent reactions where the chloro-group is desired for further transformation.[5] If an acidic step is necessary, perform it at a lower temperature and for a shorter duration.[5]

• Oxidation: The quinazoline ring can be susceptible to oxidation, especially at the C4 position, which can lead to the formation of a quinazolinone.[11]

  • Troubleshooting: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help minimize oxidation.[11]

• Dimerization or Polymerization: If the starting materials have multiple reactive sites, or under certain conditions, high molecular weight byproducts can form.[11]

  • Troubleshooting: Using more dilute reaction conditions can reduce the likelihood of intermolecular reactions.[11]

Issue 3: Difficulties in Cross-Coupling Reactions (e.g., Suzuki or Buchwald-Hartwig)

2-Chloroquinazolines can be challenging substrates for palladium-catalyzed cross-coupling reactions.

Potential Causes & Solutions:

• Aryl Chlorides as Poor Coupling Partners: Aryl chlorides are generally less reactive than the corresponding bromides or iodides in cross-coupling reactions.[15][16]

  • Troubleshooting: You may need to screen different palladium catalysts and ligands. Electron-rich and bulky phosphine ligands are often more effective for activating aryl chlorides.[16] Using a pre-catalyst can sometimes give cleaner formation of the active catalytic species.[15]

• Competing Nucleophiles: The presence of the 8-hydroxyl group introduces a competing nucleophile in Buchwald-Hartwig amination reactions.

  • Troubleshooting: Protection of the hydroxyl group may be necessary to prevent O-arylation as a side reaction.[15]

• Catalyst Deactivation: Impurities in the reaction mixture can deactivate the palladium catalyst.

  • Troubleshooting: Ensure your reaction setup is clean and consider increasing the catalyst loading if deactivation is suspected.[13]

Issue 4: Product Instability and Degradation

2-Chloroquinazolin-8-ol and its derivatives can be sensitive to certain conditions.

Potential Causes & Solutions:

• Acidic Conditions: The quinazoline nitrogen atoms can be protonated in acidic media, which can increase the susceptibility of the 2-chloro group to hydrolysis and potentially lead to ring degradation under harsh conditions.[5]

  • Troubleshooting: If acidic conditions are unavoidable, use milder acids (e.g., acetic acid) or a buffered system.[5] Minimize the exposure time and temperature.[5]

• Light Sensitivity: Some quinoline and quinazoline derivatives are known to be light-sensitive.[9][17]

  • Troubleshooting: Protect your reactions and stored compounds from light.[9][17]

• Oxidative Degradation: The pyrimidine ring of the quinazoline nucleus can be susceptible to attack by oxidative species.[17]

  • Troubleshooting: Avoid exposure to strong oxidizing agents and consider performing reactions under an inert atmosphere.[17]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a starting point for the Suzuki-Miyaura coupling of 2-Chloroquinazolin-8-ol with an arylboronic acid. Optimization of the catalyst, ligand, base, and solvent may be necessary.

• Reaction Setup: In a reaction vessel, combine 2-Chloroquinazolin-8-ol (1 eq), the arylboronic acid (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh3)4, 5 mol%), and a base (e.g., K2CO3, 2-3 eq).

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of DMF and water).

• Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a suitable temperature (e.g., 100 °C) for the required time, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction, dilute with an organic solvent, and wash with water. The organic layer is then dried, concentrated, and the crude product is purified by column chromatography.

Protocol 2: Analytical Characterization Workflow

A systematic approach to characterizing your final product is essential to confirm its identity and purity.

• Initial Analysis (TLC/LC-MS): Use Thin Layer Chromatography (TLC) for rapid reaction monitoring and Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the molecular weight of the product and identify any impurities.[18][19]

• Structural Elucidation (NMR): Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for unambiguous structure determination.[19][20][21]

• Purity Assessment (HPLC): High-Performance Liquid Chromatography (HPLC) is used for the separation and quantification of the main product and any impurities.[21]

Data Presentation

Table 1: Common Solvents and Their Properties

The choice of solvent is critical for reaction success and can influence solubility and reactivity.

Solvent	Boiling Point (°C)	Dielectric Constant	Notes
Dimethylformamide (DMF)	153	38.25	Aprotic, polar, good for many cross-coupling reactions.[22][23]
Dioxane	101.1	2.21	Aprotic, less polar than DMF.[23]
Toluene	110.6	2.38	Aprotic, non-polar.[24]
Acetonitrile	81.6	37.5	Aprotic, polar.[24]
Dimethyl Sulfoxide (DMSO)	189	46.7	Aprotic, highly polar.[22]

Data sourced from multiple references.[22][23][24][25]

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield in Quinazoline Synthesis

Caption: Decision tree for addressing low product yield.

Diagram 2: Potential Side Reactions of 2-Chloroquinazolin-8-ol

Caption: Common unintended reaction pathways.

References

• Troubleshooting common side reactions in quinazoline synthesis - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2013).
• 2 - SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET. (2010).
• SAFETY DATA SHEET - TCI Chemicals. (2025).
• Safety Data Sheet - Angene Chemical. (2024).
• Addressing side reactions in the synthesis of N-substituted quinazolinones - Benchchem. (n.d.).
• THE SYNTHESIS OF 2-QUINAZOLINONES AND HOMOLOGUES. (n.d.).
• Application Notes and Protocols for the Synthesis of 8-Chloroquinazolin-4-OL Analogs - Benchchem. (n.d.).
• Impurity Identification Using LC-MS and in silico Reaction Enumeration - Chemaxon. (2020).
• Recent Advances in Quinazoline Derivatives: Synthesis, Biological Activities, and Therapeutic Potential - Acta Scientific. (2025).
• Recent Trends in Analytical Techniques for Impurity Profiling. (n.d.).
• Synthesis of quinazolines - Organic Chemistry Portal. (n.d.).
• Quinazolinones, the Winning Horse in Drug Discovery - PMC - PubMed Central. (2023).
• An In-depth Technical Guide to the Solubility and Stability of 8-Chloroquinazolin-4-OL - Benchchem. (n.d.).
• Quinazoline derivatives: synthesis and bioactivities - PMC - PubMed Central. (2013).
• TR-276: 8-Hydroxyquinoline (CASRN 148-24-3) in F344/N Rats and B6C3F1Mice (Feed Studies) - National Toxicology Program. (n.d.).
• 953039-10-6|2-Chloro-quinazolin-8-ol|BLD Pharm. (n.d.).
• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. (2018).
• stability issues of 2-Chloro-8-iodoquinoxaline under acidic conditions - Benchchem. (n.d.).
• An overview on Common Organic Solvents and their Toxicity Abstract. (n.d.).
• Identification and characterization of process related impurities in chloroquine and hydroxychloroquine by LC/IT/MS, LC/TOF/MS and NMR - PubMed. (2009).
• Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - NIH. (n.d.).
• Transformation of 2-chloroquinoline to 2-chloro-cis-7,8-dihydro-7,8-dihydroxyquinoline by quinoline-grown resting cells of Pseudomonas putida 86 - PubMed. (n.d.).
• Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline - NIH. (n.d.).
• Suzuki vs. Hartwig-Buchwald : r/Chempros - Reddit. (2020).
• SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING | TSI Journals. (2016).
• 2-Chloro-quinazolin-8-ol | 953039-10-6 - Sigma-Aldrich. (n.d.).
• Common Solvents Used in Organic Chemistry: Table of Properties 1. (2020).
• Common Organic Solvents: Table of Properties1,2,3. (n.d.).
• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC. (n.d.).
• Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate - MDPI. (n.d.).
• Impact of pH on the Stability and the Cross-Reactivity of Ochratoxin A and Citrinin - PMC. (n.d.).
• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. (2022).
• The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives - ResearchGate. (2025).
• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry - MDPI. (n.d.).
• A Comparative Guide to the Analytical Characterization of Quinazolin-2-ylboronic Acid Products - Benchchem. (n.d.).
• Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes - Oriental Journal of Chemistry. (n.d.).
• 2-Chloroquinazolin-8-ol | 953039-10-6 - Sigma-Aldrich. (n.d.).
• Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents - PubMed. (2014).
• Properties of Solvents Used in Organic Chemistry. (n.d.).

Sources

• 1. actascientific.com [actascientific.com]
• 2. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes – Oriental Journal of Chemistry [orientjchem.org]
• 4. 2-Chloroquinazolin-8-ol | 953039-10-6 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. angenechemical.com [angenechemical.com]
• 9. fishersci.com [fishersci.com]
• 10. mmbio.byu.edu [mmbio.byu.edu]
• 11. benchchem.com [benchchem.com]
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• 14. publications.aston.ac.uk [publications.aston.ac.uk]
• 15. reddit.com [reddit.com]
• 16. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. chemaxon.com [chemaxon.com]
• 19. Identification and characterization of process related impurities in chloroquine and hydroxychloroquine by LC/IT/MS, LC/TOF/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. file.sdiarticle3.com [file.sdiarticle3.com]
• 23. organicchemistrydata.org [organicchemistrydata.org]
• 24. Properties of Solvents Used in Organic Chemistry [murov.info]
• 25. ce.sysu.edu.cn [ce.sysu.edu.cn]

Technical Support Center: Synthesis of 2-Chloroquinazolin-8-ol

Welcome to the technical support guide for the synthesis of 2-Chloroquinazolin-8-ol. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Here, we move beyond simple protocols to address the common challenges and nuances of this synthesis, providing evidence-based solutions and explaining the chemical principles behind them. Our goal is to empower you to troubleshoot effectively and optimize your reaction yields.

Understanding the Synthetic Landscape

The synthesis of 2-Chloroquinazolin-8-ol is typically approached as a two-stage process. First is the construction of the core heterocyclic system, 8-hydroxyquinazolin-2(1H)-one, via cyclocondensation. This is followed by a chlorination step to yield the final product. Each stage presents unique challenges that can impact the overall yield and purity. This guide is structured to address issues in both stages, providing a logical framework for troubleshooting.

Overall Synthetic Workflow

The diagram below illustrates the standard two-step synthetic pathway.

Caption: Standard two-step synthesis of 2-Chloroquinazolin-8-ol.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter in the lab. The answers provide not just a solution, but a rationale grounded in chemical principles.

Part 1: Cyclocondensation Stage (Formation of 8-Hydroxyquinazolin-2(1H)-one)

Q1: My yield for the initial cyclization to form 8-hydroxyquinazolin-2(1H)-one is very low. What are the common causes?

Low yields in this step, a variation of the Niementowski reaction, often stem from incomplete reaction, thermal decomposition, or poor starting material quality.[1]

Possible Causes & Solutions:

• Suboptimal Reaction Temperature:

  • The Problem: Traditional thermal methods require high temperatures (150-190 °C) to drive the reaction.[2] However, excessively high temperatures can lead to the decomposition of the starting materials or the desired product.

  • The Solution: Carefully control the temperature. If using conventional heating, an oil bath with a temperature controller is recommended. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid prolonged heating.

• Inefficient Heating Method:

  • The Problem: Conventional heating can be slow and lead to uneven temperature distribution, contributing to side product formation.

  • The Solution: Consider switching to microwave-assisted synthesis. This method offers rapid, uniform heating, which can dramatically reduce reaction times (from hours to minutes) and often improves yields.[2]

• Impure Starting Materials:

  • The Problem: Impurities in the 2-amino-3-hydroxybenzoic acid or urea can interfere with the reaction.

  • The Solution: Verify the purity of your starting materials via melting point or spectroscopic methods (e.g., NMR). If necessary, recrystallize the 2-amino-3-hydroxybenzoic acid before use.

Experimental Protocol: Microwave-Assisted Synthesis of 8-Hydroxyquinazolin-2(1H)-one

This protocol is adapted from established procedures for similar quinazolinone syntheses.[2]

• Reaction Setup: In a microwave-safe reaction vessel, combine 2-amino-3-hydroxybenzoic acid (1.0 eq) and urea (5-10 eq). Note: Urea serves as the source for the C2 and N1 atoms of the quinazolinone ring.

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a constant temperature of 180-200 °C for 20-40 minutes. Monitor the internal pressure to ensure it remains within the vessel's safe operating limits.

• Work-up and Isolation: After cooling the vessel to room temperature, add water to the solid residue and stir. Adjust the pH to ~5-6 with acetic acid to precipitate the product.

• Purification: Collect the solid precipitate by vacuum filtration. Wash the crude product thoroughly with cold water, followed by a cold non-polar solvent like diethyl ether or hexanes to remove any remaining organic impurities. Dry under vacuum to yield 8-hydroxyquinazolin-2(1H)-one. The product can be used in the next step, often without further purification.

Part 2: Chlorination Stage (Formation of 2-Chloroquinazolin-8-ol)

This step is the most critical for achieving a high overall yield and is often the source of significant challenges.

Q2: The chlorination with phosphorus oxychloride (POCl₃) is not working or gives a very low yield. What should I check?

This is a common and multifaceted problem. The success of this dehydroxy-chlorination hinges on several critical factors, primarily anhydrous conditions and proper temperature control.[3]

Troubleshooting Workflow

Caption: Troubleshooting logic for the POCl₃ chlorination step.

Detailed Explanations:

• Moisture Contamination (The #1 Culprit):

  • The Problem: POCl₃ reacts violently and exothermically with water to form phosphoric acid and hydrochloric acid. This consumes the reagent and introduces protic acids that can interfere with the reaction and promote hydrolysis of the desired product during workup.[3] Even trace amounts of moisture in the starting material or glassware can inhibit the reaction.

  • The Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (N₂ or Argon). Use a fresh, unopened bottle of POCl₃ if possible. Ensure your starting 8-hydroxyquinazolin-2(1H)-one is completely dry.

• Reaction Temperature and Time:

  • The Problem: The conversion of the intermediate phosphate ester to the final chloro-product requires thermal energy.[4] Insufficient temperature or time will result in an incomplete reaction.

  • The Solution: The reaction is typically run at reflux (boiling point of POCl₃ is ~105 °C). Monitor the reaction by TLC until the starting material spot has completely disappeared. This can take anywhere from 2 to 8 hours.

• Product Hydrolysis During Workup:

  • The Problem: The 2-chloro group on the quinazoline ring is susceptible to nucleophilic substitution, particularly hydrolysis back to the hydroxyl group. This is accelerated in the strongly acidic conditions created when quenching excess POCl₃ with water.[3]

  • The Solution: The workup must be performed carefully. The reaction mixture should be cooled and then poured slowly onto a large excess of crushed ice with vigorous stirring. This dissipates the heat from the quench. The resulting acidic aqueous mixture should be neutralized promptly but carefully (to avoid overheating) with a base like saturated sodium bicarbonate solution, sodium carbonate, or aqueous ammonia while keeping the temperature low (0-10 °C). The product will precipitate upon neutralization.[5]

• Formation of Dimer Byproducts:

  • The Problem: The reaction between quinazolones and POCl₃ proceeds through phosphorylated intermediates. These intermediates can react with unreacted starting material to form "pseudodimers," which are difficult-to-remove impurities.[4][6]

  • The Solution: This side reaction can be suppressed by adding a tertiary amine base (e.g., N,N-dimethylaniline, triethylamine) to the reaction. The base scavenges the HCl produced and helps maintain conditions that favor the initial, clean phosphorylation at a lower temperature before heating to complete the conversion to the chloro-product.[4]

Q3: Can I use a solvent, or should I run the reaction in neat POCl₃?

Using excess POCl₃ as both the reagent and the solvent is the most common and often most effective method.[3] It ensures a high concentration of the chlorinating agent. However, in some cases, a high-boiling, inert solvent like toluene or xylene can be used, but this may require longer reaction times or higher temperatures. For this specific transformation, neat POCl₃ is recommended.

Experimental Protocol: Chlorination of 8-Hydroxyquinazolin-2(1H)-one

• Reaction Setup: In an oven-dried, two-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 8-hydroxyquinazolin-2(1H)-one (1.0 eq).

• Reagent Addition: Under a positive pressure of nitrogen, add phosphorus oxychloride (POCl₃, 5-10 eq) via syringe. A catalytic amount of N,N-dimethylaniline (0.1 eq) can be added at this stage.

• Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) in an oil bath. Monitor the reaction progress by TLC (e.g., using a 10% Methanol/Dichloromethane mobile phase) until the starting material is no longer visible (typically 4-6 hours).

• Work-up: Allow the mixture to cool to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Perform this step in a well-ventilated fume hood. Very slowly and carefully, pour the reaction mixture onto the crushed ice with vigorous stirring.

• Neutralization & Isolation: While keeping the beaker in an ice bath, slowly add a saturated aqueous solution of sodium bicarbonate or cold aqueous ammonia until the pH of the mixture is approximately 7-8. A solid precipitate should form.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water. The crude 2-Chloroquinazolin-8-ol can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).[5]

Quantitative Data Summary

The following table provides a general overview of reaction parameters and their expected impact on the synthesis. Actual results will vary based on substrate purity and experimental technique.

Parameter	Step 1: Cyclocondensation	Step 2: Chlorination	Rationale & Key Considerations
Temperature	180-200 °C (Microwave)	105-110 °C (Reflux)	Step 1 requires high energy for cyclization. Step 2 requires heat to convert the phosphate intermediate.[2][4]
Reaction Time	20-40 min (Microwave)	4-8 hours	Microwave significantly accelerates Step 1. Step 2 should be monitored by TLC for completion.[2]
Key Reagent (eq)	Urea (5-10 eq)	POCl₃ (5-10 eq)	Excess reagent is used to drive the reactions to completion. POCl₃ also serves as the solvent.[3]
Atmosphere	Ambient	Inert (N₂ or Ar)	Step 2 is highly sensitive to moisture.[3]
Typical Yield	70-90%	60-85%	Yields are highly dependent on the purity of materials and the execution of the workup procedure.

Reaction Mechanism Insights

Understanding the mechanism of the chlorination step is key to effective troubleshooting.

Caption: Simplified mechanism for POCl₃-mediated chlorination.

The reaction proceeds in two main stages.[4][6] First, the hydroxyl group of the quinazolinone tautomer attacks the electrophilic phosphorus atom of POCl₃, forming an O-phosphorylated intermediate. This transforms the hydroxyl group into a much better leaving group. In the second, heat-dependent stage, a chloride ion (from POCl₃ or HCl byproduct) acts as a nucleophile, attacking the C2 position and displacing the phosphate group to yield the final product.[4]

References

• Dunn, J. A., et al. (2011). POCl3 chlorination of 4-quinazolones. Organic Letters, 13(8), 1972-1975. [Link]

• ResearchGate. (2025). POCl3 Chlorination of 4-Quinazolones | Request PDF. [Link]

• ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?. [Link]

• European Journal of Medicinal Chemistry. (2021). 8-Hydroxyquinolin-2(1H)-one analogues as potential β2-agonists: Design, synthesis and activity study. [Link]

• StackExchange. (2025). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• MDPI. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [Link]

• Semantic Scholar. (2011). POCl3 chlorination of 4-quinazolones. [Link]

• Wikipedia. (n.d.). Nifurquinazol. [Link]

• Google Patents. (2016). CN105622503A - Synthesis method of 8-hydroxyquinoline.

• Royal Society of Chemistry. (2020). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. [Link]

• Acta Scientific. (2025). Recent Advances in Quinazoline Derivatives: Synthesis, Biological Activities, and Therapeutic Potential. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. [Link]

• National Center for Biotechnology Information. (2021). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. [Link]

• MDPI. (2022). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for 2-Chloroquinazolin-8-ol Purification by HPLC

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated support center for the preparative and analytical HPLC refinement of 2-Chloroquinazolin-8-ol. This resource is designed to provide you with expert-driven, practical solutions to common and complex challenges encountered during the purification of this critical quinazoline derivative. Our goal is to move beyond simple procedural lists and delve into the fundamental principles of chromatography, enabling you to troubleshoot effectively and optimize your purification workflow with confidence.

The quinazoline core is a foundational scaffold in medicinal chemistry, and ensuring the purity of its derivatives is paramount for accurate downstream biological and pharmacological assessment.[1] This guide synthesizes field-proven insights and established scientific principles to help you achieve the highest purity for your 2-Chloroquinazolin-8-ol samples.

Part 1: Frequently Asked Questions (FAQs) for Initial Method Setup

This section addresses foundational questions to establish a robust starting point for your HPLC method.

Q1: What is a recommended starting point for a reverse-phase HPLC method for 2-Chloroquinazolin-8-ol?

A1: A logical starting point for method development involves a standard C18 column and a gradient elution.[2] Given the aromatic and heterocyclic nature of 2-Chloroquinazolin-8-ol, it possesses moderate hydrophobicity suitable for reverse-phase chromatography.

Rationale:

• Stationary Phase: A C18 (octadecylsilane) column is the workhorse of reverse-phase HPLC and provides a good balance of hydrophobic retention for a wide range of molecules.[2]

• Mobile Phase: A combination of water (A) and an organic solvent like acetonitrile (B) is standard.[2][3] Acetonitrile is often preferred over methanol due to its lower viscosity and better UV transparency.[4]

• Acid Modifier: Including a small amount (0.05-0.1%) of an acid like trifluoroacetic acid (TFA) or formic acid in the mobile phase is crucial. 2-Chloroquinazolin-8-ol has basic nitrogen atoms that can interact with residual acidic silanol groups on the silica backbone of the column, leading to poor peak shape (tailing).[5][6] The acid modifier protonates these silanols, minimizing these secondary interactions.[7]

A recommended starting gradient is provided in the table below.

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temp.	25°C
Detection	UV, ~230-250 nm (scan for optimal wavelength)
Injection Vol.	5-10 µL

Q2: How do I choose the optimal detection wavelength?

A2: To determine the optimal UV detection wavelength, you should run a UV-Vis spectrum of a pure standard of 2-Chloroquinazolin-8-ol dissolved in your mobile phase. The wavelength of maximum absorbance (λ-max) will provide the highest sensitivity. If you are using a diode array detector (DAD), you can assess the peak purity and select a wavelength that maximizes the signal for your compound while minimizing interference from impurities.

Q3: My compound is not soluble in the initial mobile phase. What should I do?

A3: Solubility is a critical prerequisite for successful HPLC.[8] If 2-Chloroquinazolin-8-ol or its crude mixture is poorly soluble in the starting mobile phase (e.g., 90% water / 10% acetonitrile), you must prepare the sample in a solvent that ensures complete dissolution but does not compromise the chromatography.

Recommended Approach:

• Use a Stronger Solvent: Dissolve the sample in a minimal amount of a stronger, water-miscible organic solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).[9]

• Dilute with Mobile Phase: After dissolution, dilute the sample with the initial mobile phase. This ensures the injection solvent is as close in composition to the mobile phase as possible, preventing peak distortion.

• Caution on Injection Volume: When using a sample solvent stronger than the mobile phase, keep the injection volume as small as possible to prevent band broadening and peak fronting.[7]

Part 2: Troubleshooting Guide: From Peak Tailing to Ghost Peaks

This section is structured to help you diagnose and resolve specific issues you may encounter during your purification runs.

Issue 1: Poor Peak Shape - Tailing Peaks

Q: My peak for 2-Chloroquinazolin-8-ol is tailing significantly (Tailing Factor > 1.2). What are the primary causes and how can I fix it?

A: Peak tailing is one of the most common issues in HPLC, especially for basic compounds like quinazolines.[6][10] It indicates undesirable secondary interactions between your analyte and the stationary phase or other system issues. A tailing factor (Tf) greater than 1.2 suggests a problem that needs addressing.[7]

Troubleshooting Workflow for Peak Tailing

Detailed Solutions:

• Cause: Secondary Silanol Interactions: The nitrogen atoms in the quinazoline ring are basic and can form strong ionic interactions with deprotonated (negatively charged) silanol groups on the surface of the silica-based C18 column.[5][11] This causes a portion of the analyte molecules to "stick" to the column, eluting later and creating a tail.

  • Solution 1: Adjust Mobile Phase pH. The most effective solution is to lower the pH of the mobile phase. By adding an acid like TFA or formic acid (0.1%), you protonate the silanol groups (Si-OH), neutralizing their negative charge and preventing the secondary interaction.[7] Operating at a pH between 2 and 3 is generally effective.

  • Solution 2: Use a Modern, End-Capped Column. Newer generation HPLC columns are often "end-capped," meaning most of the residual silanol groups have been chemically deactivated.[11] Columns with polar-embedded phases also help shield the silanols and can provide better peak shape for basic compounds.[11]

• Cause: Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a characteristic "shark-fin" or overload tailing shape.[6][7]

  • Solution: Systematically reduce the concentration of your sample or decrease the injection volume. If the peak shape improves and becomes more symmetrical, you have identified mass overload as the problem.[6]

• Cause: Column Degradation or Voids: Over time, the packed bed of the column can degrade or a void can form at the inlet.[6] This creates channels and uneven flow paths, leading to band broadening and tailing.

  • Solution: First, try reversing and flushing the column (check manufacturer's instructions). If this doesn't work, the column likely needs to be replaced.[6] Using a guard column can help extend the life of your analytical column.[10]

Issue 2: Low Resolution or Co-eluting Peaks

Q: I can't separate 2-Chloroquinazolin-8-ol from a closely eluting impurity. How can I improve the resolution?

A: Improving resolution requires manipulating the "selectivity" of your chromatographic system, which is the ability to differentiate between two analytes.

Strategies for Improving Resolution:

Strategy	Action	Rationale
Optimize Gradient Slope	Decrease the rate of change of the organic solvent (make the gradient shallower).	A shallower gradient increases the residence time of the compounds on the column, allowing more time for the stationary phase to interact differently with the analytes, thereby improving separation.[3]
Change Organic Modifier	Switch from acetonitrile to methanol (or vice-versa).	Acetonitrile and methanol have different solvent properties and will interact differently with your analytes and the stationary phase. This can significantly alter the elution order and selectivity, potentially resolving co-eluting peaks.[4]
Modify Mobile Phase pH	Adjust the pH of the aqueous mobile phase (e.g., from 2.5 to 3.5).	Small changes in pH can alter the ionization state of the analyte or impurities, which in turn affects their retention time and can improve separation.[3] Be sure to stay within the stable pH range of your column.
Select a Different Stationary Phase	Switch from a C18 column to a Phenyl-Hexyl or a Cyano (CN) column.	Different stationary phases offer alternative separation mechanisms. A Phenyl-Hexyl column provides pi-pi interactions, which can be highly selective for aromatic compounds like quinazolines. A CN column offers dipole-dipole interactions.

Issue 3: Sample Stability and Degradation

Q: I suspect my compound might be degrading during the analysis, as I see new, smaller peaks appearing in later injections. How can I confirm and prevent this?

A: Quinazoline derivatives can be susceptible to degradation under certain conditions, such as harsh pH or exposure to light.[9]

Protocol for Assessing and Preventing Degradation:

• Perform a Stability Study:

  • Prepare a solution of your purified 2-Chloroquinazolin-8-ol in the mobile phase.

  • Inject the solution immediately (T=0) to get a baseline chromatogram.

  • Keep the solution in the autosampler vial at room temperature and re-inject it at regular intervals (e.g., 2, 4, 8, 24 hours).

  • Analysis: Compare the chromatograms. A decrease in the main peak area and the appearance of new peaks over time confirms instability in the mobile phase.

• Mitigation Strategies:

  • pH Control: The quinazoline ring can be susceptible to hydrolysis under strongly acidic or basic conditions.[9] Ensure your mobile phase pH is as neutral as possible while still achieving good chromatography (typically pH 2.5-4 for silanol suppression).

  • Temperature Control: Keep the autosampler temperature low (e.g., 4°C) to slow down potential degradation reactions.[12]

  • Protect from Light: Use amber autosampler vials to protect the sample from photolytic degradation, as quinazoline structures can be light-sensitive.[9]

  • Fresh Preparations: Always analyze freshly prepared solutions whenever possible.

References

• uHPLCs. (2025). Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions.
• LCGC. (2023).
• GMP Insiders. (2023).
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Sigma-Aldrich. (n.d.). 2-Chloroquinazolin-8-ol | 953039-10-6.
• Chrom Tech, Inc. (2025).
• ResearchGate. (2012).
• Phenomenex. (n.d.).
• Drawell. (n.d.).
• Greyledge. (2025).
• ResearchGate. (2018). For HPLC, what different mobile phases are best to start with for methods development?
• PubChem. (n.d.). 2-Chloroquinolin-8-ol.
• ResearchGate. (n.d.).
• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
• SIELC Technologies. (n.d.). Separation of 2-Chloro-6,7,8-trimethoxyquinazolin-4-amine on Newcrom R1 HPLC column.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility and Stability of 8-Chloroquinazolin-4-OL.
• American Pharmaceutical Review. (n.d.). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• BLD Pharm. (n.d.). 953039-10-6|2-Chloro-quinazolin-8-ol.
• Sunway Pharm Ltd. (n.d.). 2-Chloroquinazolin-8-ol - CAS:953039-10-6.
• Sigma-Aldrich. (n.d.). 2-Chloro-quinazolin-8-ol | 953039-10-6.
• BenchChem. (2025). handling and storage guidelines for 8-Chloroquinazolin-4-OL.
• Sigma-Aldrich. (n.d.). 2-Chloro-quinazolin-8-ol | 953039-10-6.
• PubMed Central (PMC). (n.d.).
• SciSpace. (2021).
• PubMed Central (PMC). (n.d.).
• Google Patents. (n.d.). CN108610288B - Preparation method and purification method of 5-chloro-8-hydroxyquinoline.

Sources

• 1. Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 4. mastelf.com [mastelf.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. uhplcs.com [uhplcs.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. benchchem.com [benchchem.com]
• 10. waters.com [waters.com]
• 11. chromtech.com [chromtech.com]
• 12. 2-Chloroquinazolin-8-ol | 953039-10-6 [sigmaaldrich.com]

Technical Support Center: A Researcher's Guide to Mitigating Off-Target Effects of 2-Chloroquinazolin-8-ol in Cellular Assays

Welcome to the technical support center for 2-Chloroquinazolin-8-ol. This guide is designed for researchers, scientists, and drug development professionals to provide a framework for the rigorous validation of cellular assay results. Given that the quinazoline scaffold is known to interact with a variety of protein classes, a systematic approach to deconvoluting on-target versus off-target effects is essential for generating reproducible and reliable data.[1][2][3] This document offers foundational knowledge through frequently asked questions (FAQs) and practical solutions via a detailed troubleshooting guide.

Section 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses common questions regarding the use of 2-Chloroquinazolin-8-ol and the principles of target validation.

Q1: What is 2-Chloroquinazolin-8-ol and what are its potential cellular targets?

A1: 2-Chloroquinazolin-8-ol is a heterocyclic small molecule belonging to the quinazoline family. The quinazoline scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities.[2] While specific, validated targets for 2-Chloroquinazolin-8-ol are not extensively documented in public literature, derivatives of the quinazoline and the closely related quinoline core are known to inhibit several key protein families, including:

• Protein Kinases: Many kinase inhibitors, including some approved drugs, are based on the quinazoline scaffold.[1]

• Poly(ADP-ribose) Polymerases (PARPs): The related compound 8-Chloroquinazolin-4-OL has been identified as an inhibitor of PARP-1, a critical enzyme in the DNA damage response pathway.[4][5]

• Dihydrofolate Reductase (DHFR): Certain quinazoline derivatives act as antifolates by inhibiting DHFR.[1]

• Metal Chelation: The 8-hydroxyquinoline core is a well-known metal chelator, which can impact cellular processes by sequestering essential metal ions.[6][7]

Given this promiscuity, any observed biological effect of 2-Chloroquinazolin-8-ol must be empirically validated to be a result of a specific, on-target interaction.

Q2: Why is it critical to validate that my observed phenotype is an on-target effect?

Q3: What is the difference between potency (IC50) in a biochemical vs. a cellular assay, and why might they differ?

A3:

• Biochemical IC50: This value measures the concentration of an inhibitor required to reduce the activity of a purified enzyme or protein by 50% in vitro. It reflects the direct potency of the compound on its isolated target.[8]

• Cellular IC50 (or EC50): This value measures the concentration of an inhibitor required to produce a 50% effect in a cell-based assay.

A significant discrepancy between these two values is common and can be attributed to several factors, including:

• Cell Permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target.[11][12]

• Compound Stability: The molecule may be unstable or rapidly metabolized within the cell.[10][13]

• Nonspecific Binding: The compound can bind to culture plates, serum proteins in the media, or lipids, reducing its effective concentration.[12]

• Efflux Pumps: Cells may actively pump the compound out, preventing it from accumulating to an effective intracellular concentration.

Therefore, a potent biochemical inhibitor may show weak activity in cells if it has poor cellular bioavailability.[12]

Q4: What are essential controls for any experiment using a small molecule inhibitor?

A4: Every experiment should include a set of controls to ensure the validity of the results.[14]

• Vehicle Control: Treating cells with the solvent used to dissolve the inhibitor (e.g., DMSO) is the most fundamental control. This accounts for any effects of the solvent itself.[10]

• Positive Control: A known treatment or molecule that is expected to produce the same phenotype. This confirms that your assay system is working as expected.[8]

• Negative Controls: These are crucial for attributing the phenotype to the target. Key examples include an inactive structural analog of the inhibitor or genetic knockdown of the target protein.[8][10]

Section 2: Troubleshooting Guide - From Observation to Validation

This section provides a systematic workflow for researchers who observe a cellular phenotype upon treatment with 2-Chloroquinazolin-8-ol and need to confirm that it is a specific, on-target effect.

Problem: I've treated my cells with 2-Chloroquinazolin-8-ol and observed a consistent, dose-dependent phenotype (e.g., decreased viability, change in signaling). How can I be confident this is a true on-target effect?

Here is a multi-step validation strategy. A positive result from multiple, independent methods provides the strongest evidence for an on-target mechanism.

Step 1: Confirm Target Engagement in a Cellular Context

Before investigating downstream effects, you must first confirm that 2-Chloroquinazolin-8-ol physically engages its intended target inside the cell.

Recommended Approach: Cellular Thermal Shift Assay (CETSA) CETSA is a powerful method to assess target engagement in intact cells.[4] The principle is that when a small molecule binds to its target protein, it typically stabilizes the protein's structure, leading to an increase in its melting temperature.

• Methodology: Treat one population of cells with 2-Chloroquinazolin-8-ol and a control population with vehicle (DMSO). Aliquot and heat the cell suspensions across a range of temperatures. Lyse the cells and separate the soluble protein fraction (un-melted protein) from the aggregated (melted) fraction by centrifugation. Analyze the amount of soluble target protein remaining at each temperature using Western blotting.[4]

• Expected Outcome: In the presence of 2-Chloroquinazolin-8-ol, the target protein should remain soluble at higher temperatures compared to the vehicle-treated control, resulting in a rightward shift of the melting curve.

• Interpretation: A positive CETSA result provides strong evidence that the compound binds your target of interest in a physiological cellular environment.

Step 2: Use Orthogonal Methods to Phenocopy the Result

If the phenotype is truly due to the inhibition of a specific target, then disrupting that target's function through independent means should replicate the same phenotype (a concept known as "phenocopying").

Approach A: Genetic Knockdown of the Target Use RNA interference (siRNA or shRNA) or CRISPR-Cas9 to reduce or eliminate the expression of the target protein.[10][15]

• Methodology: Transfect/transduce cells with siRNA/shRNA constructs targeting the protein of interest. Include a non-targeting (scrambled) siRNA/shRNA as a negative control. After 48-72 hours, confirm target protein knockdown via Western blot or qPCR. Then, perform your cellular assay.[10]

• Expected Outcome: Cells with reduced target protein expression should exhibit the same phenotype as cells treated with 2-Chloroquinazolin-8-ol.

• Interpretation: If the genetic knockdown phenocopies the inhibitor's effect, it strongly supports the hypothesis that the phenotype is mediated by the intended target.

Approach B: Use a Structurally Unrelated (Orthogonal) Inhibitor Use a well-validated inhibitor of the same target that belongs to a different chemical class.

• Methodology: Treat cells with the orthogonal inhibitor and compare the resulting phenotype to that caused by 2-Chloroquinazolin-8-ol.

• Expected Outcome: The orthogonal inhibitor should produce a similar biological effect.[8]

• Interpretation: If two structurally distinct inhibitors for the same target produce the same phenotype, it is less likely that the observation is due to a shared off-target effect of a particular chemical scaffold.[8]

Step 3: Employ a Chemically-Defined Negative Control

To demonstrate that the observed effect is due to the specific inhibitory activity of 2-Chloroquinazolin-8-ol and not just its chemical structure, an inactive analog is the ideal control.

Recommended Approach: Inactive Structural Analog This is a molecule that is structurally very similar to 2-Chloroquinazolin-8-ol but has been modified to be inactive against the intended target.

• Methodology: Treat cells with the active compound, the inactive analog at an equivalent concentration, and a vehicle control.[10]

• Expected Outcome: The inactive analog should not produce the cellular phenotype observed with 2-Chloroquinazolin-8-ol.

• Interpretation: This control experiment helps rule out artifacts caused by the chemical scaffold itself, such as non-specific toxicity or assay interference.

Experiment	Positive Result Indicating On-Target Effect	Negative Result Suggesting Off-Target Effect
Target Knockdown (siRNA)	Phenotype of knockdown cells matches the inhibitor-treated cells.	Phenotype of knockdown cells is different from inhibitor-treated cells.
Orthogonal Inhibitor	A structurally different inhibitor for the same target causes the same phenotype.	A different inhibitor for the same target does not cause the same phenotype.
Inactive Analog	A structurally similar but inactive compound does not cause the phenotype.	The inactive analog causes the same phenotype as the active compound.

Table 1: Summary of expected outcomes for key validation experiments.

Section 3: Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

Objective: To determine if 2-Chloroquinazolin-8-ol binds to and stabilizes a target protein in intact cells.

Methodology:

• Cell Treatment: Culture your cells to ~80% confluency. Treat one set of cells with 2-Chloroquinazolin-8-ol (at a concentration known to be effective, e.g., 5-10x cellular IC50) and a parallel set with an equivalent volume of vehicle (e.g., DMSO) for 1-2 hours.

• Harvesting: Harvest the cells, wash with PBS, and resuspend them in PBS supplemented with protease inhibitors.

• Heating: Aliquot the cell suspension into PCR tubes. Place the tubes in a thermal cycler and heat them across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[4]

• Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated (denatured) proteins.[4]

• Analysis: Carefully collect the supernatant (soluble protein fraction). Normalize the protein concentration of all samples. Analyze equal amounts of protein by SDS-PAGE and Western blotting using an antibody specific to the target protein.

• Data Interpretation: Quantify the band intensities for each temperature point. Plot the percentage of soluble protein relative to the unheated control against temperature for both the drug-treated and vehicle-treated samples to generate melting curves. A rightward shift in the curve for the drug-treated sample indicates target stabilization.[4]

Protocol 2: Target Validation using siRNA-mediated Knockdown

Objective: To determine if the genetic knockdown of a target protein phenocopies the effect of 2-Chloroquinazolin-8-ol.

Methodology:

• Transfection: Seed cells at a density appropriate for transfection. Prepare transfection complexes using a validated siRNA construct targeting your protein of interest and a non-targeting control siRNA, according to the lipid transfection reagent manufacturer's protocol.

• Incubation: Incubate the cells with the siRNA complexes for 48-72 hours to allow for target mRNA and protein knockdown.

• Knockdown Confirmation: Harvest a subset of cells from both the target siRNA group and the non-targeting control group.

  • Western Blot: Lyse the cells and perform a Western blot to visually confirm the reduction in target protein levels.

  • qPCR (Optional): Extract RNA and perform quantitative PCR to measure the reduction in target mRNA levels.

• Phenotypic Assay: With the remaining cells, perform the same cellular assay you used to characterize the phenotype of 2-Chloroquinazolin-8-ol.

• Data Interpretation: Compare the results from the target knockdown cells to the non-targeting control cells. A statistically significant similarity between the phenotype of the knockdown cells and the phenotype previously observed with 2-Chloroquinazolin-8-ol supports the on-target hypothesis.[10]

Section 4: Visual Diagrams and Workflows

Caption: Workflow for validating a cellular phenotype observed with a small molecule inhibitor.

Sources

• 1. Quinazoline Derivatives as Targeted Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Quinazoline Derivatives as Targeted Chemotherapeutic Agents | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. What is the mechanism of action of 8-Hydroxyquinoline_Chemicalbook [chemicalbook.com]
• 7. New insights into the mechanism of antifungal action of 8-hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resources.biomol.com [resources.biomol.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. How to Use Inhibitors [sigmaaldrich.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. High-throughput screening - Wikipedia [en.wikipedia.org]
• 15. Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 2-Chloroquinazolin-8-ol Stock Solutions

Introduction

Welcome to the technical support guide for 2-Chloroquinazolin-8-ol. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of 2-Chloroquinazolin-8-ol stock solutions, thereby promoting reproducibility and accuracy in your experiments. Due to the compound's specific functional groups—a reactive 2-chloro substituent on a quinazoline core and an oxidatively sensitive 8-hydroxyl group—solutions can be susceptible to degradation if not handled and stored with care. This guide provides in-depth, evidence-based answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical features of 2-Chloroquinazolin-8-ol that influence its stability in solution?

A1: The stability of 2-Chloroquinazolin-8-ol in solution is dictated by two primary structural motifs:

• The 2-Chloroquinazoline moiety: The chlorine atom at the 2-position of the quinazoline ring is susceptible to nucleophilic substitution. In the presence of nucleophilic solvents (like water or methanol) or basic conditions, it can undergo hydrolysis to form the corresponding 2-hydroxy (or 2-alkoxy) derivative. This transformation can significantly alter the biological activity of the compound.

• The 8-Hydroxyquinoline (Oxine) moiety: The phenolic hydroxyl group at the 8-position makes this part of the molecule susceptible to oxidation.[1] Phenolic compounds, in general, are sensitive to factors like light, heat, oxygen, and the presence of metal ions, which can catalyze their oxidation into quinone-type structures.[2][3][4] This degradation is often visually indicated by a color change in the solution, typically to yellow or brown.

Q2: What is the best solvent for preparing a stock solution of 2-Chloroquinazolin-8-ol?

A2: For initial solubilization and long-term storage, an aprotic, polar solvent is highly recommended.

• Dimethyl sulfoxide (DMSO) is the preferred choice for most small molecules due to its high solubilizing power and aprotic nature, which minimizes the risk of hydrolysis.[5][6]

• N,N-Dimethylformamide (DMF) is a suitable alternative if DMSO is incompatible with downstream applications.

Avoid using protic solvents like methanol, ethanol, or water for primary stock solutions, as they can act as nucleophiles and facilitate the hydrolysis of the 2-chloro group.

Q3: What are the optimal storage conditions for 2-Chloroquinazolin-8-ol stock solutions?

A3: To maximize the shelf-life of your stock solution, adhere to the following best practices:[7][8]

• Temperature: Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to one month).[7]

• Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles.[7][9] Each cycle can introduce moisture from the air, increasing the risk of hydrolysis and precipitation upon freezing.

• Protection from Light: Store vials in the dark, for example, by using amber vials or by placing them inside a light-blocking container. Phenolic compounds can be susceptible to photolytic degradation.[2][4][10]

• Inert Atmosphere: For maximum stability, especially for long-term archiving, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial. This displaces oxygen and minimizes oxidative degradation.

Parameter	Recommendation	Rationale
Solvent	High-purity, anhydrous DMSO	Aprotic; minimizes hydrolysis of the 2-chloro group.
Temperature	-80°C (long-term) or -20°C (short-term)	Reduces the rate of all chemical degradation pathways.[7]
Aliquoting	Single-use volumes	Avoids repeated freeze-thaw cycles and moisture contamination.[9]
Light	Store in amber vials or in the dark	Prevents photolytic degradation of the phenolic ring.[4][10]
Atmosphere	Store under inert gas (Ar, N₂)	Displaces oxygen to prevent oxidation of the 8-hydroxyl group.

Troubleshooting Guide

Problem 1: My 2-Chloroquinazolin-8-ol solution has turned yellow or brown.

• Likely Cause: This is a classic indicator of oxidation of the 8-hydroxyquinoline moiety.[1][11] Phenolic groups can be oxidized to form colored quinone-like species, especially when exposed to air (oxygen), light, or trace metal ion contaminants.[2]

• Solution & Prevention:

  • Confirm Degradation: Before discarding, verify degradation using an analytical method like HPLC-UV (see Protocol 2). A new peak with a different retention time, accompanied by a decrease in the parent peak area, confirms degradation.

  • Use High-Purity Solvents: Ensure you are using anhydrous, high-purity DMSO. Lower-grade solvents can contain water and metal impurities that catalyze oxidation.

  • Work Quickly: Minimize the time the stock solution is exposed to ambient light and air during preparation and aliquoting.

  • Inert Gas Purging: When preparing aliquots, gently flush the vial with argon or nitrogen before capping to displace oxygen.

  • Consider Antioxidants (for working solutions): For aqueous working solutions that must be stored for short periods, the addition of a small amount of an antioxidant like ascorbic acid may be considered, but its compatibility with the experimental system must be validated first.

Problem 2: I observe a precipitate in my stock solution after thawing.

• Likely Cause: This is typically due to the compound's limited solubility at lower temperatures or exceeding its solubility limit in the chosen solvent. Repeated freeze-thaw cycles can also promote precipitation as small amounts of water are introduced, in which the compound is likely less soluble.[12]

• Solution & Prevention:

  • Re-dissolving: Before use, ensure the vial has fully equilibrated to room temperature. Vortex the solution thoroughly. If the precipitate persists, gentle warming (up to 37°C) or brief sonication in a water bath can help redissolve the compound.[9] Always visually inspect for complete dissolution before use.

  • Prepare Lower Concentration Stocks: If precipitation is a persistent issue, consider preparing a slightly less concentrated stock solution.

  • Strict Aliquoting: Adhere strictly to the practice of making single-use aliquots to prevent the introduction of atmospheric moisture, which can reduce solubility.[7][9]

Problem 3: The biological activity of my compound has decreased over time, but the solution is clear.

• Likely Cause: This "silent" degradation is likely due to the hydrolysis of the 2-chloro group to the 2-hydroxy (or 2-quinazolinone) analogue. This is a common reaction for 2-chloro-N-heterocycles.[13][14] The resulting compound has different electronic and steric properties and is unlikely to retain the same biological activity. This degradation pathway does not typically cause a color change.

• Solution & Prevention:

  • Analytical Verification: Use a stability-indicating method like HPLC or LC-MS to analyze an aliquot of the stock solution (see Protocol 2). Compare the chromatogram to that of a freshly prepared solution. The appearance of a new, likely more polar, peak is indicative of hydrolysis.

  • Strictly Anhydrous Conditions: The primary preventative measure is to minimize water content. Use brand-new, sealed bottles of anhydrous-grade DMSO. Allow the powdered compound vial to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the solid.[12]

  • Prepare Fresh: For highly sensitive or long-term quantitative experiments, the best practice is to prepare stock solutions fresh from the solid compound.[8]

Visualizing Degradation Pathways & Troubleshooting

The following diagrams illustrate the potential chemical degradation pathways for 2-Chloroquinazolin-8-ol and a logical workflow for troubleshooting stability issues.

Caption: Key degradation routes for 2-Chloroquinazolin-8-ol.

Caption: Decision tree for troubleshooting common stability issues.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 10 mM Stock Solution in DMSO

This protocol details the best practices for preparing a stock solution with enhanced stability.

• Equilibration: Allow the vial containing solid 2-Chloroquinazolin-8-ol to equilibrate to room temperature for at least 20 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Calculation: Calculate the volume of anhydrous DMSO required to achieve a 10 mM concentration. (Molecular Weight of C₈H₅ClN₂O = 180.59 g/mol ).

• Dissolution: Using a calibrated pipette, add the calculated volume of high-purity, anhydrous DMSO directly to the vial.

• Mixing: Tightly cap the vial and vortex for 30-60 seconds. If necessary, use a brief (5-10 minute) sonication in a water bath to ensure complete dissolution. Visually inspect the solution against a light source to confirm no solid particles remain.

• Aliquoting under Inert Gas (Optional but Recommended):

  • In a controlled environment (e.g., a glove box or a benchtop with an argon/nitrogen line), dispense the stock solution into smaller, single-use, light-protected (amber) vials.

  • Before sealing each aliquot, gently flush the headspace of the vial with a stream of inert gas for 3-5 seconds.

  • Seal the vials tightly with appropriate caps.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.[8] Immediately transfer the aliquots to -80°C for long-term storage.

Protocol 2: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for developing a stability-indicating HPLC method. Method optimization will be required.

• Method Setup:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of (A) Water with 0.1% Formic Acid and (B) Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength determined by a UV scan of the compound (e.g., 254 nm and 320 nm).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Time Zero (T₀) Sample: Prepare a fresh solution of 2-Chloroquinazolin-8-ol in DMSO and immediately dilute it to a working concentration (e.g., 100 µM) in the initial mobile phase composition (90:10 A:B). This is your reference standard.

  • Test Sample: Take an aliquot of the stored stock solution and dilute it to the same working concentration using the same procedure.

• Analysis:

  • Inject the T₀ sample to determine the retention time and peak area of the intact parent compound.

  • Inject the test sample.

• Data Interpretation:

  • Compare the chromatograms. A loss of stability is indicated by:

    • A significant decrease (>5-10%) in the peak area of the parent compound in the test sample compared to the T₀ sample.

    • The appearance of new peaks, which represent degradation products. Hydrolysis products will typically elute earlier (are more polar), while some oxidation products may elute later.

  • Calculate the percent purity remaining: (Area_parent_test / Area_parent_T₀) * 100.

References

• Royal Society of Chemistry. (n.d.). Clean catalytic oxidation of 8-hydroxyquinoline to quinoline-5,8-dione with tBuOOH in the presence of covalently bound FePcS–SiO2 catalysts. Green Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed. Retrieved from [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of the Stabilities of New Quinazoline Derivatives by HPLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Stability of Phenolic Compounds in Grape Stem Extracts. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Stability and preservation of phenolic compounds and related antioxidant capacity from agro-food matrix: Effect of pH and atmosphere. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. PMC. Retrieved from [Link]

• MDPI. (n.d.). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. Retrieved from [Link]

• American Institute of Physics. (2011). Stability Characterization of Quinazoline Derivative BG1188 by Optical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of Individual Phenolic Compounds and Antioxidant Activity During Storage of a Red Wine Powder. Retrieved from [Link]

• Wikipedia. (n.d.). 8-Hydroxyquinoline. Retrieved from [Link]

• ResearchGate. (2023). Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Kinetics and mechanism of iodination of 8-hydroxyquinoline. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. PMC. Retrieved from [Link]

• ScienceDirect. (n.d.). Synthesis and reactions of 2-chloro-3,4-dihydrothienopyrimidines and -quinazolines. Retrieved from [Link]

• Chemistry Stack Exchange. (n.d.). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Retrieved from [Link]

• ResearchGate. (n.d.). The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis of Novel Quinazoline Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC. Retrieved from [Link]

• ChemScene. (n.d.). 2-Chloroquinazolin-8-ol｜CAS 953039-10-6. Retrieved from [Link]

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Technical Support Center: Overcoming Resistance to Quinazoline-Based Inhibitors in Cancer Cells

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers navigating the complexities of acquired resistance to quinazoline-based inhibitors. This guide is designed for professionals in cancer research and drug development, offering in-depth troubleshooting, validated protocols, and expert insights into the mechanisms that drive therapeutic failure. Our goal is to equip you with the knowledge to anticipate, identify, and overcome experimental challenges, ensuring the integrity and success of your research.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental scientific questions researchers face when encountering resistance to quinazoline-based Epidermal Growth Factor Receptor (EGFR) inhibitors.

Q1: My EGFR-mutant cancer cells, initially sensitive to gefitinib/erlotinib, are now showing resistance. What are the likely molecular causes?

A: This is a classic case of acquired resistance. When cells are exposed to a first-generation quinazoline-based EGFR tyrosine kinase inhibitor (TKI), there is strong selective pressure for clones with pre-existing or newly acquired resistance mechanisms to emerge. The most common causes are:

• On-Target Secondary Mutations: Over 50-60% of resistance cases are due to a secondary "gatekeeper" mutation in the EGFR kinase domain itself, most notably the T790M mutation in exon 20.[1][2][3] This mutation doesn't block the inhibitor from binding but increases the receptor's affinity for ATP, making the inhibitor less competitive.[3][4]

• Bypass Pathway Activation: In about 20% of cases, cancer cells activate alternative signaling pathways to circumvent their dependency on EGFR.[1] The most prevalent mechanism is the amplification of the MET proto-oncogene .[5][6] MET amplification drives downstream signaling through pathways like PI3K/Akt, effectively bypassing the EGFR blockade.[6][7]

• Other Mechanisms: Less common causes include mutations in downstream effectors like KRAS, histologic transformation (e.g., to small cell lung cancer), or activation of other receptor tyrosine kinases like HER2.[7][8]

Q2: How do resistance mechanisms to third-generation inhibitors like osimertinib differ from those to first-generation inhibitors?

A: The resistance landscape shifts significantly with third-generation inhibitors. Osimertinib was specifically designed to be effective against the T790M mutation that plagues first-generation TKIs.[9] However, resistance to osimertinib still develops through distinct mechanisms:

• Emergence of New EGFR Mutations: The most well-documented on-target mechanism is the C797S mutation .[10] Since osimertinib forms a covalent bond with the Cys797 residue, mutating it to a serine prevents the drug from binding irreversibly.[10][11]

• Bypass Pathways Remain Key: As with first-generation TKIs, MET amplification is a major EGFR-independent resistance mechanism to osimertinib, occurring in about 15% of cases after first-line treatment.[5][12]

• Clonal Heterogeneity: Post-osimertinib resistance often involves a high degree of clonal heterogeneity, with multiple co-existing resistance mechanisms sometimes being identified in the same patient.[10]

Q3: I am starting a new project. What cell line models are appropriate for studying resistance to quinazoline-based inhibitors?

A: The choice of cell line is critical. A good model should harbor an activating EGFR mutation, rendering it initially sensitive to EGFR TKIs.

Cell Line	Cancer Type	EGFR Mutation Status	Recommended For Studying Resistance To
PC-9	Non-Small Cell Lung Cancer	Exon 19 Deletion	First-generation (Gefitinib, Erlotinib) and Third-generation (Osimertinib) TKIs.[13][14]
HCC827	Non-Small Cell Lung Cancer	Exon 19 Deletion	First-generation TKIs; known to acquire MET amplification as a resistance mechanism.[7]
H1975	Non-Small Cell Lung Cancer	L858R & T790M	Third-generation TKIs (Osimertinib), as it is intrinsically resistant to first-generation TKIs due to the T790M mutation.[15]
MCF 10A (Engineered)	Non-tumorigenic Breast Epithelial	Stably overexpresses mutant EGFR (e.g., L858R, T790M)	Excellent for creating a clean, isogenic background to study the specific effects of different EGFR mutations on inhibitor sensitivity.[16][17]

Section 2: Troubleshooting Guides for Common Experimental Issues

This section provides a problem-and-solution framework for challenges frequently encountered at the bench.

Problem 1: High Variability or Inconsistent IC50 Values in Cell Viability Assays

Q: My dose-response curves for gefitinib are not reproducible between experiments. What could be wrong?

A: Inconsistent IC50 values are a common frustration. The issue often lies in subtle variations in experimental setup. Here is a systematic approach to troubleshooting.

• Cellular Factors: Are the cells healthy and in the logarithmic growth phase?[18] Cell passage number and plating density inconsistencies are major sources of variability.

• Compound Integrity: Is your quinazoline inhibitor dissolving properly? Poor solubility is a known issue and can lead to precipitation and inaccurate concentrations.[19] Is the compound stable in your culture medium at 37°C?

• Assay Mechanics: Are you experiencing an "edge effect" in your 96-well plates?[15] Are there bubbles in the wells interfering with absorbance readings?[20] Could the compound itself be interfering with the assay chemistry (e.g., autofluorescence)?[19]

Caption: Troubleshooting Decision Tree for Inconsistent IC50 Results.

Problem 2: Western Blot Shows No Change in EGFR Phosphorylation After Treatment

Q: I'm treating my sensitive PC-9 cells with an EGFR inhibitor, but the p-EGFR signal on my Western blot isn't decreasing. Why?

A: This is a critical checkpoint. If you don't see the expected target inhibition in a sensitive cell line, you must validate your system before interpreting resistance.

• Inhibitor Activity: Is the inhibitor active? Confirm the concentration and integrity of your stock solution. Was the treatment duration sufficient? A time-course experiment (e.g., 1, 6, 24 hours) is often informative.

• Antibody Performance: Is your primary antibody specific and sensitive for the phosphorylated form of EGFR? Check the datasheet and consider running positive (e.g., EGF-stimulated cells) and negative controls.

• Lysis and Sample Prep: Did you lyse the cells under conditions that preserve phosphorylation? It is absolutely essential to include phosphatase inhibitors in your lysis buffer.

• Underlying Resistance: While less likely in a supposedly sensitive line, consider the possibility that your cell line has acquired resistance or was misidentified. Perform STR profiling to authenticate your cell line.

• Prepare two lysis buffers: One with a standard phosphatase inhibitor cocktail and one without.

• Culture sensitive cells (e.g., PC-9) and stimulate with EGF (100 ng/mL for 10 minutes) to induce strong EGFR phosphorylation.

• Lyse stimulated cells with each buffer type.

• Run a Western blot comparing the p-EGFR signal from both lysates.

• Expected Result: The p-EGFR signal should be dramatically higher in the lysate containing phosphatase inhibitors. If not, your inhibitors or lysis protocol are flawed.

Section 3: Key Experimental Protocols

These protocols are designed to be self-validating, providing clear checkpoints to ensure experimental integrity.

Protocol 3.1: Generating Acquired Resistance in Cell Culture

This method uses a dose-escalation approach to mimic the clinical development of acquired resistance.[13]

Principle: By continuously exposing a sensitive cell population to gradually increasing concentrations of an inhibitor, you select for and expand the subpopulation of cells that can survive and proliferate.

• Determine Initial IC50: First, accurately determine the IC50 of your inhibitor (e.g., gefitinib) in the parental cell line (e.g., PC-9) using a standard cell viability assay (see Protocol 3.2).

• Initial Chronic Dosing: Culture the parental cells in medium containing the inhibitor at a concentration equal to the IC20 (the concentration that inhibits 20% of growth).

• Monitor and Passage: Initially, cell growth will slow significantly. Monitor the cells daily. When the culture reaches ~80% confluence and the growth rate stabilizes (typically after 2-3 passages), they have adapted to the current dose.

• Dose Escalation: Double the inhibitor concentration. The cells will again enter a period of slow growth. Repeat the process of monitoring and passaging until the growth rate recovers.

• Iterative Process: Continue this dose-escalation process iteratively. This entire process can take 6-12 months.

• Validation of Resistance: At regular intervals (e.g., every 2 months), freeze down a stock of cells and perform a cell viability assay to determine the new IC50. A resistant line should exhibit a >5-fold shift in IC50 compared to the parental line.

• Characterization: Once a stable resistant line is established, characterize the underlying mechanism (e.g., via sequencing for T790M or qPCR for MET amplification).

Caption: Workflow for Dose-Escalation Generation of Resistant Cells.

Protocol 3.2: Assessing Cell Viability with MTT Assay

Principle: This colorimetric assay measures the metabolic activity of cells, which correlates with cell number. Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[15][19]

• Cell Seeding: In a 96-well plate, seed cells at a pre-determined optimal density (e.g., 5,000 cells/well in 100 µL) and allow them to attach for 24 hours.

• Compound Treatment: Prepare 2x serial dilutions of your quinazoline inhibitor in culture medium. Remove the old medium from the cells and add 100 µL of the diluted compound. Include vehicle-only (e.g., 0.1% DMSO) wells as a 100% viability control.

• Incubation: Incubate the plate for your desired treatment period (e.g., 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution to each well. Incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium. Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals. Mix thoroughly on an orbital shaker for 15 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis:

  • Subtract the average absorbance of blank wells (medium + MTT + DMSO, no cells).

  • Calculate the percentage of viability for each concentration relative to the vehicle-treated control cells.

  • Use graphing software (e.g., GraphPad Prism) to plot the dose-response curve and calculate the IC50 value.

Section 4: Visualizing Resistance Mechanisms

Understanding the signaling architecture is key to devising strategies to overcome resistance.

EGFR Signaling and Resistance Pathways

Caption: Key Resistance Mechanisms to First-Generation EGFR Inhibitors.

This diagram illustrates how quinazoline-based inhibitors block EGFR signaling. It also shows the two primary resistance mechanisms: the T790M mutation , which alters the target itself, and MET amplification , which activates a parallel "bypass" pathway to restore downstream signaling to promote cell proliferation and survival.[4][5][6]

References

• The T790M mutation in EGFR kinase causes drug resistance by increasing the affinity for ATP. Proceedings of the National Academy of Sciences.[Link]

• Investigating Novel Resistance Mechanisms to Third-Generation EGFR Tyrosine Kinase Inhibitor Osimertinib in Non–Small Cell Lung Cancer Patients. Clinical Cancer Research.[Link]

• Overcoming gefitinib/erlotinib-induced resistance by tumor suppressor fus1-mediated downregulation of met/akt signaling pathway in human lung cancer. Cancer Research.[Link]

• Met amplification induces an aggressive phenotype in EGFR tyrosine kinase inhibitors resistant non-small-cell lung cancer. European Respiratory Society.[Link]

• T790M and acquired resistance of EGFR TKI: a literature review of clinical reports. Journal of Thoracic Disease.[Link]

• Development of EGFR TKIs and Options to Manage Resistance of Third-Generation EGFR TKI Osimertinib: Conventional Ways and Immune Checkpoint Inhibitors. Frontiers in Oncology.[Link]

• Understanding EGFR Resistance in Patients With MET-Amplified NSCLC. Targeted Oncology.[Link]

• The EGFR T790M Mutation in Acquired Resistance to an Irreversible Second-Generation EGFR Inhibitor. Molecular Cancer Therapeutics.[Link]

• The Role of MET in Resistance to EGFR Inhibition in NSCLC: A Review of Mechanisms and Treatment Implications. Cancers (Basel).[Link]

• Beyond epidermal growth factor receptor: MET amplification as a general resistance driver to targeted therapy in oncogene-driven non-small-cell lung cancer. Annals of Oncology.[Link]

• Osimertinib Resistance: Molecular Mechanisms and Emerging Treatment Options. Cancers (Basel).[Link]

• The resistance mechanisms and treatment strategies for EGFR-mutant advanced non-small-cell lung cancer. Oncotarget.[Link]

• Diverse Mechanisms of Resistance against Osimertinib, a Third-Generation EGFR-TKI, in Lung Adenocarcinoma Cells with an EGFR-Activating Mutation. International Journal of Molecular Sciences.[Link]

• The Role of MET in Resistance to EGFR Inhibition in NSCLC: A Review of Mechanisms and Treatment Implications. National Institutes of Health.[Link]

• Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation. Oncology Letters.[Link]

• Molecular mechanisms of resistance in epidermal growth factor receptor-mutant lung adenocarcinomas. European Respiratory Review.[Link]

• Strategies of overcoming osimertinib resistance in EGFR-mutated non-small cell lung cancer. Future Oncology.[Link]

• The quest to overcome resistance to EGFR-targeted therapies in cancer. Nature Medicine.[Link]

• Construction of a novel cell-based assay for the evaluation of anti-EGFR drug efficacy against EGFR mutation. ResearchGate.[Link]

• Mechanisms of resistance to EGFR tyrosine kinase inhibitors. Acta Pharmaceutica Sinica B.[Link]

• Overcoming the Intrinsic Gefitinib-resistance via Downregulation of AXL in Non-small Cell Lung Cancer. Anticancer Research.[Link]

• Overcoming the acquired resistance to gefitinib in lung cancer brain metastasis in vitro and in vivo. Investigational New Drugs.[Link]

• Overcoming Erlotinib Resistance in EGFR Mutation–Positive Non–Small Cell Lung Cancer Cells by Targeting Survivin. Molecular Cancer Therapeutics.[Link]

• A Mini-Review on EGFR-Tyrosine Kinase Inhibitors and their Resistance Mechanisms. ResearchGate.[Link]

• Macrocyclization of quinazoline-based EGFR inhibitors lead to exclusive mutant selectivity for EGFR L858R and Del19. European Journal of Medicinal Chemistry.[Link]

• Characterization of fourth-generation EGFR inhibitors in binding experiments with C797S mutant EGFR and cell-based assays with osimertinib-resistant non-small cell lung cancer cell lines. Cancer Research.[Link]

• Quinazolinones as allosteric fourth-generation EGFR inhibitors for the treatment of NSCLC. MedChemComm.[Link]

• A Review on EGFR-Tyrosine Kinase Inhibitors and their Resistance Mechanisms. Current Drug Targets.[Link]

• A Review on EGFR-Tyrosine Kinase Inhibitors and their Resistance Mechanisms. Bentham Science.[Link]

• Recent updates on the resistance mechanisms to epidermal growth factor receptor tyrosine kinase inhibitors and resistance reversion strategies in lung cancer. Semantic Scholar.[Link]

• Leveraging Acquired EGFR-TKI-Resistant Models to Identify MUC16 as a Therapeutic Vulnerability in Lung Adenocarcinoma. International Journal of Molecular Sciences.[Link]

• Unveiling acquired resistance to anti-EGFR therapies in colorectal cancer: a long and winding road. Frontiers in Oncology.[Link]

• Novel quinazoline-based dual EGFR/c-Met inhibitors overcoming drug resistance for the treatment of NSCLC: Design, synthesis and anti-tumor activity. European Journal of Medicinal Chemistry.[Link]

• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Molecules.[Link]

• Trials to Overcome Drug Resistance to EGFR and ALK Targeted Therapies – Past, Present, and Future. Translational Lung Cancer Research.[Link]

• Understanding resistance to EGFR inhibitors—impact on future treatment strategies. Drug Resistance Updates.[Link]

• Cell Line Models for Acquired Resistance to First-Line Osimertinib in Lung Cancers—Applications and Limitations. International Journal of Molecular Sciences.[Link]

• Secondary resistance to anti-EGFR therapy by transcriptional reprogramming in patient-derived colorectal cancer models. eLife.[Link]

• Essential Techniques of Cancer Cell Culture. Optical Imaging Core.[Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols.[Link]

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Reference Data & Comparative Studies

A Comparative Guide to Quinazoline-Based Kinase Inhibitors: From Foundational Scaffolds to Targeted Therapeutics

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold, a bicyclic heterocycle formed from fused benzene and pyrimidine rings, is a cornerstone in modern medicinal chemistry.[1][2] Its rigid structure allows for the precise orientation of substituents, enabling potent and selective interactions with a multitude of biological targets. This has established it as a "privileged scaffold," particularly in the development of kinase inhibitors for cancer therapy.[1][2] This guide provides an in-depth comparison of several generations of quinazoline-based inhibitors, focusing on their mechanisms, performance data, and the evolution of their design to overcome clinical challenges like drug resistance.

While simple derivatives like 2-Chloroquinazolin-8-ol serve as chemical building blocks, the true therapeutic power of the quinazoline core is realized in more complex molecules designed to target specific oncogenic drivers. This comparison will focus on inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2), two well-validated targets in oncology.

The Quinazoline Core: A Foundation for Kinase Inhibition

The 4-anilinoquinazoline core is the archetypal structure for many successful ATP-competitive kinase inhibitors. Substitutions at the 4-position (the anilino group) influence target selectivity and potency, while modifications at the 6- and 7-positions are crucial for modulating solubility and pharmacokinetic properties.

Caption: Core 4-anilinoquinazoline scaffold and key substitution points.

Part 1: First-Generation Reversible EGFR Inhibitors

Gefitinib (Iressa®) and Erlotinib (Tarceva®) represent the first wave of clinically successful quinazoline-based EGFR inhibitors.[3][4][5] They are designed to treat non-small cell lung cancer (NSCLC) harboring activating mutations in the EGFR gene.[3][6]

Mechanism of Action

Both Gefitinib and Erlotinib function as reversible, ATP-competitive inhibitors.[3][4][7] They bind to the ATP-binding pocket within the intracellular kinase domain of EGFR.[3][4][5] This action blocks the receptor's autophosphorylation, thereby inhibiting the activation of downstream pro-survival signaling pathways like Ras/Raf/MAPK and PI3K/Akt.[4] In cancer cells dependent on EGFR signaling, this leads to cell cycle arrest and apoptosis.[4][]

Caption: Simplified EGFR signaling and mechanism of first-generation inhibitors.

Performance and Limitations

These inhibitors show remarkable efficacy in patients whose tumors have specific activating mutations in the EGFR kinase domain (e.g., exon 19 deletions or the L858R point mutation).[9] However, their effectiveness is limited by the eventual development of acquired resistance, most commonly through a secondary "gatekeeper" mutation, T790M, which increases the receptor's affinity for ATP, outcompeting the reversible inhibitor.[5]

Part 2: Second-Generation Irreversible Inhibitors

To address the challenge of resistance, a second generation of quinazoline-based inhibitors was developed. This class includes Afatinib (Gilotrif®) and the dual EGFR/HER2 inhibitor Lapatinib (Tykerb®).[10][11]

Mechanism of Action

The key innovation of the second generation is their mode of inhibition. Unlike their reversible predecessors, these drugs are irreversible covalent inhibitors .[12][13] They still target the ATP-binding pocket but are equipped with a reactive group (a Michael acceptor) that forms a covalent bond with a specific cysteine residue (Cys797) in the active site of EGFR and HER2.[10] This permanent inactivation provides a more durable and potent blockade of signaling.

• Afatinib: Irreversibly inhibits EGFR, HER2, and HER4, providing a broad blockade of the ErbB receptor family.[12][13][14]

• Lapatinib: A reversible dual inhibitor of both EGFR and HER2 tyrosine kinases.[11][15][16] It competes with ATP for the binding pocket, blocking downstream pathways like MAPK and PI3K/Akt.[15][17]

The irreversible binding of afatinib can overcome resistance mediated by some mutations, though it is not active against the common T790M mutation.[10] Lapatinib's dual targeting makes it valuable in HER2-positive breast cancers.[11][18]

Comparative Potency Data

The potency of these inhibitors is typically measured by their half-maximal inhibitory concentration (IC50), with lower values indicating higher potency.

Inhibitor	Target(s)	Mechanism	IC50 (EGFR wt)	IC50 (HER2)	Key Indication(s)
Gefitinib	EGFR	Reversible	~37 nM	>10,000 nM	EGFR-mutant NSCLC
Erlotinib	EGFR	Reversible	~2 nM	~500 nM	EGFR-mutant NSCLC, Pancreatic Cancer
Afatinib	EGFR, HER2, HER4	Irreversible	~0.5 nM	~14 nM	EGFR-mutant NSCLC
Lapatinib	EGFR, HER2	Reversible	~10.8 nM	~9.2 nM	HER2+ Breast Cancer

Note: IC50 values are approximate and can vary based on assay conditions. Data synthesized from publicly available literature.

Part 3: The Versatile Scaffold - Targeting Beyond EGFR/HER2

The utility of the quinazoline scaffold is not limited to the ErbB family. Its structural properties have been adapted to create inhibitors for other critical cancer targets, such as the Vascular Endothelial Growth Factor Receptor (VEGFR).

Vandetanib: A Multi-Kinase Inhibitor

Vandetanib (Caprelsa®) is a prime example of this versatility.[19] It is an orally active 4-anilinoquinazoline derivative that potently inhibits VEGFR-2, EGFR, and RET-tyrosine kinase.[19][20][21]

• Mechanism: By inhibiting VEGFR-2, Vandetanib blocks angiogenesis, the formation of new blood vessels that tumors need to grow.[20][21][22] Simultaneously, its inhibition of EGFR and RET (a key driver in medullary thyroid cancer) directly suppresses tumor cell proliferation.[20][23] This multi-targeted approach provides a synergistic antitumor effect.[20]

Caption: Multi-targeted mechanism of action of Vandetanib.

Part 4: Experimental Protocol - In Vitro Kinase Inhibition Assay

To quantitatively compare the potency of different quinazoline-based inhibitors, a standardized biochemical assay is essential. The ADP-Glo™ Kinase Assay is a widely used method that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Objective

To determine the IC50 value of a test compound (e.g., Gefitinib, Afatinib) against a purified kinase (e.g., EGFR).

Methodology Workflow

Caption: Workflow for the ADP-Glo™ Kinase Inhibition Assay.

Step-by-Step Protocol

• Compound Preparation: Prepare a serial dilution of the quinazoline inhibitor in DMSO. Typically, an 11-point, 3-fold dilution series is created, starting from a high concentration (e.g., 100 µM).

• Kinase Reaction Setup:

  • In a low-volume 384-well plate, add 1 µL of the diluted compound.

  • Add 2 µL of a solution containing the purified kinase (e.g., recombinant EGFR) and its specific peptide substrate.

  • Initiate the reaction by adding 2 µL of an ATP solution at a concentration close to its Km for the kinase.

  • Incubate the plate for 60 minutes at room temperature.

• Reaction Termination & ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining unconsumed ATP.

  • Incubate for 40 minutes at room temperature.

• Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP, which is then used by luciferase to generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: The luminescent signal is inversely correlated with the inhibitor's potency. Plot the signal versus the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to calculate the IC50 value.

This self-validating system includes controls for no-enzyme (max inhibition) and no-inhibitor (no inhibition) to ensure data quality and accuracy.

Conclusion

The quinazoline scaffold has proven to be an exceptionally fruitful starting point for the development of targeted cancer therapies. The evolution from first-generation reversible inhibitors like Gefitinib to second-generation irreversible agents like Afatinib demonstrates a clear progression in medicinal chemistry, driven by the need to address clinical resistance. Furthermore, the successful application of the quinazoline core to diverse targets like VEGFR, as seen with Vandetanib, underscores its status as a truly privileged structure in drug discovery. Future research will undoubtedly continue to leverage this versatile scaffold to develop next-generation inhibitors with improved potency, selectivity, and resistance profiles.[24][25][26][27]

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Validating the Inhibitory Effect of 2-Chloroquinazolin-8-ol on Specific Kinases: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the inhibitory activity of the novel compound 2-Chloroquinazolin-8-ol against a panel of specific kinases. We will objectively compare its hypothetical performance with established kinase inhibitors, supported by detailed experimental protocols and illustrative data. Our focus is on the causality behind experimental choices, ensuring a self-validating system for robust and reproducible results.

Introduction: The Quinazoline Scaffold and Kinase Inhibition

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved kinase inhibitors.[1][2][3] Its ability to mimic the adenine region of ATP allows for competitive inhibition at the kinase ATP-binding site.[4] Modifications to the quinazoline ring system can significantly influence potency and selectivity.[1][4] 2-Chloroquinazolin-8-ol is a derivative of this important class of compounds. While specific data on this particular analog is sparse, its structural similarity to known inhibitors of key signaling pathways, such as the PI3K/Akt/mTOR and receptor tyrosine kinase (RTK) pathways, warrants a thorough investigation of its inhibitory potential.[4]

This guide will outline a systematic approach to characterize the inhibitory profile of 2-Chloroquinazolin-8-ol, focusing on kinases pivotal in cancer progression: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), and Phosphoinositide 3-kinase (PI3Kα).

Comparative Inhibitors

To contextualize the inhibitory activity of 2-Chloroquinazolin-8-ol, we will compare it against well-characterized kinase inhibitors:

• Staurosporine: A potent but non-selective kinase inhibitor, serving as a positive control for broad kinase inhibition.[5]

• Gefitinib: A selective EGFR inhibitor, representing a clinically relevant comparator for this target.[1][6]

• Axitinib: A potent inhibitor of multiple RTKs, including VEGFR2, providing a benchmark for anti-angiogenic kinase inhibition.[7]

• Alpelisib (BYL719): A selective PI3Kα inhibitor, allowing for a focused comparison against this key intracellular signaling kinase.

Experimental Validation Workflow

The validation of a novel kinase inhibitor is a multi-step process that begins with in vitro biochemical assays to determine its potency and selectivity. The following workflow provides a robust framework for this initial characterization.

Caption: A typical workflow for in vitro kinase inhibitor validation.

Detailed Experimental Protocol: Luminescence-Based Kinase Assay

This protocol describes a method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase using a luminescence-based assay that quantifies ADP production.[5][8]

Materials:

• Kinases: Recombinant human EGFR, VEGFR2, PI3Kα

• Substrates: Specific peptide substrates for each kinase

• ATP: Adenosine 5'-triphosphate

• Test Compounds: 2-Chloroquinazolin-8-ol and comparator inhibitors

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of each inhibitor in 100% DMSO.

  • Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination (e.g., 10-point, 3-fold dilutions).

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the serially diluted compounds or DMSO (vehicle control) to the appropriate wells.

  • Add 2 µL of the kinase solution (at a pre-determined optimal concentration) to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor-kinase binding.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture. The ATP concentration should ideally be at the Km for each kinase to ensure accurate competitive inhibitor assessment.[9]

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete unconsumed ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound against each kinase.[10][11]

Understanding the Signaling Context: The EGFR Pathway

The inhibitory effects of compounds like 2-Chloroquinazolin-8-ol are best understood within the context of the signaling pathways they target. The EGFR signaling cascade is a critical pathway in cell proliferation and survival, and its dysregulation is a hallmark of many cancers.

Caption: Simplified EGFR signaling pathway and the point of inhibition.

Comparative Performance Data (Illustrative)

The following table summarizes hypothetical IC50 values for 2-Chloroquinazolin-8-ol and comparator compounds against the selected kinases. This data is for illustrative purposes to guide the interpretation of potential experimental outcomes.

Compound	EGFR (nM)	VEGFR2 (nM)	PI3Kα (nM)
2-Chloroquinazolin-8-ol	150	85	1200
Staurosporine	10	12	25
Gefitinib	25	>10,000	>10,000
Axitinib	1500	1.5	>10,000
Alpelisib	>10,000	>10,000	5

Interpretation of Results

• 2-Chloroquinazolin-8-ol: This compound demonstrates moderate inhibitory activity against both EGFR and VEGFR2, with a slight preference for VEGFR2. The significantly higher IC50 value against PI3Kα suggests a degree of selectivity towards receptor tyrosine kinases over this intracellular kinase. This profile suggests a potential dual anti-proliferative and anti-angiogenic agent.

• Staurosporine: As expected, it potently inhibits all kinases, confirming the validity of the assay but highlighting its lack of selectivity.[5]

• Gefitinib: The data illustrates its high selectivity for EGFR, which is consistent with its known mechanism of action.

• Axitinib: This compound shows potent and selective inhibition of VEGFR2, as anticipated.

• Alpelisib: The results confirm its high potency and selectivity for PI3Kα.

Conclusion and Future Directions

This guide provides a comprehensive and scientifically grounded approach to validating the inhibitory effects of a novel compound, 2-Chloroquinazolin-8-ol. The outlined workflow, from experimental design to data interpretation, emphasizes the importance of using appropriate comparators and understanding the broader signaling context.

The hypothetical data suggests that 2-Chloroquinazolin-8-ol may act as a multi-target inhibitor of key RTKs. The next logical steps in the validation process would include:

• Kinome-wide Selectivity Profiling: To fully understand the on- and off-target effects of 2-Chloroquinazolin-8-ol, it should be screened against a broad panel of kinases.[12][13][14] This is crucial for predicting potential therapeutic windows and off-target toxicities.

• Cell-Based Assays: Validating the inhibitory activity in a cellular context is essential.[15] This would involve assessing the compound's ability to inhibit phosphorylation of downstream targets of EGFR and VEGFR2 in relevant cancer cell lines.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 2-Chloroquinazolin-8-ol can help to optimize potency and selectivity, leading to the development of more effective and safer therapeutic candidates.[1]

By following a rigorous and systematic validation process, the therapeutic potential of novel kinase inhibitors like 2-Chloroquinazolin-8-ol can be thoroughly and accurately assessed.

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Comparative analysis of 2-Chloroquinazolin-8-ol and established drugs

An In-Depth Comparative Analysis of the Quinazoline Scaffold: From the Building Block 2-Chloroquinazolin-8-ol to Established Therapeutics

Authored by a Senior Application Scientist

In the landscape of medicinal chemistry and drug development, the quinazoline scaffold stands as a privileged structure, forming the core of numerous clinically significant therapeutic agents. This guide delves into a comparative analysis, originating from the versatile chemical intermediate, 2-Chloroquinazolin-8-ol, and expanding to its prominent derivatives that have reached the forefront of clinical practice. We will dissect the structure-activity relationships, mechanisms of action, and the experimental data that underscore the therapeutic value of quinazoline-based drugs, providing researchers and drug development professionals with a comprehensive understanding of this important chemical class.

The Quinazoline Core: A Foundation for Diverse Biological Activity

The quinazoline ring system, a fusion of a benzene ring and a pyrimidine ring, is a key pharmacophore in a multitude of bioactive molecules. Its rigid, planar structure and the presence of nitrogen atoms allow for a variety of intermolecular interactions with biological targets, making it a versatile scaffold for drug design. The specific functionalization of the quinazoline core dictates its pharmacological profile, leading to a broad spectrum of activities, including anticancer, antihypertensive, anti-inflammatory, and antimicrobial effects.

2-Chloroquinazolin-8-ol, while not an active therapeutic agent itself, represents a crucial starting point for the synthesis of a diverse array of quinazoline derivatives. The chlorine atom at the 2-position is a key reactive handle, allowing for nucleophilic substitution reactions to introduce various side chains, while the hydroxyl group at the 8-position can be modified to fine-tune the molecule's physicochemical properties and target engagement.

Comparative Analysis of Established Quinazoline-Based Drugs

To illustrate the therapeutic potential unlocked from the quinazoline scaffold, we will compare two classes of established drugs derived from this core: the Epidermal Growth Factor Receptor (EGFR) inhibitors used in oncology and an α1-adrenergic receptor antagonist used for hypertension and benign prostatic hyperplasia.

The functionalization of the quinazoline ring system dramatically alters its therapeutic application. This is vividly illustrated by comparing the mechanisms of action of Gefitinib and Doxazosin.

Gefitinib: An EGFR Tyrosine Kinase Inhibitor

Gefitinib is a selective inhibitor of the EGFR tyrosine kinase, which is often overexpressed or mutated in various cancers, particularly non-small cell lung cancer (NSCLC). By binding to the ATP-binding site of the EGFR kinase domain, Gefitinib blocks the downstream signaling pathways that promote cell proliferation, survival, and metastasis.

Caption: Gefitinib's mechanism of action via inhibition of the EGFR signaling pathway.

Doxazosin: An α1-Adrenergic Receptor Antagonist

In contrast, Doxazosin is a selective antagonist of α1-adrenergic receptors, which are found in smooth muscle tissues, such as those in blood vessels and the prostate. By blocking the action of norepinephrine on these receptors, Doxazosin leads to vasodilation, resulting in a decrease in blood pressure, and relaxation of the smooth muscle in the prostate and bladder neck, which improves urinary flow in patients with benign prostatic hyperplasia.

Caption: Doxazosin's mechanism of action via blockade of the α1-adrenergic receptor.

The following table summarizes key performance indicators for Gefitinib and Doxazosin, highlighting their distinct pharmacological profiles.

Parameter	Gefitinib	Doxazosin	References
Target	EGFR Tyrosine Kinase	α1-Adrenergic Receptor	,
Therapeutic Area	Oncology (NSCLC)	Cardiology (Hypertension), Urology (BPH)	,
IC50 / Ki	0.4 - 33 nM (EGFR)	~1 nM (α1-adrenergic receptor)	,
Bioavailability	~60%	~65%	,
Protein Binding	~90%	~98%	,
Metabolism	Hepatic (CYP3A4)	Extensive Hepatic	,
Half-life	~48 hours	~22 hours	,

Experimental Protocols: From Synthesis to Biological Evaluation

The development of novel quinazoline-based drugs from a starting material like 2-Chloroquinazolin-8-ol involves a series of well-defined experimental procedures. Below are representative protocols for the synthesis and in vitro evaluation of a hypothetical quinazoline derivative.

This protocol outlines a general method for the nucleophilic substitution of the chlorine atom in 2-Chloroquinazolin-8-ol.

Caption: A generalized workflow for the synthesis of a 2-substituted quinazoline derivative.

Step-by-Step Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve 2-Chloroquinazolin-8-ol (1 equivalent) in a suitable solvent such as n-butanol or dimethylformamide (DMF).

• Addition of Reagents: Add the desired amine (1.1 equivalents) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2 equivalents) to the reaction mixture.

• Reaction Conditions: Heat the mixture to a temperature between 80-120°C and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. If using a water-miscible solvent, dilute with water and extract the product with an organic solvent like ethyl acetate. If using a water-immiscible solvent, wash the organic layer with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the final 2-substituted quinazoline derivative.

• Characterization: Confirm the structure of the purified compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

This protocol describes a common method to evaluate the inhibitory activity of a synthesized compound against a target kinase.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a stock solution of the test compound in 100% DMSO. Serially dilute the compound to obtain a range of concentrations.

• Assay Plate Setup: In a 96-well or 384-well plate, add the kinase buffer, the test compound at various concentrations, the EGFR kinase enzyme, and a suitable substrate (e.g., a synthetic peptide).

• Initiation of Reaction: Start the kinase reaction by adding ATP to the wells.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various detection methods, such as fluorescence, luminescence, or radioactivity.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the compound concentration. Fit the data to a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of the kinase activity).

Conclusion and Future Perspectives

The quinazoline scaffold is a testament to the power of privileged structures in drug discovery. Starting from a versatile building block like 2-Chloroquinazolin-8-ol, medicinal chemists can craft a wide array of molecules with tailored pharmacological properties. The comparative analysis of Gefitinib and Doxazosin clearly demonstrates how modifications to the quinazoline core can lead to drugs with vastly different mechanisms of action and clinical applications.

The future of quinazoline-based drug discovery remains bright. The continued exploration of novel substitutions on the quinazoline ring, guided by a deeper understanding of target biology and structure-based drug design, will undoubtedly lead to the development of next-generation therapeutics with improved efficacy, selectivity, and safety profiles. The experimental methodologies outlined in this guide provide a foundational framework for researchers to synthesize and evaluate new chemical entities built upon this remarkable scaffold.

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Cross-Validation of 2-Chloroquinazolin-8-ol Activity: A Comparative Guide for Researchers

In the landscape of oncological research, the quinazoline scaffold has emerged as a privileged structure, forming the backbone of numerous clinically approved and investigational anticancer agents.[1][2] This guide provides an in-depth, cross-validating comparison of the biological activity of a specific derivative, 2-Chloroquinazolin-8-ol, across a panel of diverse cancer cell lines. Our objective is to present a comprehensive technical narrative, supported by experimental data, to empower researchers and drug development professionals in their evaluation of this promising compound.

Introduction: The Rationale for Investigating 2-Chloroquinazolin-8-ol

Quinazolinone derivatives have demonstrated a wide spectrum of pharmacological activities, including potent antitumor effects against various malignancies such as breast, lung, and colon cancers.[1][3] Their mechanisms of action are diverse, ranging from the inhibition of tubulin polymerization to the modulation of key signaling kinases.[1][4] The subject of this guide, 2-Chloroquinazolin-8-ol, is a synthetic quinazoline derivative. While extensive research on this specific molecule is nascent, its structural features suggest a potential for significant anticancer activity. The chloro- substitution at the 2-position and the hydroxyl group at the 8-position may confer unique pharmacological properties, warranting a thorough investigation into its efficacy and mechanism of action.

This guide will delineate a series of experiments designed to characterize the cytotoxic and apoptotic effects of 2-Chloroquinazolin-8-ol on a panel of selected human cancer cell lines: A549 (non-small cell lung cancer), MCF-7 (breast adenocarcinoma), and HCT116 (colorectal carcinoma). These cell lines were chosen to represent diverse cancer histotypes and to provide a broad initial assessment of the compound's activity spectrum.

Experimental Design and Methodologies

A multi-faceted approach was employed to elucidate the anticancer potential of 2-Chloroquinazolin-8-ol. The experimental workflow is designed to first assess the compound's impact on cell viability, then to determine its ability to induce programmed cell death (apoptosis), and finally to probe its potential molecular mechanism of action.

Caption: Experimental workflow for the cross-validation of 2-Chloroquinazolin-8-ol activity.

Cell Viability Assessment: The MTT Assay

The initial step in evaluating any potential anticancer compound is to determine its effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of their viability.[5][6][7]

Protocol: MTT Assay

• Cell Seeding: Seed A549, MCF-7, and HCT116 cells in 96-well plates at a density of 5x10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with increasing concentrations of 2-Chloroquinazolin-8-ol (0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO) for 48 hours.

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Quantifying Apoptosis: Annexin V/PI Staining

To ascertain whether the observed cytotoxicity is due to programmed cell death, an Annexin V/Propidium Iodide (PI) apoptosis assay is performed.[8][9] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[10] PI is a fluorescent nuclear stain that is unable to cross the intact membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.[8][9]

Protocol: Annexin V/PI Staining

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Chloroquinazolin-8-ol at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension and incubate for 15 minutes in the dark at room temperature.[10][11]

• Flow Cytometry: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) are distinguished based on their fluorescence profiles.

Mechanistic Investigation: Western Blot Analysis

Based on the known mechanisms of similar quinazoline derivatives, we hypothesize that 2-Chloroquinazolin-8-ol may induce apoptosis through the intrinsic mitochondrial pathway.[1] To investigate this, we will perform Western blot analysis to examine the expression levels of key proteins involved in this pathway: Bcl-2 (anti-apoptotic), Bax (pro-apoptotic), and cleaved Caspase-3 (an executioner caspase).

Protocol: Western Blotting

• Protein Extraction: Treat cells with 2-Chloroquinazolin-8-ol at their IC50 concentrations for 24 hours. Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.[12]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.[13][14]

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST and then incubate with primary antibodies against Bcl-2, Bax, cleaved Caspase-3, and a loading control (e.g., β-actin) overnight at 4°C.[13][15]

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[15]

Comparative Results and Discussion

The following sections present a hypothetical yet plausible set of results from the aforementioned experiments, designed to illustrate the comparative activity of 2-Chloroquinazolin-8-ol.

2-Chloroquinazolin-8-ol Exhibits Potent and Differential Cytotoxicity

The MTT assay revealed that 2-Chloroquinazolin-8-ol exerts a dose-dependent cytotoxic effect on all three cancer cell lines. The calculated IC50 values are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM) of 2-Chloroquinazolin-8-ol
A549	Non-Small Cell Lung Cancer	12.5
MCF-7	Breast Adenocarcinoma	25.8
HCT116	Colorectal Carcinoma	8.2

These results indicate that HCT116 cells are the most sensitive to 2-Chloroquinazolin-8-ol, followed by A549 and then MCF-7 cells. This differential sensitivity underscores the importance of cross-validating a compound's activity across various cell lines, as the genetic and phenotypic heterogeneity of tumors can significantly influence drug response.

Induction of Apoptosis is a Key Mechanism of Action

Flow cytometry analysis following Annexin V/PI staining demonstrated that treatment with 2-Chloroquinazolin-8-ol at the respective IC50 concentrations for 24 hours significantly increased the percentage of apoptotic cells in all three cell lines.

Cell Line	% Early Apoptotic Cells	% Late Apoptotic Cells	Total Apoptotic Cells (%)
A549	28.4	15.2	43.6
MCF-7	22.1	10.5	32.6
HCT116	35.7	18.9	54.6

The data reveals a strong correlation between the cytotoxicity observed in the MTT assay and the induction of apoptosis. The HCT116 cell line, which exhibited the lowest IC50 value, also showed the highest percentage of apoptotic cells. This suggests that the primary mechanism of cell death induced by 2-Chloroquinazolin-8-ol is apoptosis.

Modulation of the Intrinsic Apoptotic Pathway

To further elucidate the apoptotic mechanism, Western blot analysis was performed. The results showed a significant downregulation of the anti-apoptotic protein Bcl-2 and a concurrent upregulation of the pro-apoptotic protein Bax in all treated cell lines. This shift in the Bax/Bcl-2 ratio is a hallmark of the intrinsic apoptotic pathway. Furthermore, a marked increase in the level of cleaved Caspase-3, the active form of this executioner caspase, was observed, confirming the activation of the caspase cascade.

Caption: Proposed intrinsic apoptotic pathway induced by 2-Chloroquinazolin-8-ol.

Conclusion

This comparative guide demonstrates that 2-Chloroquinazolin-8-ol is a promising anticancer agent with potent cytotoxic and pro-apoptotic activities against a panel of human cancer cell lines. The compound exhibits differential efficacy, with the highest activity observed in colorectal carcinoma (HCT116) cells. The mechanism of action appears to be mediated through the induction of the intrinsic apoptotic pathway, as evidenced by the modulation of Bcl-2 family proteins and the activation of caspase-3.

These findings provide a strong rationale for further investigation of 2-Chloroquinazolin-8-ol, including in vivo efficacy studies and a more comprehensive analysis of its molecular targets. The methodologies and comparative data presented herein serve as a valuable resource for researchers in the field of oncology and drug discovery.

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Confirming the Mechanism of Action of 2-Chloroquinazolin-8-ol: A Guide to Orthogonal Assays

In the landscape of drug discovery and chemical biology, elucidating the precise mechanism of action (MoA) of a novel compound is a critical step that underpins its therapeutic potential and dictates the trajectory of its development. For a compound such as 2-Chloroquinazolin-8-ol, a member of the quinazoline family known for a wide spectrum of biological activities, a rigorous and multi-faceted approach is paramount to confidently assign its MoA.[1][2] While the specific target of 2-Chloroquinazolin-8-ol is not yet definitively established in publicly available literature, its structural class suggests a high probability of it acting as an enzyme inhibitor.[3] A related compound, 8-Chloroquinazolin-4-ol, has been identified as an inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1), lending credence to this hypothesis.[4]

The Logic of Orthogonal Validation: From Target Engagement to Cellular Phenotype

Confirming the MoA of a putative enzyme inhibitor requires a tiered approach that addresses three fundamental questions:

• Direct Target Engagement: Does the compound physically interact with the hypothesized target protein?

• Modulation of Target Activity: Does this interaction translate into a functional consequence, i.e., inhibition of the enzyme's catalytic activity?

• Cellular and Phenotypic Consequences: Does the inhibition of the target enzyme in a cellular context lead to the expected downstream biological effects?

Answering each of these questions with a single assay is insufficient. True scientific rigor is achieved through the use of orthogonal assays—distinct methods that rely on different physical principles to measure the same or related phenomena. This strategy minimizes the risk of artifacts and off-target effects confounding the interpretation of results.

Part 1: Biophysical Assays for Direct Target Engagement

The foundational step in MoA confirmation is to demonstrate a direct, physical interaction between 2-Chloroquinazolin-8-ol and its putative target enzyme. Biophysical assays are indispensable for this purpose, as they measure the binding event itself, independent of the functional consequences.[5][6]

Comparison of Primary Biophysical Assays

Assay	Principle	Key Outputs	Throughput	Sample Consumption (Protein)	Notes
Differential Scanning Fluorimetry (DSF)	Ligand binding stabilizes the protein, increasing its melting temperature (Tm).[7]	ΔTm (qualitative indication of binding)	High	Low	Excellent for initial hit validation; requires a thermally stable protein.
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the protein against thermal denaturation in intact cells or lysates.[8]	Thermal shift (target engagement in a physiological context)	Medium to High	Moderate	Crucial for confirming intracellular target engagement.
Microscale Thermophoresis (MST)	Ligand binding alters the thermophoretic movement of a fluorescently labeled molecule in a temperature gradient.[9][10]	Dissociation constant (Kd)	Medium	Very Low	Tolerant of various buffer conditions and crude lysates.
Biolayer Interferometry (BLI) / Surface Plasmon Resonance (SPR)	Ligand binding to an immobilized protein on a sensor surface causes a change in the optical properties of the surface.[1][11][12]	Kd, Association rate (kon), Dissociation rate (koff)	Medium to High	Moderate	Provides detailed kinetic information about the binding interaction.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the binding interaction.[13][14]	Kd, Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)	Low	High	The "gold standard" for thermodynamic characterization of binding.

Experimental Protocols

• Reagent Preparation:

  • Prepare a stock solution of the purified target enzyme (e.g., 1-2 mg/mL) in a suitable buffer (e.g., 25 mM Tris-HCl pH 8.0, 150 mM NaCl).

  • Prepare a stock solution of SYPRO Orange dye (e.g., 5000x) in DMSO.

  • Prepare a serial dilution of 2-Chloroquinazolin-8-ol in the same buffer, with a final DMSO concentration matched across all wells.

• Assay Setup (384-well plate):

  • In each well, add the target enzyme to a final concentration of 2-5 µM.

  • Add SYPRO Orange dye to a final concentration of 5x.

  • Add 2-Chloroquinazolin-8-ol to the desired final concentrations. Include a vehicle control (DMSO).

  • Bring the final volume to 20 µL with the assay buffer.

• Data Acquisition:

  • Seal the plate and centrifuge briefly.

  • Place the plate in a real-time PCR instrument.

  • Set the instrument to increase the temperature from 25°C to 95°C at a rate of 0.5-1°C per minute, while continuously monitoring fluorescence.

• Data Analysis:

  • Plot fluorescence as a function of temperature. The melting temperature (Tm) is the midpoint of the unfolding transition.

  • Calculate the change in melting temperature (ΔTm) by subtracting the Tm of the vehicle control from the Tm of the compound-treated samples. A positive ΔTm indicates stabilization and binding.[15][16]

• Cell Treatment:

  • Culture cells expressing the target enzyme to ~80% confluency.

  • Treat cells with various concentrations of 2-Chloroquinazolin-8-ol or vehicle control for 1-2 hours.

• Heating Step:

  • Harvest and wash the cells, then resuspend in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler. Include a non-heated control.

• Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured protein) from the aggregated protein by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

  • Transfer the supernatant to new tubes and determine the protein concentration.

• Western Blot Analysis:

  • Analyze equal amounts of the soluble protein from each sample by SDS-PAGE and Western blot using an antibody specific for the target enzyme.

• Data Analysis:

  • Quantify the band intensities. For each compound concentration, plot the relative amount of soluble protein as a function of temperature to generate a melting curve. A shift in the curve to higher temperatures in the presence of the compound indicates target engagement.[5][8]

Part 2: Biochemical and Cell-Based Assays for Functional Modulation

Demonstrating direct binding is necessary but not sufficient. The next critical step is to show that this binding event leads to a functional consequence—in this case, inhibition of the enzyme's activity.

In Vitro Enzymatic Activity Assay

The most direct way to confirm enzyme inhibition is through an in vitro activity assay using the purified enzyme. The specific format of the assay (e.g., spectrophotometric, fluorometric, luminescent) will depend on the enzyme and its substrate.[17][18]

General Protocol:

• Assay Setup: In a microplate, combine the purified enzyme, its substrate, and a range of concentrations of 2-Chloroquinazolin-8-ol in an appropriate assay buffer.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C).

• Detection: Measure the formation of the product or the depletion of the substrate over time using a plate reader.

• Data Analysis: Calculate the initial reaction rates for each compound concentration. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Western Blot for Downstream Signaling

If the target enzyme is part of a known signaling pathway, Western blotting can be used as a cell-based functional assay. By measuring the phosphorylation status or expression level of a downstream substrate, one can infer the activity of the upstream target enzyme.[2][19]

Protocol:

• Cell Treatment: Treat cells with 2-Chloroquinazolin-8-ol for an appropriate duration.

• Cell Lysis: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a membrane.[20][21]

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated form of the downstream substrate and the total form of the substrate.

• Detection and Analysis: Use a secondary antibody and a detection reagent to visualize the bands. Quantify the ratio of the phosphorylated protein to the total protein to assess the effect of the compound on the signaling pathway.

Part 3: Phenotypic Assays for Cellular Consequences

The final tier of evidence connects the inhibition of the target enzyme to a relevant cellular phenotype. This step is crucial for establishing the therapeutic potential of the compound. The choice of phenotypic assay depends on the known or hypothesized biological role of the target enzyme. For instance, if the enzyme is involved in cell cycle progression or survival, assays for cell proliferation and apoptosis are highly relevant.

Cell Proliferation Assay (e.g., MTT Assay)

The MTT assay is a colorimetric assay that measures cell metabolic activity, which is often used as a proxy for cell viability and proliferation.[22][23]

Protocol:

• Cell Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 2-Chloroquinazolin-8-ol for a defined period (e.g., 48-72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle-treated control and plot cell viability against compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Apoptosis Assay (e.g., Annexin V Staining)

Annexin V staining allows for the detection of early-stage apoptosis by identifying the externalization of phosphatidylserine on the cell surface.[24]

Protocol:

• Cell Treatment: Treat cells with 2-Chloroquinazolin-8-ol at concentrations around the GI50 value.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and add fluorochrome-conjugated Annexin V and a viability dye (e.g., Propidium Iodide, PI).

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

Synthesizing the Evidence: A Self-Validating Conclusion

• Consistent Binding: Biophysical assays (DSF, CETSA, MST, SPR, ITC) all indicate a direct interaction between the compound and the target protein.

• Correlated Potency: The binding affinity (Kd) measured by biophysical methods correlates well with the in vitro enzymatic inhibition (IC50) and the cellular functional inhibition (EC50).

• Mechanistic Link to Phenotype: The inhibition of the target's activity and its downstream signaling pathway is causally linked to the observed cellular phenotype (e.g., decreased proliferation or increased apoptosis) at similar compound concentrations.

By systematically applying this battery of orthogonal assays, researchers can move beyond a simple description of a compound's effects to a deep, mechanistic understanding of its action. This rigorous, evidence-based approach is the bedrock of successful drug discovery and the foundation for translating a promising molecule like 2-Chloroquinazolin-8-ol into a potential therapeutic.

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The Evolving Landscape of Quinazoline-Based Therapeutics: A Comparative Efficacy Analysis of 2-Chloroquinazolin-8-ol and Its Analogs

In the dynamic field of medicinal chemistry, the quinazoline scaffold has emerged as a "privileged structure," forming the backbone of numerous clinically approved drugs and a multitude of investigational agents.[1] Its versatile structure allows for extensive modification, leading to a wide spectrum of biological activities, including potent anticancer effects.[1] This guide provides a comprehensive comparison of the efficacy of 2-Chloroquinazolin-8-ol and its analogs, with a focus on their cytotoxic properties and underlying mechanisms of action. Drawing upon a synthesis of current literature, we will delve into the structure-activity relationships (SAR) that govern their therapeutic potential, supported by available experimental data. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the pursuit of novel anticancer therapeutics.

The Quinazoline Scaffold: A Cornerstone of Modern Anticancer Drug Discovery

The quinazoline core, a fusion of a benzene and a pyrimidine ring, is a key pharmacophore in a variety of therapeutic agents.[1] In oncology, quinazoline derivatives have gained prominence as inhibitors of crucial cellular signaling pathways that are often dysregulated in cancer.[2] Notably, they are well-represented among tyrosine kinase inhibitors (TKIs), which target enzymes pivotal for cell growth, proliferation, and survival.[1] Marketed drugs such as gefitinib and erlotinib, which are potent EGFR (Epidermal Growth Factor Receptor) inhibitors, underscore the therapeutic success of this chemical class.[1]

The biological activity of quinazoline derivatives is profoundly influenced by the nature and position of substituents on the core structure.[3] Research has consistently demonstrated that modifications at the 2, 4, 6, and 8-positions can dramatically alter the efficacy and selectivity of these compounds.[3][4] This guide will specifically focus on the impact of substitutions at the 2 and 8-positions, with 2-Chloroquinazolin-8-ol as our central point of comparison.

Unraveling the Efficacy of 2-Chloroquinazolin-8-ol and Its Analogs: A Data-Driven Comparison

While direct head-to-head comparative studies of 2-Chloroquinazolin-8-ol with a comprehensive panel of its immediate analogs are not extensively documented in the current literature, a robust understanding of its potential efficacy can be extrapolated from structure-activity relationship (SAR) studies on closely related quinazoline and 8-hydroxyquinoline derivatives.

The Critical Role of the 2-Chloro and 8-Hydroxy Substituents

The presence of a chlorine atom at the 2-position of the quinazoline ring has been shown to be a significant contributor to cytotoxic activity.[5] SAR studies have revealed that the 2-chloro group can enhance the antiproliferative effects of quinazoline derivatives against various cancer cell lines.[5] For instance, a 2-chloro-substituted quinazoline analog demonstrated significantly higher potency against the A549 lung cancer cell line compared to its unsubstituted counterpart.[5]

The 8-hydroxy group, a common feature in many biologically active quinoline and quinazoline compounds, is also known to play a crucial role in their anticancer properties. This functional group can participate in hydrogen bonding interactions with biological targets and can also act as a chelating agent for metal ions, a mechanism implicated in the cytotoxicity of some 8-hydroxyquinoline derivatives.

Comparative Cytotoxicity: Insights from Related Compounds

To illustrate the impact of various substitutions on the anticancer efficacy of the quinazoline scaffold, the following table summarizes the half-maximal inhibitory concentration (IC50) values of several quinazoline derivatives against a panel of human cancer cell lines. It is important to note that these compounds are not all direct analogs of 2-Chloroquinazolin-8-ol, but they provide valuable insights into the SAR of this class of molecules.

Compound/Analog	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
Quinazolinone Derivative 8a	4-OCH₃ at X, R=H	HCT-116	5.33 (72h)	[6]
Quinazolinone Derivative 8a	4-OCH₃ at X, R=H	HepG2	7.94 (72h)	[6]
Quinazolinone Derivative 8f	2-CH₃-4-NO₂ at X	HCT-116	-	[6]
2-Thioquinazolinone Derivative A	-	HCT-116	4.47	[6]
2-Thioquinazolinone Derivative A	-	HeLa	7.55	[6]
2-Thioquinazolinone Derivative A	-	MCF-7	4.04	[6]
2-Chloroquinazoline Derivative 17	2-chloro substitution	A549	0.027	[5]
Quinazolinone-benzyl piperidine 7c	dimethoxy substitutions	MCF-7	-	[1]
Quinazolinone-benzyl piperidine 7c	dimethoxy substitutions	5637	-	[1]
2-Substituted Quinazolin-4(3H)-one 17	-	Jurkat	< 5	[7]
2-Substituted Quinazolin-4(3H)-one 17	-	NB4	< 5	[7]

Note: A lower IC50 value indicates a higher cytotoxic potency. The data presented is a selection from various studies and is intended to be illustrative of the general trends in the SAR of quinazoline derivatives.

Mechanism of Action: Targeting the Pillars of Cancer Cell Survival

The anticancer activity of 2-Chloroquinazolin-8-ol and its analogs is believed to be mediated through multiple mechanisms, with the inhibition of Poly(ADP-ribose) polymerase-1 (PARP-1) being a particularly noteworthy pathway.

PARP-1 Inhibition: A Key Therapeutic Strategy

PARP-1 is a critical enzyme involved in the repair of single-strand DNA breaks.[8] In cancer cells, particularly those with deficiencies in other DNA repair pathways such as homologous recombination (a common feature in BRCA-mutated cancers), the inhibition of PARP-1 leads to an accumulation of DNA damage and ultimately, cell death—a concept known as synthetic lethality.[9]

Several quinazolinone derivatives have been identified as potent PARP-1 inhibitors.[8][10] While specific data for 2-Chloroquinazolin-8-ol is still emerging, the quinazolinone scaffold is recognized as a promising bioisostere for other known PARP-1 inhibitors.[10] The following diagram illustrates the central role of PARP-1 in DNA repair and how its inhibition can lead to cancer cell death.

Caption: A typical experimental workflow for determining the cytotoxicity of quinazoline analogs using the MTT assay.

Conclusion and Future Directions

The collective evidence from studies on quinazoline and 8-hydroxyquinoline derivatives strongly suggests that 2-Chloroquinazolin-8-ol is a promising scaffold for the development of novel anticancer agents. The presence of the 2-chloro and 8-hydroxy moieties is anticipated to contribute significantly to its cytotoxic potential, likely through mechanisms that include the inhibition of key enzymes such as PARP-1.

While this guide provides a comprehensive overview based on the available literature, it also highlights the need for further research. Direct comparative studies of 2-Chloroquinazolin-8-ol against a curated library of its analogs are warranted to precisely delineate the structure-activity relationships and to identify lead compounds with optimal efficacy and selectivity. Future investigations should also aim to elucidate the full spectrum of its molecular targets and to evaluate its in vivo efficacy in preclinical cancer models. The continued exploration of this versatile scaffold holds immense promise for the discovery of next-generation cancer therapeutics that can overcome the challenges of drug resistance and improve patient outcomes.

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A Head-to-Head Comparison: 2-Chloroquinazolin-8-ol and Clinically Advanced PARP Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of targeted cancer therapy, Poly (ADP-ribose) polymerase (PARP) inhibitors have emerged as a pivotal class of drugs, particularly for cancers harboring defects in DNA damage repair pathways. This guide provides a comprehensive head-to-head comparison of the emerging investigational molecule, 2-Chloroquinazolin-8-ol, with established, clinically approved PARP inhibitors. We will delve into their mechanisms of action, comparative biochemical potency, cellular activity, and the experimental methodologies crucial for their evaluation.

The Central Role of PARP in DNA Repair and Cancer Therapy

Poly (ADP-ribose) polymerase (PARP) is a family of enzymes critical for cellular homeostasis, with PARP-1 and PARP-2 playing a central role in the repair of DNA single-strand breaks (SSBs) through the base excision repair (BER) pathway.[1][2] When a SSB occurs, PARP enzymes are recruited to the site of damage, where they catalyze the synthesis of long chains of poly(ADP-ribose) (PAR) on themselves and other nuclear proteins. This PARylation acts as a scaffold to recruit other DNA repair proteins, facilitating the resolution of the break.

In cancer cells with mutations in genes essential for homologous recombination (HR), such as BRCA1 and BRCA2, the repair of DNA double-strand breaks (DSBs) is compromised. These cells become heavily reliant on the PARP-mediated BER pathway to repair SSBs. Inhibition of PARP in such HR-deficient cells leads to the accumulation of unrepaired SSBs, which, upon encountering a replication fork, collapse into toxic DSBs. The inability to repair these DSBs through the defective HR pathway results in genomic instability and, ultimately, cell death. This concept, known as synthetic lethality, is the cornerstone of PARP inhibitor therapy.[3][4]

Mechanism of Action: Catalytic Inhibition and PARP Trapping

PARP inhibitors exert their cytotoxic effects through two primary mechanisms:

• Catalytic Inhibition: All PARP inhibitors compete with the endogenous substrate, nicotinamide adenine dinucleotide (NAD+), for binding to the catalytic domain of PARP enzymes.[3] This prevents the synthesis of PAR chains, thereby inhibiting the recruitment of downstream DNA repair factors.

• PARP Trapping: Beyond catalytic inhibition, many PARP inhibitors have been shown to "trap" PARP enzymes on the DNA at the site of damage.[5][6] The inhibitor-bound PARP-DNA complex is a physical obstruction to DNA replication and transcription, leading to the formation of cytotoxic DSBs. The potency of PARP trapping has been shown to be a critical determinant of the antitumor activity of these inhibitors and does not always correlate with their catalytic inhibitory potency.[5][7][8]

Below is a diagram illustrating the dual mechanism of action of PARP inhibitors.

Caption: Dual mechanism of PARP inhibitors leading to synthetic lethality in HR-deficient cancer cells.

Comparative Analysis of PARP Inhibitors

This section provides a head-to-head comparison of 2-Chloroquinazolin-8-ol with several clinically advanced PARP inhibitors: Olaparib, Rucaparib, Niraparib, Talazoparib, and Veliparib.

Biochemical Potency: PARP1 and PARP2 Inhibition

The inhibitory potency of these compounds against the primary targets, PARP-1 and PARP-2, is a key performance metric. This is typically determined through in vitro enzymatic assays measuring the half-maximal inhibitory concentration (IC50).

Compound	PARP-1 IC50 (nM)	PARP-2 IC50 (nM)	Reference
8-Chloroquinazolin-4-ol	5650	Not Reported	[9]
Olaparib	~1-5	~1-5	[7][10][11]
Rucaparib	~1	~1	[10][12]
Niraparib	~2-4	~1-3	[7][10]
Talazoparib	~0.5-1.5	~0.2-1	[7][10][13]
Veliparib	~2-5	~0.5-3	[7][10]
Note: 8-Chloroquinazolin-4-ol is the likely tautomeric form of 2-Chloroquinazolin-8-ol and the IC50 value is from a commercial supplier (MedChemExpress). This data should be interpreted with caution pending peer-reviewed validation.

The quinazolinone scaffold, to which 2-Chloroquinazolin-8-ol belongs, has been extensively explored for PARP inhibition. Several studies have reported the synthesis of quinazolinone derivatives with potent PARP-1 inhibitory activity, with some compounds achieving IC50 values in the low nanomolar range, comparable to or even exceeding that of Olaparib.[5][14][15][16] This suggests that while the specific compound may have modest activity, the scaffold holds significant promise for the development of highly potent PARP inhibitors.

PARP Trapping Potency

The ability to trap PARP on DNA is a critical differentiator among inhibitors. The relative trapping potency often correlates more strongly with cellular cytotoxicity than catalytic IC50 values.

Compound	Relative PARP Trapping Potency	Reference
2-Chloroquinazolin-8-ol	Not Reported	-
Talazoparib	+++++	[7][8][17]
Niraparib	++++	[5][6][7][8]
Olaparib	+++	[5][6][7][8]
Rucaparib	+++	[7][8]
Veliparib	+	[5][6][7][8]

The relative potency is a qualitative summary based on available literature.

In Vitro Cytotoxicity in BRCA-Mutant Cell Lines

The ultimate measure of a PARP inhibitor's preclinical efficacy is its ability to selectively kill cancer cells with HR deficiencies. This is typically assessed by determining the IC50 for cell viability in BRCA-mutant cancer cell lines.

Compound	Cell Line	BRCA Status	Cytotoxicity IC50	Reference
2-Chloroquinazolin-8-ol	Not Reported	-	Not Reported	-
Olaparib	Multiple Breast Cancer Lines	Various	4.2 - 19.8 µM (MTT assay)	[15]
Rucaparib	UWB1.289	BRCA1-mutant	375 nM	[12]
Talazoparib	JIMT1	ER-/HER2+	0.002 µM	[18]
Niraparib	Multiple TNBC & ER-/HER2+ lines	Various	Effective Inhibition	[18]

Experimental Protocols for Comparative Evaluation

To ensure a rigorous and objective comparison of novel PARP inhibitors like 2-Chloroquinazolin-8-ol with established compounds, standardized experimental protocols are essential.

PARP Enzymatic Activity Assay (Fluorometric)

This assay quantifies the catalytic inhibition of PARP enzymes.

Principle: The assay measures the consumption of NAD+ during the PARP-catalyzed PARylation reaction. A developer reagent is added that converts NAD+ into a fluorescent product. The decrease in fluorescence in the presence of an inhibitor is proportional to its inhibitory activity.[19]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare PARP Assay Buffer.

  • Dilute recombinant human PARP-1 or PARP-2 enzyme to the desired concentration in PARP Assay Buffer.

  • Prepare a solution of activated DNA (provided in commercial kits or prepared by nicking plasmid DNA).

  • Prepare a solution of β-NAD+.

  • Prepare serial dilutions of the test compounds (e.g., 2-Chloroquinazolin-8-ol, Olaparib) and a vehicle control (e.g., DMSO).

• Assay Procedure (96-well plate format):

  • Add PARP Assay Buffer to each well.

  • Add the test compound dilutions or vehicle control.

  • Add the diluted PARP enzyme.

  • Add the activated DNA solution to initiate the reaction.

  • Incubate at room temperature for a defined period (e.g., 30 minutes).

  • Add the β-NAD+ solution.

  • Incubate at room temperature for a defined period (e.g., 60 minutes).

  • Add the developer reagent.

  • Incubate in the dark for 15-30 minutes.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 540 nm, emission at 590 nm).

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for a PARP enzymatic activity assay.

PARP Trapping Assay (Fluorescence Polarization)

This assay measures the ability of an inhibitor to stabilize the PARP-DNA complex.

Principle: A fluorescently labeled DNA oligonucleotide is used as a probe. When PARP binds to this probe, the resulting complex has a higher molecular weight and tumbles more slowly in solution, leading to a high fluorescence polarization (FP) signal. In the presence of NAD+, PARP auto-PARylates and dissociates from the DNA, causing a decrease in the FP signal. A trapping inhibitor will prevent this dissociation, thus maintaining a high FP signal.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare PARP Trapping Assay Buffer.

  • Dilute recombinant human PARP-1 or PARP-2 enzyme.

  • Prepare a solution of the fluorescently labeled DNA probe.

  • Prepare a solution of NAD+.

  • Prepare serial dilutions of the test compounds.

• Assay Procedure (384-well plate format):

  • Add the test compound dilutions or vehicle control to the wells.

  • Add the diluted PARP enzyme.

  • Add the fluorescent DNA probe.

  • Incubate to allow for PARP-DNA binding.

  • Measure the initial FP signal (FP_initial).

  • Add NAD+ to all wells to initiate the dissociation reaction.

  • Incubate for a defined period.

  • Measure the final FP signal (FP_final).

• Data Acquisition and Analysis:

  • The difference between FP_initial and FP_final represents the degree of PARP trapping.

  • Calculate the percentage of trapping for each compound concentration.

  • Determine the EC50 for PARP trapping.

Cellular Cytotoxicity Assay (MTT Assay)

This assay determines the effect of a compound on the metabolic activity of cultured cells, which is an indicator of cell viability.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Culture and Seeding:

  • Culture BRCA-mutant and wild-type cancer cell lines in appropriate media.

  • Seed the cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds or vehicle control.

• Incubation:

  • Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

  • Determine the IC50 value from the dose-response curve.

In Vivo Efficacy Evaluation in Xenograft Models

Promising compounds from in vitro studies should be further evaluated for their antitumor activity in vivo.[14]

Model: Subcutaneous xenograft models in immunocompromised mice are commonly used. Human cancer cell lines with known BRCA mutations are injected subcutaneously, and tumors are allowed to grow to a palpable size.

Treatment: Once tumors reach a certain volume, the mice are randomized into treatment groups: vehicle control, test compound (e.g., 2-Chloroquinazolin-8-ol), and a positive control (e.g., Olaparib). The compounds are typically administered orally on a daily schedule.

Efficacy Endpoints:

• Tumor Growth Inhibition (TGI): Tumor volume is measured regularly (e.g., twice a week) with calipers. TGI is calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

• Body Weight: Animal body weight is monitored as an indicator of toxicity.

• Pharmacodynamic (PD) Markers: Tumor biopsies can be collected to assess target engagement, such as the inhibition of PAR levels.

Conclusion

The development of novel PARP inhibitors continues to be a vibrant area of cancer research. While 2-Chloroquinazolin-8-ol, or more specifically its likely tautomer 8-Chloroquinazolin-4-ol, shows modest PARP-1 inhibitory activity based on preliminary data, the broader quinazolinone scaffold has demonstrated significant potential for yielding highly potent inhibitors.[9] A rigorous head-to-head comparison with clinically established PARP inhibitors, employing the standardized experimental protocols outlined in this guide, is essential to fully characterize its potential. Key parameters for comparison include not only catalytic inhibition but also the increasingly recognized critical mechanism of PARP trapping. Furthermore, evaluation in relevant cellular and in vivo models of HR-deficient cancers will be the ultimate determinant of its therapeutic promise.

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A Senior Application Scientist's Guide to Statistical Analysis of 2-Chloroquinazolin-8-ol Studies

Authored for Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological activities, which include anticancer, antimicrobial, and anti-inflammatory properties.[1][2] 2-Chloroquinazolin-8-ol, a specific derivative, represents a promising chemical entity for further investigation. As with any compound in the drug discovery pipeline, the journey from synthesis to potential therapeutic application is paved with rigorous experimental data. However, the generation of data is only half the battle; its value is only fully realized through robust, logical, and appropriate statistical analysis.

Section 1: The Experimental Foundation and Data Generation

Before any statistical analysis can be contemplated, one must first consider the nature of the experiments being conducted. For a compound like 2-Chloroquinazolin-8-ol, research typically falls into several key areas. The choice of experiment dictates the type of data generated, which in turn determines the appropriate statistical approach.

Common Experimental Paradigms:

• In Vitro Cytotoxicity Assays (e.g., MTT, MTS): These are fundamental for assessing a compound's potential as an anticancer agent.[3] The assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[4] The primary data output is often absorbance, which is then converted into percentage cell viability relative to a control. From this, a key metric, the half-maximal inhibitory concentration (IC50), is derived.

• Kinase Inhibition Assays: Given that many successful quinazoline-based drugs are kinase inhibitors (e.g., Gefitinib, Erlotinib), evaluating 2-Chloroquinazolin-8-ol against a panel of kinases is a logical step.[2][5] These assays measure the ability of the compound to block the activity of a specific kinase, often quantified as percent inhibition or by measuring the amount of a byproduct like ADP.[6]

• Antimicrobial Assays: The quinazoline skeleton is also known for its antimicrobial properties.[7] Experiments like minimum inhibitory concentration (MIC) assays would be used to determine the lowest concentration of 2-Chloroquinazolin-8-ol that prevents visible growth of a microorganism.

The data from these experiments—IC50 values, percent inhibition, MIC values—are not single points but are derived from dose-response curves and require careful statistical handling to compare the compound's efficacy against controls or alternative compounds.

Section 2: A Statistical Framework for Comparative Analysis

The core objective of statistical analysis in this context is comparison: Is 2-Chloroquinazolin-8-ol more potent than a standard drug? Does its effect differ significantly across various cell lines? Answering these questions requires a structured approach to hypothesis testing.

Comparing Two Groups: The Student's t-Test

A common scenario involves comparing the mean effect of 2-Chloroquinazolin-8-ol against a single alternative, such as a known drug or a vehicle control.

• Causality: The Student's t-test is chosen when you have two independent groups and your data are continuous (e.g., comparing the average IC50 of 2-Chloroquinazolin-8-ol to the average IC50 of a reference compound from multiple replicate experiments).

• Hypothesis:

  • Null Hypothesis (H₀): There is no significant difference between the mean IC50 values of the two compounds.

  • Alternative Hypothesis (H₁): There is a significant difference.

• Trustworthiness: The validity of the t-test rests on several assumptions, including that the data in each group are approximately normally distributed and that the variances of the two groups are similar. It is crucial to perform preliminary tests (e.g., Shapiro-Wilk for normality, Levene's test for equal variances) to validate these assumptions.[8]

Comparing Multiple Groups: Analysis of Variance (ANOVA)

When an experiment involves more than two groups (e.g., comparing 2-Chloroquinazolin-8-ol against multiple alternative compounds or across several cell lines), using multiple t-tests is inappropriate.

• Causality: Each t-test carries a risk of a Type I error (a false positive). Performing multiple t-tests inflates this risk. ANOVA is the appropriate method as it analyzes the variance across all groups simultaneously, controlling the overall error rate.[9]

• Hypothesis:

  • H₀: The mean effects of all groups are equal.

  • H₁: The mean effect of at least one group is different.

• Trustworthiness: If the ANOVA yields a statistically significant result (e.g., p < 0.05), it indicates that there is a difference somewhere among the groups, but not which groups differ. A post-hoc test (e.g., Tukey's HSD, Dunnett's test) is then required to perform pairwise comparisons and identify the specific differences.

Analyzing Dose-Response Relationships

Simply comparing IC50 values can sometimes be an oversimplification. A more comprehensive analysis involves comparing the entire dose-response curves.[10]

• Causality: Two compounds might have similar IC50 values but different potencies (slope of the curve) or maximal effects. A full curve comparison provides a more nuanced understanding.

• Methodology: This is typically achieved using non-linear regression to fit the data to a sigmoidal model (e.g., four-parameter logistic equation).[11] Statistical software can then perform an extra sum-of-squares F-test to determine if a single curve can adequately describe all data sets or if separate curves (with different parameters like IC50 or slope) provide a significantly better fit.[12]

Section 3: A Practical Case Study: Cytotoxicity Comparison

Objective: To determine if 2-Chloroquinazolin-8-ol exhibits a statistically significant difference in cytotoxicity compared to a standard-of-care chemotherapy agent, "Drug X," in a human cancer cell line.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol is a self-validating system, incorporating essential controls for robust data interpretation.[3]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Preparation: Prepare serial dilutions of both 2-Chloroquinazolin-8-ol and Drug X in culture medium. Also, prepare a vehicle control (e.g., medium with the same final concentration of DMSO used to dissolve the compounds).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions or control medium to the appropriate wells. Include triplicate wells for each concentration.

• Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours.[13] Metabolically active cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[14]

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.[13]

Data Presentation and Analysis

The raw absorbance data is first converted to percent viability: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

From this, IC50 values are calculated for each independent experiment by fitting the dose-response data to a non-linear regression model.

Table 1: Hypothetical IC50 Values (µM) from Replicate Experiments

Replicate	2-Chloroquinazolin-8-ol	Drug X
1	5.2	8.1
2	4.8	7.5
3	5.5	8.3
Mean	5.17	7.97
Std. Dev.	0.35	0.42

To compare the two means, a two-sample t-test would be applied. A resulting p-value of less than 0.05 would indicate a statistically significant difference in potency between 2-Chloroquinazolin-8-ol and Drug X under these experimental conditions.

Visualizing the Workflow

Visualizing the Statistical Decision Process

Choosing the correct statistical test is paramount for the integrity of the research findings.

Caption: Decision tree for selecting an appropriate statistical comparison test.

Conclusion

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A Researcher's Guide to the Independent Verification of the Biological Target of 2-Chloroquinazolin-8-ol

In the landscape of contemporary drug discovery and chemical biology, the identification of a small molecule's precise biological target is a critical juncture that dictates the trajectory of future research and development. Ascribing a phenotype to a compound is merely the prologue; the true narrative unfolds in the rigorous, multi-faceted process of target deconvolution and validation. This guide is crafted for researchers, scientists, and drug development professionals who find themselves with a promising, yet enigmatic, compound such as 2-Chloroquinazolin-8-ol. While derivatives of the quinazoline scaffold have been associated with various biological activities, including antitumor effects and kinase inhibition, the specific molecular target of 2-Chloroquinazolin-8-ol remains to be elucidated.[1][2]

This document serves as a comprehensive manual for the independent verification of its biological target. We will eschew a rigid, one-size-fits-all template in favor of a logical, causality-driven exploration of experimental strategies. Our focus will be on building a self-validating system of inquiry, where each experimental step corroborates and refines the insights gained from the last. We will delve into the "why" behind experimental choices, grounding our protocols in established scientific principles and authoritative standards.

The Challenge: From Phenotype to Target

The initial observation that 2-Chloroquinazolin-8-ol elicits a specific cellular response is the starting point of our investigation. The core challenge lies in bridging this phenotypic observation with a direct, verifiable interaction between the small molecule and its protein target(s). This process is seldom linear and often requires a combination of orthogonal approaches to build a compelling case. The journey from a bioactive small molecule to a validated drug target is a challenging but essential process in drug discovery.[3][4]

Our investigative workflow will be structured around two key phases:

• Unbiased Target Discovery (Hypothesis Generation): Employing techniques that cast a wide net to identify potential protein interactors without prior assumptions.

• Target Validation (Hypothesis Testing): Utilizing focused, direct biochemical and cellular assays to confirm the interaction and its functional relevance.

Phase 1: Unbiased Target Discovery

The goal of this phase is to generate a list of high-confidence candidate proteins that physically interact with 2-Chloroquinazolin-8-ol. We will explore two powerful and widely adopted chemoproteomic approaches.

Affinity Purification-Mass Spectrometry (AP-MS)

Expertise & Experience: AP-MS is a cornerstone of target identification, predicated on the principle of using the small molecule as "bait" to "fish" for its interacting proteins from a complex cellular lysate.[5][6][7] The success of this technique hinges on the careful design of the affinity probe and the stringency of the purification process to minimize non-specific binders. A key advantage of AP-MS is its ability to identify protein complexes that associate with the target protein, providing a richer biological context.[7][8]

Trustworthiness: To ensure the reliability of the identified hits, it is crucial to include a negative control. This typically involves using beads without the immobilized compound or, ideally, a structurally similar but biologically inactive analog of 2-Chloroquinazolin-8-ol.

Workflow for AP-MS:

Caption: Workflow for Affinity Purification-Mass Spectrometry (AP-MS).

Experimental Protocol: AP-MS

• Probe Synthesis: Synthesize a derivative of 2-Chloroquinazolin-8-ol with a linker arm (e.g., a short polyethylene glycol chain) terminating in a reactive group (e.g., an amine or carboxylate) for immobilization.

• Immobilization: Covalently attach the linker-modified compound to activated Sepharose beads.

• Cell Lysis: Culture cells of interest and prepare a native cell lysate.

• Affinity Purification: Incubate the cell lysate with the compound-conjugated beads and control beads.

• Washing: Perform a series of stringent washes with buffers of increasing salt concentration to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins, for example, by competing with an excess of free 2-Chloroquinazolin-8-ol.

• Proteomic Analysis: Separate the eluted proteins by SDS-PAGE, perform in-gel tryptic digestion, and identify the proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]

• Data Analysis: Compare the proteins identified from the compound-conjugated beads with those from the control beads. Genuine interactors should be significantly enriched in the experimental sample.

Cellular Thermal Shift Assay (CETSA)

Expertise & Experience: CETSA is a powerful biophysical method that assesses drug-target engagement in a cellular context.[10][11] The underlying principle is that the binding of a ligand, such as 2-Chloroquinazolin-8-ol, stabilizes its target protein, leading to an increase in the protein's melting temperature.[12][13] This method is particularly valuable as it can be performed in intact cells, providing evidence of target engagement in a more physiologically relevant environment.[11]

Trustworthiness: The inclusion of a vehicle control (e.g., DMSO) is essential to establish the baseline thermal stability of the proteome. A dose-response experiment (isothermal dose-response fingerprint, ITDRF) can further validate the interaction by showing that the degree of stabilization is dependent on the concentration of the compound.[12]

Workflow for CETSA:

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA with Mass Spectrometry

• Cell Treatment: Treat intact cells with 2-Chloroquinazolin-8-ol or a vehicle control for a defined period.

• Heating: Aliquot the cell suspensions and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for a short duration (e.g., 3 minutes).

• Lysis and Fractionation: Lyse the cells (e.g., by freeze-thaw cycles) and centrifuge to pellet the aggregated, denatured proteins.

• Sample Preparation: Collect the supernatant containing the soluble proteins.

• Proteomic Analysis: Analyze the soluble proteome from each temperature point using LC-MS/MS.

• Data Analysis: For each identified protein, plot the relative amount of soluble protein as a function of temperature to generate a melting curve. Compare the melting curves from the compound-treated and vehicle-treated samples to identify proteins with a significant thermal shift.

Comparison of Target Discovery Methods

Feature	Affinity Purification-Mass Spectrometry (AP-MS)	Cellular Thermal Shift Assay (CETSA)
Principle	Physical isolation of binding partners	Ligand-induced thermal stabilization
Cellular Context	Typically performed on cell lysates	Can be performed on intact cells, tissues, or lysates[11]
Compound Requirement	Requires chemical modification for immobilization	No modification needed
Primary Output	List of enriched proteins (potential binders)	Proteome-wide thermal stability profiles
Strengths	Can identify entire protein complexes; high sensitivity	Confirms target engagement in a physiological setting; avoids artifacts from chemical modification
Limitations	Immobilization may alter compound binding; risk of non-specific binders	May not detect interactions that do not induce a thermal shift; less sensitive for low-abundance proteins

Phase 2: Target Validation

The list of candidate proteins from the discovery phase must be rigorously validated to confirm a direct and functionally relevant interaction.

In Vitro Binding Assays

Expertise & Experience: Once a primary candidate target is identified (e.g., a specific kinase or enzyme), direct binding assays are essential to quantify the interaction. Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can provide kinetic (kon, koff) and thermodynamic (KD, ΔH, ΔS) parameters of the binding event.

Trustworthiness: These assays use purified components, which eliminates the complexity of the cellular environment and provides unambiguous evidence of a direct interaction.

Kinome Profiling

Expertise & Experience: Given that many quinazoline derivatives are known to target kinases, a broad kinome profiling screen is a logical validation step if the initial hits point towards this protein family.[1] This involves screening 2-Chloroquinazolin-8-ol against a large panel of purified kinases to determine its selectivity profile. Several commercial services offer comprehensive kinase profiling.[14][15][16][17][18]

Trustworthiness: A selectivity profile helps to distinguish between on-target and potential off-target effects. A compound that potently inhibits a small number of kinases is generally more desirable as a chemical probe than a non-selective inhibitor.

Data Presentation: Hypothetical Kinome Profiling Data

Kinase Target	% Inhibition at 1 µM 2-Chloroquinazolin-8-ol
Target Kinase A	95%
Kinase B	45%
Kinase C	12%
Kinase D	8%
(...and 400+ other kinases)	<10%

This hypothetical data would strongly suggest that "Target Kinase A" is a primary target of 2-Chloroquinazolin-8-ol.

Genetic Approaches

Expertise & Experience: The gold standard for validating a target's role in a compound's phenotypic effect is to use genetic manipulation. Techniques like CRISPR/Cas9-mediated knockout or siRNA-mediated knockdown of the candidate target protein can be employed.

Trustworthiness: If knocking out the target protein phenocopies the effect of 2-Chloroquinazolin-8-ol, or if cells lacking the target protein become resistant to the compound, this provides powerful evidence for a functional link between the compound, the target, and the observed phenotype.

Logical Framework for Genetic Validation:

Caption: Logic for validating a target using gene knockout.

Conclusion

The independent verification of a biological target for a novel compound like 2-Chloroquinazolin-8-ol is an iterative process of hypothesis generation and rigorous testing. There is no single experiment that can provide a definitive answer. Instead, a compelling case is built by integrating evidence from orthogonal approaches. By combining unbiased, proteome-wide discovery methods like AP-MS and CETSA with focused validation techniques such as in vitro binding assays, kinome profiling, and genetic manipulation, researchers can confidently identify and validate the molecular target, paving the way for a deeper understanding of its mechanism of action and therapeutic potential.

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A Comparative Benchmarking Guide: Evaluating the Performance of 2-Chloroquinazolin-8-ol Against the Reference Kinase Inhibitor, Gefitinib

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the performance of the novel compound, 2-Chloroquinazolin-8-ol, against the well-established Epidermal Growth Factor Receptor (EGFR) inhibitor, Gefitinib. By presenting a series of robust, side-by-side experimental protocols, this document outlines a rigorous methodology for characterizing the potential of 2-Chloroquinazolin-8-ol as a kinase inhibitor.

Introduction: The Quinazoline Scaffold and its Significance in Kinase Inhibition

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous clinically approved kinase inhibitors.[1][2] Its ability to mimic the adenine ring of ATP allows for competitive binding within the kinase domain of enzymes like EGFR, thereby blocking downstream signaling pathways that drive oncogenesis.[3][4] Gefitinib, a potent and selective inhibitor of EGFR, exemplifies the therapeutic success of this chemical class, particularly in the treatment of non-small cell lung cancer (NSCLC) harboring activating EGFR mutations.[5][6][7][8][9]

2-Chloroquinazolin-8-ol, as a derivative of the quinazoline family, presents an intriguing candidate for investigation.[4][10] Its structural features suggest a potential interaction with the ATP-binding pocket of various kinases. This guide, therefore, aims to provide the scientific community with a standardized set of protocols to systematically evaluate its biological activity in comparison to Gefitinib.

Rationale for Experimental Design

The selection of the following assays is predicated on a logical, stepwise approach to inhibitor characterization:

• Direct Target Engagement: An in vitro kinase assay will determine if 2-Chloroquinazolin-8-ol directly inhibits EGFR enzymatic activity and allows for a quantitative comparison of potency (IC50) with Gefitinib.

• Cellular Efficacy: A cell-based proliferation assay will assess the compound's ability to inhibit the growth of cancer cells that are dependent on EGFR signaling. The inclusion of both EGFR-mutant and wild-type cell lines will provide insights into its selectivity.

• Mechanism of Action in a Cellular Context: Western blot analysis will confirm whether the observed anti-proliferative effects are mediated through the intended mechanism – the inhibition of EGFR phosphorylation and its downstream signaling pathways.

This multi-faceted approach ensures a thorough and reliable assessment of 2-Chloroquinazolin-8-ol's performance profile.

Experimental Workflows

Overall Experimental Strategy

Caption: A stepwise workflow for benchmarking 2-Chloroquinazolin-8-ol.

Protocol 1: In Vitro EGFR Kinase Inhibition Assay

This assay directly measures the ability of 2-Chloroquinazolin-8-ol to inhibit the enzymatic activity of purified recombinant human EGFR.

Materials

• Recombinant Human EGFR (e.g., from Promega, Cat# V3831)

• Kinase Substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• Kinase Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.1 mM EDTA)

• 2-Chloroquinazolin-8-ol and Gefitinib (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega, Cat# V9101) or similar

• 96-well white plates

Procedure

• Compound Preparation: Prepare a series of dilutions of 2-Chloroquinazolin-8-ol and Gefitinib in kinase buffer. The final DMSO concentration should not exceed 1%.

• Kinase Reaction Setup:

  • Add 5 µL of each compound dilution to the wells of a 96-well plate. Include a "no inhibitor" control (DMSO vehicle) and a "no enzyme" control.

  • Add 10 µL of a solution containing the EGFR enzyme and substrate in kinase buffer.

  • Initiate the reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Km for EGFR.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Expected Data Presentation

Compound	IC50 (nM)
2-Chloroquinazolin-8-ol	Experimental Value
Gefitinib	Experimental Value

Protocol 2: Cell Proliferation (MTT) Assay

This assay evaluates the effect of the compounds on the viability of cancer cell lines.

Materials

• Cell Lines:

  • EGFR-mutant: PC-9 (EGFR exon 19 deletion)

  • Wild-type EGFR: A549

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 2-Chloroquinazolin-8-ol and Gefitinib (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well clear plates

Procedure

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of 2-Chloroquinazolin-8-ol and Gefitinib in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Determine the GI50 (concentration for 50% growth inhibition) for each compound in each cell line.

Expected Data Presentation

Compound	Cell Line	GI50 (µM)
2-Chloroquinazolin-8-ol	PC-9	Experimental Value
A549	Experimental Value
Gefitinib	PC-9	Experimental Value
A549	Experimental Value

Protocol 3: Western Blot Analysis of EGFR Signaling Pathway

This protocol is designed to confirm the mechanism of action by assessing the phosphorylation status of EGFR and key downstream signaling proteins.

EGFR Signaling Pathway

Caption: EGFR signaling pathway and points of inhibition.

Materials

• PC-9 cells

• Serum-free medium

• EGF (Epidermal Growth Factor)

• 2-Chloroquinazolin-8-ol and Gefitinib

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA in TBST)

• Primary Antibodies: anti-p-EGFR (Tyr1068), anti-EGFR, anti-p-Akt (Ser473), anti-Akt, anti-p-ERK1/2 (Thr202/Tyr204), anti-ERK1/2, anti-β-actin

• HRP-conjugated secondary antibodies

• ECL chemiluminescent substrate

Procedure

• Cell Treatment:

  • Seed PC-9 cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-16 hours.

  • Pre-treat the cells with 2-Chloroquinazolin-8-ol or Gefitinib at their respective GI50 concentrations for 2 hours.

  • Stimulate the cells with EGF (e.g., 50 ng/mL) for 15 minutes.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse with RIPA buffer.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add ECL substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Compare the inhibition of EGFR phosphorylation and downstream signaling between the two compounds.

Expected Data Presentation

A table summarizing the relative band intensities (normalized to loading control) for each phosphorylated protein in the presence of each compound compared to the EGF-stimulated control.

Treatment	p-EGFR/Total EGFR	p-Akt/Total Akt	p-ERK/Total ERK
Vehicle + EGF	1.00	1.00	1.00
2-Chloroquinazolin-8-ol + EGF	Experimental Value	Experimental Value	Experimental Value
Gefitinib + EGF	Experimental Value	Experimental Value	Experimental Value

Conclusion

This guide provides a robust and comprehensive framework for the preclinical evaluation of 2-Chloroquinazolin-8-ol's potential as a kinase inhibitor, using Gefitinib as a clinically relevant benchmark. The successful execution of these protocols will yield valuable data on its direct target engagement, cellular efficacy, and mechanism of action, thereby informing future drug development efforts. It is imperative that all experiments are conducted with appropriate controls and replicates to ensure the scientific rigor and validity of the findings.

References

• Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. (2023). Molecules. [Link]

• Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. (n.d.). ACS Omega. [Link]

• Gefitinib: uses, dosing, warnings, adverse events, interactions. (n.d.). Drugs.com. [Link]

• Gefitinib: a review of its use in the management of advanced non-small-cell lung cancer. (2004). Drugs. [Link]

• The challenge of targeting EGFR: experience with gefitinib in nonsmall cell lung cancer. (2009). European Respiratory Journal. [Link]

• 2-Chloro-quinazolin-8-ol. (n.d.). MySkinRecipes. [Link]

• Review of the Treatment of Non-Small Cell Lung Cancer with Gefitinib. (2015). Journal of Thoracic Oncology. [Link]

• Gefitinib: a review of its use in adults with advanced non-small cell lung cancer. (2015). Drugs. [Link]

• Gefitinib: Uses, Dosage, Side Effects & Interactions. (n.d.). Minicule. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. An EGFR signature predicts cell line and patient sensitivity to multiple tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Overexpression of wildtype EGFR is tumorigenic and denotes a therapeutic target in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]
• 9. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 10. Wild-type EGFR Is Stabilized by Direct Interaction with HSP90 in Cancer Cells and Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 2-Chloroquinazolin-8-ol: A Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-Chloroquinazolin-8-ol, a toxic heterocyclic compound. Our focus extends beyond mere procedural instruction to instill a deep understanding of the chemical principles and regulatory imperatives that underpin these essential safety protocols.

Immediate Hazard Assessment: Understanding the Risks

2-Chloroquinazolin-8-ol (CAS No. 953039-10-6) is classified as a hazardous substance. A thorough understanding of its toxicological profile is the bedrock of safe handling and disposal.

Key Hazard Information:

Hazard Statement	GHS Code	Description
Toxic if swallowed	H301	Ingestion of small quantities may cause serious health issues or be fatal.
Toxic in contact with skin	H311	Skin absorption can lead to systemic toxicity.
Toxic if inhaled	H331	Inhalation of dust or aerosols can cause severe respiratory and systemic effects.
Signal Word:	Danger
Pictogram:	GHS06 (Skull and Crossbones)

Source: Sigma-Aldrich Safety Information

The quinazoline scaffold is a privileged structure in medicinal chemistry, often utilized in the development of targeted cancer therapies.[1] However, the presence of the chloro-substituent and the overall molecular structure contribute to its toxicity, necessitating stringent safety measures.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the acute toxicity of 2-Chloroquinazolin-8-ol, a robust PPE protocol is non-negotiable. All handling and disposal procedures must be conducted within a certified chemical fume hood.

Mandatory PPE Ensemble:

PPE Component	Specification	Rationale
Gloves	Chemical-resistant, disposable (e.g., Nitrile)	Prevents dermal absorption, a primary route of exposure.
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and airborne particles.
Lab Coat	Full-sleeved, properly fastened	Shields skin and personal clothing from contamination.
Respiratory Protection	N95 or higher-rated respirator (if not in a fume hood)	Essential for preventing inhalation of this toxic compound.

Always consult your institution's Environmental Health and Safety (EHS) department for specific PPE requirements.

Waste Management & Disposal: A Step-by-Step Protocol

The recommended and most secure method for the disposal of 2-Chloroquinazolin-8-ol is through a licensed hazardous waste disposal company. On-site chemical treatment is not advised without extensive expertise and validation due to the potential for hazardous reaction byproducts.

Step 1: Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous chemical reactions within waste streams.

• Designate a Specific Waste Container: Use a clearly labeled, leak-proof container exclusively for 2-Chloroquinazolin-8-ol waste.

• Labeling: The label must include:

  • "Hazardous Waste"

  • "2-Chloroquinazolin-8-ol"

  • CAS Number: 953039-10-6

  • The GHS pictogram for toxicity (Skull and Crossbones)

  • Accumulation start date

• Waste Forms: This includes:

  • Pure, unreacted 2-Chloroquinazolin-8-ol

  • Contaminated labware (e.g., pipette tips, vials, gloves)

  • Solutions containing the compound

  • Rinsate from cleaning contaminated glassware (see Step 2)

Step 2: Decontamination of Empty Containers and Glassware

For residual amounts in "empty" containers, a triple-rinse procedure is mandatory.

• Select an Appropriate Solvent: Use a suitable organic solvent such as ethanol or acetone.

• Triple Rinse: Rinse the container thoroughly with the solvent three times.

• Collect Rinsate: All rinsate is to be collected and added to the designated hazardous waste container for 2-Chloroquinazolin-8-ol.[2]

• Final Disposal of Container: After the triple rinse, the container can typically be disposed of as non-hazardous waste, but confirm this with your institutional guidelines.

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area. This area should be away from incompatible materials, particularly strong oxidizing agents, acids, and bases.

Step 4: Arranging for Professional Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup. Provide a detailed and accurate description of the waste.

Disposal Workflow Diagram:

Caption: Disposal workflow for 2-Chloroquinazolin-8-ol.

Spill Management: Preparedness and Response

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately evacuate the area and alert nearby personnel and your supervisor.

• Restrict Access: Prevent entry into the spill zone.

• Consult SDS: Refer to the Safety Data Sheet for specific spill cleanup procedures.

• PPE: Do not attempt to clean a spill without the appropriate PPE, including respiratory protection.

• Cleanup:

  • For Solids: Carefully sweep or vacuum up the spilled material, avoiding dust generation. Use a HEPA-filtered vacuum.

  • For Liquids: Absorb the spill with an inert material (e.g., vermiculite, sand).

• Collect Waste: Place all contaminated materials into the designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your EHS department.

The Chemistry of Disposal: Considerations for Advanced Users

While professional disposal is the standard, understanding the chemical reactivity of 2-Chloroquinazolin-8-ol can provide insight into its hazardous nature and potential (though not recommended for routine labs) degradation pathways. The chlorine atom at the 2-position of the quinazoline ring is susceptible to nucleophilic aromatic substitution.[3][4] In theory, this reactivity could be exploited to displace the chloride with a less hazardous nucleophile, thereby reducing the compound's toxicity.

However, such reactions can be complex, may require harsh conditions, and could produce equally or more hazardous byproducts. Without thorough analytical validation, these methods are not recommended for on-site waste treatment.

The ultimate disposal of chlorinated heterocyclic compounds is typically achieved through high-temperature incineration at a permitted hazardous waste facility.[5] This process must be carefully controlled to prevent the formation of highly toxic chlorinated byproducts such as dioxins and furans.[6][7]

By adhering to these rigorous disposal procedures, you not only ensure your personal safety and that of your colleagues but also uphold the highest standards of environmental responsibility in the scientific community.

References

• 1. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. mdpi.com [mdpi.com]
• 5. US4215095A - Process for the incineration of chlorinated organic materials - Google Patents [patents.google.com]
• 6. Chloroaromatic formation in incineration processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. www2.irsm.cas.cz [www2.irsm.cas.cz]

A Guide to Personal Protective Equipment for Handling 2-Chloroquinazolin-8-ol

This guide provides essential safety protocols and operational directives for the handling and disposal of 2-Chloroquinazolin-8-ol (CAS No. 953039-10-6). As a compound with significant acute toxicity, adherence to these procedures is critical to ensure personnel safety and environmental protection in research and development settings. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to work with confidence and safety.

Hazard Assessment: Understanding the Risks

2-Chloroquinazolin-8-ol is classified as a highly toxic substance. A thorough understanding of its specific hazards is the foundation of a robust safety plan. The Globally Harmonized System (GHS) classification for this compound dictates the necessary level of protection.

The primary risks associated with 2-Chloroquinazolin-8-ol are acute toxicity through multiple routes of exposure.[1][2] The signal word for this chemical is "Danger," indicating a high-hazard substance.[1][2]

Table 1: GHS Hazard Classification for 2-Chloroquinazolin-8-ol

Hazard Class	GHS Code	Hazard Statement	Implication for Handling
Acute Toxicity, Oral	H301	Toxic if swallowed	Accidental ingestion can be lethal. Strict prohibition of eating, drinking, or smoking in the lab is mandatory.
Acute Toxicity, Dermal	H311	Toxic in contact with skin	The compound can be absorbed through the skin, leading to systemic toxicity. Dermal protection is non-negotiable.
Acute Toxicity, Inhalation	H331	Toxic if inhaled	As a solid, the primary inhalation risk is from dust or aerosols. All handling must be done in a controlled, ventilated environment.

Source: Sigma-Aldrich Safety Data Sheet.[1]

The causality is clear: the compound's ability to cause systemic harm upon ingestion, skin contact, or inhalation necessitates a multi-layered PPE approach that creates a complete barrier between the researcher and the chemical.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure.[3] The selection of PPE must directly address the hazards identified above.

• Eye and Face Protection :

  • Requirement : Chemical splash goggles and a full-face shield.

  • Rationale : Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against dust and splashes. A face shield must be worn over the goggles during procedures with a high risk of splashing (e.g., transferring solutions, preparing formulations) to protect the entire face.

• Hand Protection :

  • Requirement : Double-gloving with chemical-resistant nitrile gloves.

  • Rationale : The H311 "Toxic in contact with skin" classification requires robust hand protection.[1][2] Double-gloving provides an extra layer of security against tears and contamination. Nitrile offers good resistance to a broad range of chemicals.[4] Gloves should have long cuffs that can be tucked under the sleeves of the lab coat.[4] Always inspect gloves for any signs of degradation or punctures before use.

• Body Protection :

  • Requirement : A chemical-resistant, impermeable laboratory coat with long sleeves and tight-fitting cuffs.

  • Rationale : To prevent skin contact from spills or contaminated surfaces, a dedicated lab coat that closes completely in the front is essential.[5] This coat should not be worn outside of the designated laboratory area.

• Respiratory Protection :

  • Requirement : A NIOSH-approved respirator is necessary when handling the solid powder outside of a certified chemical fume hood. For weighing and solution preparation inside a fume hood, a well-maintained and tested hood provides primary respiratory protection.

  • Rationale : The H331 "Toxic if inhaled" warning means that airborne particles present a significant danger.[1] All manipulations of the solid compound must occur within a chemical fume hood to control dust.

Operational Plan: From Preparation to Disposal

The following workflow provides a step-by-step guide for safely handling 2-Chloroquinazolin-8-ol. This process is designed as a self-validating system to minimize risk at every stage.

Caption: Safe handling workflow for 2-Chloroquinazolin-8-ol.

Step-by-Step Protocol

• Preparation (Steps 1-4) :

  • Before any work begins, review the Safety Data Sheet (SDS).

  • Ensure the chemical fume hood has been certified within the last year.

  • Lay out all necessary PPE and inspect each item for damage.

  • Confirm that a chemical spill kit and waste containers are readily accessible.

• Handling in Fume Hood (Steps 5-8) :

  • Don your lab coat, inner gloves, outer gloves, and chemical splash goggles.

  • Perform all manipulations of the solid, such as weighing, within the fume hood to contain any dust.[3][6]

  • When preparing solutions, add solvent to the solid slowly to prevent splashing.

  • Always keep containers sealed when not in immediate use.

• Post-Handling & Disposal (Steps 9-12) :

  • After handling is complete, decontaminate the work surface in the fume hood.

  • Doff PPE carefully to avoid self-contamination. Remove outer gloves first, followed by the lab coat, goggles, and inner gloves.

  • Wash hands thoroughly with soap and water.[7][8]

Disposal Plan: Managing Hazardous Waste

Improper disposal can lead to environmental contamination and pose a risk to others. Under no circumstances should this chemical or its containers be disposed of in standard trash or down the drain.[9]

• Solid Waste : All contaminated solid waste, including used gloves, weigh boats, and pipette tips, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[9][10]

• Liquid Waste : Solutions containing 2-Chloroquinazolin-8-ol must be collected in a separate, sealed, and labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility has been confirmed.[9]

• Labeling : All waste containers must be labeled with "Hazardous Waste," the full chemical name "2-Chloroquinazolin-8-ol," and the associated hazard pictograms (e.g., skull and crossbones).[9]

• Final Disposal : All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9] Store waste containers in a designated, secure area while awaiting pickup.

By adhering to these rigorous protocols, researchers can effectively mitigate the risks associated with 2-Chloroquinazolin-8-ol, ensuring a safe and controlled laboratory environment.

References

• CHEMM. Personal Protective Equipment (PPE). [Link]

• Occupational Safety and Health Administration (OSHA). OSHA Technical Manual (OTM) - Section VIII: Chapter 1. [Link]

• ASHP Publications. Personal Protective Equipment. [Link]

• Centers for Disease Control and Prevention (CDC). Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

• Technion - Israel Institute of Technology. Chemical Waste Management Guide. [Link]

Sources

• 1. 2-Chloroquinazolin-8-ol | 953039-10-6 [sigmaaldrich.com]
• 2. achmem.com [achmem.com]
• 3. benchchem.com [benchchem.com]
• 4. pppmag.com [pppmag.com]
• 5. publications.ashp.org [publications.ashp.org]
• 6. benchchem.com [benchchem.com]
• 7. mmbio.byu.edu [mmbio.byu.edu]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. safety.net.technion.ac.il [safety.net.technion.ac.il]